2-Bromo-5-ethynylpyrimidine

• CAS: 1797890-53-9

Core Science & Biosynthesis

2-Bromo-5-ethynylpyrimidine molecular structure and IUPAC name

An In-Depth Technical Guide to 2-Bromo-5-ethynylpyrimidine: A Core Building Block for Advanced Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-ethynylpyrimidine, a heterocyclic building block of increasing importance in medicinal chemistry and materials science. We will delve into its core molecular structure, systematic IUPAC nomenclature, and key physicochemical properties. This document details a robust synthetic protocol, offering mechanistic insights into the reaction pathway. Furthermore, we explore its strategic applications, particularly in the development of kinase inhibitors and other targeted therapeutics, highlighting the versatility of its dual functional handles—the bromo and ethynyl moieties. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage this potent scaffold in their research and development pipelines.

Molecular Structure, Nomenclature, and Properties

IUPAC Name and Structural Analysis

The molecule is systematically named 2-bromo-5-ethynylpyrimidine .[] This nomenclature precisely describes its structure: a central pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. A bromine atom is substituted at the 2-position, and an ethynyl group (-C≡CH) is attached at the 5-position.

The combination of an electron-deficient pyrimidine core with two distinct and highly versatile functional groups makes this compound a prized intermediate in synthetic chemistry. The bromine atom serves as an excellent leaving group for cross-coupling reactions, while the terminal alkyne of the ethynyl group is a gateway for "click chemistry" and further carbon-carbon bond formations.

Caption: Molecular Structure of 2-Bromo-5-ethynylpyrimidine.

Physicochemical and Spectroscopic Data Summary

This table summarizes the key properties of 2-Bromo-5-ethynylpyrimidine, which are critical for its handling, reaction setup, and characterization.

Property	Value	Source(s)
IUPAC Name	2-bromo-5-ethynylpyrimidine	[]
CAS Number	1797890-53-9	[][2]
Molecular Formula	C₆H₃BrN₂	[]
Molecular Weight	183.01 g/mol	[]
Appearance	Solid
Purity	Typically ≥95%
Storage Conditions	2-8°C, Sealed in a dry environment
Canonical SMILES	C#CC1=CN=C(N=C1)Br	[]
InChI Key	InChI=1S/C6H3BrN2/c1-2-5-3-8-6(7)9-4-5/h1,3-4H	[]

Synthesis and Mechanistic Considerations

The synthesis of 2-Bromo-5-ethynylpyrimidine is typically achieved through a Sonogashira coupling reaction, a robust and widely adopted method for forming carbon-carbon bonds between a vinyl or aryl halide and a terminal alkyne.

Retrosynthetic Analysis

The most logical retrosynthetic disconnection is at the C5-ethynyl bond. This approach identifies 2,5-dibromopyrimidine as a readily available starting material and a protected or terminal alkyne, such as (trimethylsilyl)acetylene, as the coupling partner. The use of a silyl-protected alkyne is a common strategy to prevent self-coupling and ensure a clean reaction, followed by a straightforward deprotection step.

Caption: Retrosynthetic pathway for 2-Bromo-5-ethynylpyrimidine.

Experimental Protocol: Sonogashira Coupling

This protocol describes a reliable, two-step procedure starting from 2,5-dibromopyrimidine.

Step 1: Synthesis of 2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine

• Reactor Setup: To a dry, nitrogen-purged reaction vessel, add 2,5-dibromopyrimidine (1.0 eq), copper(I) iodide (0.05 eq), and bis(triphenylphosphine)palladium(II) dichloride (0.025 eq).

• Solvent and Reagents: Add anhydrous triethylamine (3.0 eq) and anhydrous THF as the solvent.

• Alkyne Addition: Slowly add (trimethylsilyl)acetylene (1.1 eq) to the mixture via syringe.

• Reaction: Stir the mixture at room temperature for 12-16 hours. The reaction progress can be monitored by TLC or LC-MS.

• Workup: Upon completion, filter the mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the silyl-protected intermediate.

Step 2: Deprotection to 2-Bromo-5-ethynylpyrimidine

• Setup: Dissolve the purified intermediate from Step 1 in a mixture of methanol and THF (1:1 v/v).

• Deprotection Reagent: Add potassium carbonate (K₂CO₃, 1.5 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 2-4 hours until TLC or LC-MS analysis confirms the complete removal of the trimethylsilyl (TMS) group.

• Workup: Quench the reaction with water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo to yield the final product, 2-Bromo-5-ethynylpyrimidine.

Mechanistic Rationale

The choice of the Sonogashira coupling is deliberate due to its high functional group tolerance and efficiency.

• Palladium Catalyst: The Pd(0) species, generated in situ, undergoes oxidative addition into the C-Br bond of the more reactive 5-position of the pyrimidine ring. The higher reactivity at the 5-position compared to the 2-position is a known characteristic of dihalopyrimidines, allowing for regioselective coupling.

• Copper(I) Co-catalyst: Copper(I) iodide reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This step is crucial as it facilitates the transmetalation of the acetylide group to the palladium center.

• Reductive Elimination: The final step is reductive elimination from the palladium complex, which forms the new C-C bond and regenerates the active Pd(0) catalyst, thus completing the catalytic cycle.

• Base: Triethylamine acts as a base to neutralize the HBr generated during the reaction and to maintain a basic environment conducive to the catalytic cycle.

Applications in Drug Discovery and Medicinal Chemistry

The pyrimidine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs.[3][4] Its ability to participate in hydrogen bonding and its bioisosteric relationship with other aromatic systems make it a cornerstone of modern drug design.

A Bifunctional Linchpin for Molecular Elaboration

2-Bromo-5-ethynylpyrimidine is not merely a scaffold but a highly versatile building block, offering two orthogonal reaction sites for subsequent chemical modifications.

• The Bromine Handle (C2-Position): This site is ideal for palladium-catalyzed cross-coupling reactions such as Suzuki, Stille, Buchwald-Hartwig, and Heck reactions. This allows for the introduction of a wide array of aryl, heteroaryl, or alkyl groups, enabling systematic Structure-Activity Relationship (SAR) studies.

• The Ethynyl Handle (C5-Position): The terminal alkyne is a powerful functional group for reactions like:

  • Click Chemistry: Copper-catalyzed or ruthenium-catalyzed azide-alkyne cycloadditions (CuAAC/RuAAC) to form stable triazole rings, linking the pyrimidine core to other molecules or biomolecules.

  • Further Sonogashira Couplings: To introduce additional diversity.

  • Hydration or Reduction: To convert the alkyne into a ketone or alkene/alkane, respectively.

Caption: Reaction versatility of 2-Bromo-5-ethynylpyrimidine.

Case Study: Scaffolds for Kinase Inhibitors

Many potent kinase inhibitors, particularly those targeting Epidermal Growth Factor Receptor (EGFR) and Bruton's Tyrosine Kinase (BTK), are based on fused pyrimidine systems like thieno[3,2-d]pyrimidine.[5] 2-Bromo-5-ethynylpyrimidine is an excellent precursor for such structures. For instance, the ethynyl group can be transformed into a key pharmacophore, while the bromo group can be substituted with an aniline derivative, a common feature in many ATP-competitive kinase inhibitors. This strategic positioning of functional groups allows medicinal chemists to rapidly assemble libraries of complex molecules for screening against various cancer cell lines.[5]

Safety, Handling, and Storage

• Safety: While specific toxicity data is limited, related bromo-heterocyclic compounds are classified as irritants.[6] It is recommended to handle 2-Bromo-5-ethynylpyrimidine in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: The compound should be stored in a tightly sealed container at 2-8°C to prevent degradation. It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to protect the sensitive ethynyl group from oxidative or moisture-related side reactions.

Conclusion

2-Bromo-5-ethynylpyrimidine stands out as a high-value building block for advanced chemical synthesis. Its well-defined structure, coupled with the orthogonal reactivity of its bromo and ethynyl functional groups, provides a robust platform for the rapid generation of molecular diversity. For researchers and professionals in drug discovery, this compound offers a strategic advantage in constructing novel therapeutics, particularly in the competitive field of kinase inhibitor development. Its continued use is expected to fuel the discovery of next-generation targeted therapies.

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A Comprehensive Technical Guide to the Synthesis and Characterization of 2-Bromo-5-ethynylpyrimidine

Introduction

2-Bromo-5-ethynylpyrimidine is a pivotal heterocyclic building block in contemporary drug discovery and materials science. Its unique trifunctional nature, featuring a reactive bromine atom, a versatile ethynyl group, and a pyrimidine core, allows for sequential and site-selective modifications. This guide provides an in-depth exploration of the synthesis, characterization, and handling of 2-bromo-5-ethynylpyrimidine, offering both theoretical insights and practical protocols for researchers and professionals in the chemical sciences. The compound's utility lies in its capacity to serve as a scaffold for the construction of complex molecular architectures, particularly in the development of novel therapeutics and functional organic materials.[1]

Synthesis of 2-Bromo-5-ethynylpyrimidine

The most prevalent and efficient method for the synthesis of 2-bromo-5-ethynylpyrimidine is the Sonogashira cross-coupling reaction.[2][3][4] This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. In this specific application, 2,5-dibromopyrimidine is coupled with a protected alkyne, followed by deprotection to yield the target compound.

Reaction Scheme

Caption: Synthetic route to 2-Bromo-5-ethynylpyrimidine via Sonogashira coupling.

Mechanism of the Sonogashira Coupling

The Sonogashira coupling proceeds through a synergistic catalytic cycle involving both palladium and copper(I) catalysts.[3][4] The palladium cycle involves the oxidative addition of the aryl halide (2,5-dibromopyrimidine) to the Pd(0) complex, followed by transmetalation with the copper(I) acetylide and reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst. The copper cycle facilitates the formation of the copper(I) acetylide from the terminal alkyne and a base, which is then transferred to the palladium complex.[3]

Experimental Protocol

Materials:

• 2,5-Dibromopyrimidine

• Trimethylsilylacetylene (TMSA)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-dibromopyrimidine (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to establish an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous THF and triethylamine. Stir the mixture at room temperature for 15 minutes.

• Alkyne Addition: Slowly add trimethylsilylacetylene (1.1 eq) to the reaction mixture.

• Reaction Progression: Heat the reaction mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up of Intermediate: Upon completion, cool the reaction to room temperature and filter through a pad of celite. Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude TMS-protected intermediate.

• Deprotection: Dissolve the crude intermediate in a mixture of methanol and dichloromethane. Add potassium carbonate (2.0 eq) and stir at room temperature for 2-4 hours.

• Final Work-up and Purification: Quench the reaction with water and extract with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-bromo-5-ethynylpyrimidine as a solid.

Troubleshooting

• Low Yield: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. The quality of the palladium catalyst is crucial.

• Homocoupling of Alkyne (Glaser Coupling): This side reaction can be minimized by using copper-free Sonogashira conditions if it becomes a significant issue, though the reaction may be slower.[5]

• Incomplete Reaction: Increase the reaction time or temperature slightly. Ensure efficient stirring.

Characterization

The identity and purity of the synthesized 2-bromo-5-ethynylpyrimidine should be confirmed by a combination of spectroscopic and physical methods.

Spectroscopic Data

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show two singlets in the aromatic region corresponding to the two protons on the pyrimidine ring, and a singlet in the alkyne region for the acetylenic proton. The chemical shifts are influenced by the electronegativity of the nitrogen atoms and the bromine atom.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the four carbon atoms of the pyrimidine ring and the two acetylenic carbons. The carbon attached to the bromine will be significantly shifted downfield.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (183.01 g/mol ), with a characteristic isotopic pattern for a molecule containing one bromine atom.[1]

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₃BrN₂	[1]
Molecular Weight	183.01 g/mol	[1]
Appearance	Solid
Melting Point	127-128 °C	[1]

Safety and Handling

Hazard Identification: 2-Bromo-5-ethynylpyrimidine is classified as acutely toxic if swallowed. Appropriate safety precautions must be taken during handling.

Personal Protective Equipment (PPE):

• Wear protective gloves, clothing, and eye/face protection.[6][7][8]

• Use only in a well-ventilated area or under a chemical fume hood.[6][7]

Handling and Storage:

• Wash hands and any exposed skin thoroughly after handling.[6][7][8]

• Do not eat, drink, or smoke when using this product.[6]

• Store in a cool, dry, and well-ventilated place in a tightly sealed container.[6][7][9]

• Keep away from heat, sparks, open flames, and hot surfaces.

First Aid Measures:

• If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[6]

• If on Skin: Wash with plenty of soap and water.[6][7][8]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6][7][8]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing.[6][7][8]

Applications

2-Bromo-5-ethynylpyrimidine is a versatile intermediate in the synthesis of a wide range of biologically active molecules and functional materials. The ethynyl group can undergo further reactions such as click chemistry, Sonogashira couplings, and cyclization reactions, while the bromo substituent can be modified through various cross-coupling reactions like Suzuki, Stille, or Buchwald-Hartwig aminations. This allows for the divergent synthesis of compound libraries for high-throughput screening in drug discovery programs.[1]

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis and purification of 2-Bromo-5-ethynylpyrimidine.

References

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• Fisher Scientific. (2012, October 23). Safety Data Sheet.
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• Sigma-Aldrich. (2024, September 8). Safety Data Sheet.
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• Sigma-Aldrich. (n.d.). 2-bromo-5-ethynylpyridine | 569672-28-2.
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Spectroscopic Profile of 2-Bromo-5-ethynylpyrimidine: A Technical Guide for Advanced Research

This technical guide provides an in-depth analysis of the expected spectral characteristics of 2-Bromo-5-ethynylpyrimidine, a heterocyclic building block of significant interest in medicinal chemistry and materials science. While direct experimental spectra for this compound are not widely available in the public domain, this document synthesizes data from closely related analogs and foundational spectroscopic principles to offer a robust, predictive profile. This guide is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the spectral properties of this molecule for identification, reaction monitoring, and quality control.

Molecular Structure and Key Features

2-Bromo-5-ethynylpyrimidine possesses a unique electronic architecture, combining the electron-deficient pyrimidine ring with the electron-rich ethynyl moiety. This juxtaposition of functionalities makes it a valuable synthon for introducing the pyrimidine core into larger, more complex molecules through reactions such as Sonogashira coupling. The bromine atom at the 2-position provides a reactive handle for a variety of cross-coupling reactions, while the terminal alkyne at the 5-position offers a versatile point for further functionalization.

Predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. Based on the analysis of analogous compounds, such as 2-bromo-5-ethynylpyridine and other substituted pyrimidines, a detailed prediction of the ¹H and ¹³C NMR spectra of 2-Bromo-5-ethynylpyrimidine in a standard solvent like CDCl₃ is presented below.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to be simple and highly informative, with two distinct signals for the pyrimidine ring protons and one for the acetylenic proton.

Predicted Chemical Shift (δ) ppm	Multiplicity	Assignment	Rationale
~8.7	Singlet	H-4, H-6	The two pyrimidine protons are chemically equivalent and are expected to appear as a singlet in the downfield region due to the deshielding effect of the two nitrogen atoms.
~3.4	Singlet	≡C-H	The acetylenic proton is anticipated to resonate as a sharp singlet. Its chemical shift is influenced by the electronic environment of the pyrimidine ring.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide insights into the carbon framework of the molecule.

Predicted Chemical Shift (δ) ppm	Assignment	Rationale
~160	C-4, C-6	These carbons, adjacent to the nitrogen atoms, are expected to be the most downfield of the ring carbons.
~158	C-2	The carbon bearing the bromine atom will be significantly deshielded.
~120	C-5	The carbon attached to the ethynyl group will appear in the aromatic region.
~82	-C≡	The sp-hybridized carbons of the alkyne will have characteristic chemical shifts.
~80	≡C-H	The terminal sp-hybridized carbon of the alkyne.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of a compound. For 2-Bromo-5-ethynylpyrimidine (C₆H₃BrN₂), the following features are expected in an electron ionization (EI) mass spectrum.

m/z Value	Assignment	Rationale
182/184	[M]⁺	The molecular ion peak will appear as a characteristic doublet with approximately equal intensity due to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).
103	[M-Br]⁺	Loss of the bromine atom would result in a significant fragment ion.
77	[C₅H₃N₂]⁺	Further fragmentation could lead to the loss of the bromoethynyl side chain.

Mass Spectrometry Workflow

The determination of the molecular weight of 2-Bromo-5-ethynylpyrimidine would follow a standard mass spectrometry workflow.

An In-depth Technical Guide to 2-Bromo-5-ethynylpyrimidine (CAS No. 1797890-53-9): A Versatile Building Block in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-5-ethynylpyrimidine, a heterocyclic building block of significant interest in medicinal chemistry and drug discovery. The document elucidates its chemical properties, synthesis, and reactivity, with a particular focus on its application in the construction of complex molecular architectures for targeted therapies. Detailed protocols for its synthesis and subsequent derivatization via Sonogashira coupling are presented, alongside a discussion of its role in the development of kinase inhibitors and other therapeutic agents. This guide is intended to serve as a valuable resource for researchers and scientists engaged in the design and synthesis of novel pharmaceuticals.

Introduction: The Pyrimidine Scaffold in Medicinal Chemistry

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core structure of numerous natural and synthetic bioactive compounds, including a variety of FDA-approved drugs.[1] Its presence in the nucleobases of DNA and RNA underscores its fundamental role in biological systems. The versatile nature of the pyrimidine core allows for extensive functionalization, enabling the fine-tuning of physicochemical properties and biological activity. This has led to the development of a wide array of therapeutic agents targeting diverse disease areas, including oncology, infectious diseases, and inflammatory disorders. The introduction of reactive moieties, such as a bromine atom and an ethynyl group, onto the pyrimidine ring, as seen in 2-Bromo-5-ethynylpyrimidine, provides synthetic handles for the construction of novel and complex molecular entities.

Physicochemical Properties and Characterization

2-Bromo-5-ethynylpyrimidine is a solid at room temperature with the molecular formula C₆H₃BrN₂ and a molecular weight of 183.01 g/mol . Its stability and specific reactivity make it a valuable reagent in organic synthesis.[2]

Property	Value	Source
CAS Number	1797890-53-9	[3]
Molecular Formula	C₆H₃BrN₂
Molecular Weight	183.01
Physical Form	Solid

Predicted Spectroscopic Data:

• ¹H NMR: The proton spectrum is expected to show distinct signals for the ethynyl proton and the two pyrimidine ring protons.

• ¹³C NMR: The carbon spectrum would reveal signals for the two sp-hybridized carbons of the alkyne and the four carbons of the pyrimidine ring, with the carbon attached to the bromine atom shifted downfield.

• IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for the C-H stretch of the terminal alkyne (around 3300 cm⁻¹), the C≡C triple bond stretch (around 2100 cm⁻¹), and various C-N and C-H vibrations of the pyrimidine ring.

• Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a bromine-containing compound, with two major peaks for the molecular ion [M]⁺ and [M+2]⁺ in an approximate 1:1 ratio. Predicted m/z values for various adducts have been calculated.[4]

Synthesis of 2-Bromo-5-ethynylpyrimidine

A plausible and efficient synthetic route to 2-Bromo-5-ethynylpyrimidine involves a selective Sonogashira coupling of a suitable di-halogenated pyrimidine precursor with a protected acetylene, followed by deprotection. A common starting material for this synthesis is 2,5-dibromopyrimidine.

Detailed Experimental Protocol (Hypothetical, based on established methodologies):

Step 1: Synthesis of 2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine

• To a solution of 2,5-dibromopyrimidine (1.0 eq) in a suitable solvent such as triethylamine or a mixture of THF and triethylamine, add bis(triphenylphosphine)palladium(II) dichloride (0.02-0.05 eq) and copper(I) iodide (0.01-0.03 eq).

• Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Add trimethylsilylacetylene (1.1-1.5 eq) dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature or with gentle heating (40-60 °C) and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine.

Step 2: Synthesis of 2-Bromo-5-ethynylpyrimidine (Deprotection)

• Dissolve the silyl-protected intermediate (1.0 eq) in a solvent such as methanol or a mixture of methanol and dichloromethane.

• Add a mild base, such as potassium carbonate (2.0-3.0 eq), to the solution.

• Stir the mixture at room temperature and monitor the deprotection by TLC.

• Once the reaction is complete, neutralize the mixture with a dilute acid (e.g., 1M HCl) and extract the product with an organic solvent.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield 2-Bromo-5-ethynylpyrimidine.

Chemical Reactivity and Applications in Drug Discovery

The synthetic utility of 2-Bromo-5-ethynylpyrimidine lies in the orthogonal reactivity of its two functional groups: the bromine atom at the 2-position and the terminal alkyne at the 5-position. This allows for sequential and selective transformations, making it a powerful building block for creating diverse molecular libraries.

Sonogashira Coupling: A Gateway to Complex Molecules

The most prominent reaction involving 2-Bromo-5-ethynylpyrimidine is the palladium-catalyzed Sonogashira cross-coupling reaction.[5] This reaction enables the formation of a carbon-carbon bond between the sp-hybridized carbon of the ethynyl group and an sp²-hybridized carbon of an aryl or vinyl halide.[6]

Exemplary Protocol for Sonogashira Coupling:

• In a reaction vessel, combine 2-Bromo-5-ethynylpyrimidine (1.0 eq), the desired aryl or vinyl halide (1.1 eq), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂ (2-5 mol%), and a copper(I) co-catalyst like CuI (1-5 mol%).

• Add a suitable solvent (e.g., THF, DMF, or triethylamine) and a base (e.g., triethylamine or diisopropylethylamine).

• Thoroughly degas the mixture.

• Stir the reaction at room temperature or elevated temperatures, monitoring for completion by TLC or LC-MS.

• Upon completion, perform a standard aqueous workup and purify the product by column chromatography.

A Building Block for Kinase Inhibitors and Targeted Therapies

The pyrimidine scaffold is a common feature in many kinase inhibitors, which are a major class of targeted cancer therapies. The 2-amino- and 2-anilinopyrimidine motifs, in particular, are known to interact with the hinge region of the ATP-binding pocket of many kinases. 2-Bromo-5-ethynylpyrimidine serves as an excellent precursor for synthesizing such structures. The bromine atom can be displaced by various amines through nucleophilic aromatic substitution (SNAᵣ), while the ethynyl group can be further elaborated to introduce functionalities that target other regions of the kinase or improve pharmacokinetic properties.

The ethynyl group itself can act as a reactive handle for covalent inhibition or can be transformed into other functional groups, such as triazoles via "click chemistry," to enhance binding affinity and selectivity.

Safety and Handling

While a comprehensive safety data sheet for 2-Bromo-5-ethynylpyrimidine is not widely available, it should be handled with the standard precautions for laboratory chemicals. It is advisable to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

2-Bromo-5-ethynylpyrimidine is a highly valuable and versatile building block for the synthesis of complex heterocyclic compounds with potential therapeutic applications. Its dual functionality allows for a wide range of chemical transformations, most notably the Sonogashira coupling, providing a powerful tool for medicinal chemists in the design and development of novel drug candidates, particularly in the realm of targeted therapies and kinase inhibitors. The synthetic protocols and reactivity patterns outlined in this guide offer a foundation for the effective utilization of this important chemical intermediate in drug discovery programs.

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An In-depth Technical Guide to the Physical and Chemical Stability of 2-Bromo-5-ethynylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

2-Bromo-5-ethynylpyrimidine is a heterocyclic building block of significant interest in medicinal chemistry and materials science. Its unique trifunctional scaffold, featuring a pyrimidine core, a reactive bromo substituent, and a versatile ethynyl group, makes it a valuable precursor for the synthesis of a diverse range of complex molecules. The pyrimidine nucleus is a privileged structure in numerous FDA-approved drugs, and the introduction of ethynyl and bromo functionalities provides strategic handles for molecular elaboration through various cross-coupling and substitution reactions.[1][2]

Given its utility in the synthesis of high-value compounds, a thorough understanding of the physical and chemical stability of 2-Bromo-5-ethynylpyrimidine is paramount for ensuring the integrity of synthetic processes, the quality of active pharmaceutical ingredients (APIs), and the reliability of research outcomes. This technical guide provides a comprehensive analysis of the stability profile of 2-Bromo-5-ethynylpyrimidine, offering insights into its handling, storage, and potential degradation pathways based on established chemical principles and data from related pyrimidine derivatives.

Physicochemical Properties

Precise experimental data for the physicochemical properties of 2-Bromo-5-ethynylpyrimidine (CAS No: 1797890-53-9) is not extensively reported in publicly available literature. However, based on its structure and data from commercial suppliers, we can summarize its key identifiers.

Table 1: Physicochemical Identifiers of 2-Bromo-5-ethynylpyrimidine

Property	Value	Source
CAS Number	1797890-53-9	[3]
Molecular Formula	C₆H₃BrN₂	[3]
Molecular Weight	183.01 g/mol	[3][4]
Appearance	Solid (inferred)
Storage	2-8 °C (recommended)

Chemical Stability and Reactivity Profile

The chemical stability of 2-Bromo-5-ethynylpyrimidine is dictated by the interplay of its three key structural features: the electron-deficient pyrimidine ring, the bromo substituent at the 2-position, and the ethynyl group at the 5-position.

The Pyrimidine Core

The pyrimidine ring is an electron-deficient heteroaromatic system, which influences its susceptibility to nucleophilic attack. This inherent electron deficiency makes direct electrophilic substitution more challenging compared to electron-rich aromatic rings.[5]

The 2-Bromo Substituent: A Locus of Reactivity

The bromine atom at the C-2 position is a primary site of chemical reactivity. Halogenated pyrimidines, particularly at the 2- and 4-positions, are known to undergo nucleophilic aromatic substitution (SNAr) reactions.[6][7]

• Causality of Reactivity: The electron-withdrawing nature of the two nitrogen atoms in the pyrimidine ring makes the carbon atoms, especially at the 2-, 4-, and 6-positions, electrophilic. This facilitates the attack of nucleophiles and the subsequent displacement of the bromide ion. The intermediate formed during nucleophilic attack at the 2-position is stabilized by resonance, with the negative charge being delocalized onto the electronegative nitrogen atoms, thus lowering the activation energy for the substitution.[6]

• Potential for Degradation: This reactivity implies a potential for degradation in the presence of strong nucleophiles, including hydroxide ions under basic conditions.

The 5-Ethynyl Group: A Handle for Functionalization

The ethynyl group at the C-5 position is a versatile functional group that can participate in a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions such as the Sonogashira coupling.[1][3][8]

• Reactivity: The terminal alkyne is acidic and can be deprotonated in the presence of a base to form a copper(I) acetylide, which then undergoes transmetalation with a palladium(II) complex in the Sonogashira reaction.[1]

• Stability Considerations: While the ethynyl group is relatively stable, it can be susceptible to hydration under acidic conditions, potentially leading to the formation of a methyl ketone. The terminal C-H bond can also be prone to oxidative coupling under certain conditions.

Predicted Degradation Pathways

Based on the chemical functionalities present in 2-Bromo-5-ethynylpyrimidine, several degradation pathways can be postulated under forced degradation conditions.

Hydrolytic Degradation

• Acidic Conditions: Under strong acidic conditions, there is a potential for hydrolysis of the ethynyl group to form 2-bromo-5-acetylpyrimidine. The pyrimidine ring itself is generally stable to acid hydrolysis, but the glycosidic bond in pyrimidine nucleosides can be sensitive to acidic aqueous systems.[9] While not a nucleoside, this suggests that extreme acidic conditions should be evaluated.

• Basic Conditions: The C-Br bond at the 2-position is susceptible to nucleophilic attack by hydroxide ions, which could lead to the formation of 2-hydroxy-5-ethynylpyrimidine. Studies on other pyrimidine derivatives have shown instability and degradation in hot alkaline solutions.[10]

Oxidative Degradation

The ethynyl group and the pyrimidine ring are potentially susceptible to oxidation. Strong oxidizing agents, such as hydrogen peroxide, could lead to a variety of degradation products, including the opening of the pyrimidine ring or oxidation of the alkyne.

Photolytic Degradation

Bromoaromatic compounds are known to undergo photolytic degradation, often through the homolytic cleavage of the C-Br bond to form aryl radicals.[11] Exposure to UV or sunlight could potentially lead to the debromination of 2-Bromo-5-ethynylpyrimidine, forming 5-ethynylpyrimidine, or other radical-mediated reaction products.

Thermal Degradation

The thermal stability of heterocyclic compounds can vary significantly based on their substituents.[12][13] While specific data for 2-Bromo-5-ethynylpyrimidine is unavailable, thermal stress could potentially lead to polymerization of the ethynyl group or other decomposition reactions.

Visualizing Potential Degradation Pathways

The following diagram illustrates the predicted degradation pathways of 2-Bromo-5-ethynylpyrimidine under various stress conditions.

Caption: Predicted degradation pathways of 2-Bromo-5-ethynylpyrimidine.

Recommended Handling and Storage

Given the potential for degradation, proper handling and storage of 2-Bromo-5-ethynylpyrimidine are crucial to maintain its purity and integrity.

• Storage: Store in a well-sealed container in a cool, dry, and well-ventilated area, protected from light.[5][9][14] A storage temperature of 2-8°C is recommended.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust.[5][9][14] Use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[5][9][14] Avoid contact with skin and eyes.[9][14] Keep away from strong oxidizing agents, strong acids, and strong bases.[14]

Experimental Protocol for Forced Degradation Studies

To experimentally determine the stability of 2-Bromo-5-ethynylpyrimidine, a forced degradation study should be conducted.[15][16][17][18] The goal is to achieve 5-20% degradation to allow for the identification of degradation products without overly complicating the resulting chromatograms.[16]

Materials and Reagents

• 2-Bromo-5-ethynylpyrimidine

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3% and 30%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Buffer solutions (e.g., phosphate or acetate)

• Calibrated pH meter

• HPLC system with a UV detector or a mass spectrometer (LC-MS)

• Photostability chamber

• Oven

General Procedure

• Sample Preparation: Prepare a stock solution of 2-Bromo-5-ethynylpyrimidine in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.[16]

• Stress Conditions:

  • Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. If no degradation is observed after a set time (e.g., 24 hours) at room temperature, repeat with 1 M HCl and/or with heating (e.g., 60°C).[16][19]

  • Base Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH. If no degradation is observed, repeat with 1 M NaOH and/or with heating.[16][19]

  • Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3% H₂O₂. If no degradation is observed, repeat with 30% H₂O₂.[16]

  • Thermal Degradation: Expose the solid compound and a solution of the compound to elevated temperatures (e.g., 60-80°C) for a specified period.[19]

  • Photolytic Degradation: Expose the solid compound and a solution of the compound to a light source according to ICH Q1B guidelines (a combination of cool white fluorescent and near-UV lamps).[16][19]

• Sample Analysis: At appropriate time points, withdraw samples from each stress condition. Neutralize the acidic and basic samples before analysis. Analyze all samples by a stability-indicating HPLC method.[12]

Stability-Indicating HPLC Method Development

A reverse-phase HPLC method is generally suitable for the analysis of pyrimidine derivatives.[10]

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the parent compound and potential degradants absorb (e.g., determined by UV-Vis spectroscopy).

• Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The specificity is demonstrated by the ability of the method to separate the parent peak from all degradation product peaks.

Workflow for Stability Assessment

The following diagram outlines a logical workflow for the comprehensive stability assessment of 2-Bromo-5-ethynylpyrimidine.

Caption: Workflow for stability assessment of 2-Bromo-5-ethynylpyrimidine.

Conclusion

2-Bromo-5-ethynylpyrimidine is a valuable and reactive building block. While its inherent reactivity is advantageous for chemical synthesis, it also presents potential stability challenges. A thorough understanding of its degradation pathways under various stress conditions is essential for its effective use in research and development. This guide provides a framework for assessing the stability of 2-Bromo-5-ethynylpyrimidine, based on established chemical principles and methodologies for forced degradation studies. Experimental verification of the predicted degradation pathways and the development of a robust, stability-indicating analytical method are critical next steps for any researcher or organization utilizing this important chemical intermediate.

References

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• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. (n.d.). University of Southampton ePrints. Retrieved January 15, 2026, from [Link]

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• Optimization of High Performance Liquid Chromatography Method for Simultaneous Determination of Some Purine and Pyrimidine Bases. (2014). PubMed. Retrieved January 15, 2026, from [Link]

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• Aryl-2-halogenoalkylamines. Part IX. A comparison of the stability of esters derived from some aryl-2-halogenoalkylamines towards acid hydrolysis with those obtained from other radiomimetic compounds. (1951). Journal of the Chemical Society. Retrieved January 15, 2026, from [Link]

• Synthesis and anticancer activity of some fused pyrimidines and related heterocycles. (2011). National Institutes of Health. Retrieved January 15, 2026, from [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (2018). ResearchGate. Retrieved January 15, 2026, from [Link]

• Heterocycloalkynes Fused to a Heterocyclic Core: Searching for an Island with Optimal Stability-Reactivity Balance. (2021). Journal of the American Chemical Society. Retrieved January 15, 2026, from [Link]

• Identification and Characterization of Pyrimidine Nucleoside 2′-Hydroxylase. (2022). ACS Catalysis. Retrieved January 15, 2026, from [Link]

• Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material. (2013). National Institutes of Health. Retrieved January 15, 2026, from [Link]

• Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. (2021). MDPI. Retrieved January 15, 2026, from [Link]

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• Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. (2017). SpringerLink. Retrieved January 15, 2026, from [Link]

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An In-Depth Technical Guide to the Solubility of 2-Bromo-5-ethynylpyrimidine in Organic Solvents

Abstract

2-Bromo-5-ethynylpyrimidine is a pivotal building block in medicinal chemistry and materials science, valued for its unique electronic and structural properties that lend themselves to the synthesis of a diverse range of functional molecules.[1] Despite its growing importance, a comprehensive and standardized dataset on its solubility in common organic solvents is conspicuously absent from public literature. This technical guide addresses this critical knowledge gap, providing researchers, scientists, and drug development professionals with a robust framework for determining and understanding the solubility of 2-Bromo-5-ethynylpyrimidine. This document moves beyond a simple data sheet, offering a detailed, field-proven experimental protocol for solubility determination, a thorough discussion of the underlying physicochemical principles, and a guide to interpreting the resulting data. The methodologies outlined herein are designed to be self-validating, ensuring the generation of reliable and reproducible solubility profiles essential for process optimization, formulation development, and predictive modeling.

Introduction: The Significance of 2-Bromo-5-ethynylpyrimidine and the Imperative of Solubility Data

2-Bromo-5-ethynylpyrimidine, with the chemical formula C₆H₃BrN₂, is a heterocyclic compound featuring a pyrimidine core substituted with a bromine atom and an ethynyl group.[1] This unique combination of a halogenated scaffold and a reactive alkyne moiety makes it a versatile precursor for a wide array of chemical transformations, including cross-coupling reactions and click chemistry. Its derivatives are actively investigated for their potential as therapeutic agents.[2]

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like 2-Bromo-5-ethynylpyrimidine is a fundamental physical property that profoundly influences its utility. In drug development, solubility impacts everything from reaction kinetics and purification efficiency to bioavailability and formulation strategies. A well-characterized solubility profile is, therefore, not merely academic; it is a prerequisite for efficient, scalable, and reproducible research and development.

This guide provides a comprehensive approach to systematically determining the solubility of 2-Bromo-5-ethynylpyrimidine in a range of organic solvents.

Theoretical Framework: Predicting and Understanding Solubility

The principle of "like dissolves like" provides a foundational, albeit qualitative, understanding of solubility.[3][4] A more nuanced prediction requires consideration of the specific intermolecular forces at play between the solute (2-Bromo-5-ethynylpyrimidine) and the solvent.

2.1. Physicochemical Properties of 2-Bromo-5-ethynylpyrimidine

Property	Value	Source
Molecular Formula	C₆H₃BrN₂	[1]
Molecular Weight	183.01 g/mol
Melting Point	127-128 °C	[1]
Appearance	Solid
pKa (Predicted)	-1.96 ± 0.22	[1]

The structure of 2-Bromo-5-ethynylpyrimidine suggests a molecule with moderate polarity. The nitrogen atoms in the pyrimidine ring and the electronegative bromine atom contribute to a dipole moment. However, the overall molecule is relatively rigid and contains nonpolar C-H and C-Br bonds. The ethynyl group can act as a weak hydrogen bond acceptor. The predicted pKa of -1.96 indicates that it is a very weak base and will not ionize under typical organic solvent conditions.[1]

2.2. Solvent Selection Rationale

The choice of solvents for solubility screening should span a range of polarities and hydrogen bonding capabilities to build a comprehensive profile.[5][6]

• Polar Aprotic Solvents: (e.g., Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Tetrahydrofuran (THF)). These solvents can engage in dipole-dipole interactions and are often excellent solvents for a wide range of organic molecules. Pyrimidine derivatives have been shown to have good solubility in DMF and THF.

• Polar Protic Solvents: (e.g., Methanol, Ethanol). These solvents can act as both hydrogen bond donors and acceptors. Generally, the solubility of pyrimidine derivatives increases with temperature in these solvents.[5]

• Nonpolar Solvents: (e.g., Toluene, Hexane, Dichloromethane (DCM), Chloroform). These solvents primarily interact through weaker van der Waals forces. The solubility in these is expected to be lower unless significant nonpolar character is present in the solute.

The following diagram illustrates the logical relationship between the properties of 2-Bromo-5-ethynylpyrimidine and the choice of solvent classes for solubility determination.

Caption: Logical framework for solvent selection based on intermolecular interactions.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The isothermal shake-flask method is a reliable and widely accepted technique for determining thermodynamic solubility.[7] It involves equilibrating an excess of the solid compound with a solvent at a constant temperature and then quantifying the concentration of the dissolved solute in the supernatant.

3.1. Materials and Equipment

• 2-Bromo-5-ethynylpyrimidine (solid)

• Selected organic solvents (analytical grade or higher)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.22 µm, compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical balance (± 0.1 mg)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or another suitable quantitative analytical instrument.

3.2. Step-by-Step Methodology

• Preparation: Add an excess amount of solid 2-Bromo-5-ethynylpyrimidine to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Solvent Addition: Accurately dispense a known volume of the selected solvent into each vial.

• Equilibration: Tightly cap the vials and place them in a temperature-controlled orbital shaker. Agitate the samples at a constant temperature (e.g., 25 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. It is advisable to conduct preliminary experiments to determine the time required to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle. Centrifuge the vials to further facilitate the separation of the solid and liquid phases.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a solvent-compatible 0.22 µm syringe filter to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered supernatant with a suitable solvent (usually the same solvent or a mobile phase component) to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method or another appropriate analytical technique to determine the concentration of 2-Bromo-5-ethynylpyrimidine.

• Calculation: Calculate the solubility in mg/mL or mol/L using the measured concentration and the dilution factor.

The following diagram provides a visual representation of this experimental workflow.

Caption: Experimental workflow for the shake-flask solubility determination.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison.

Table 1: Experimentally Determined Solubility of 2-Bromo-5-ethynylpyrimidine at 25 °C (Template)

Solvent	Solvent Class	Solubility (mg/mL)	Solubility (mol/L)
Dimethylformamide (DMF)	Polar Aprotic	[Experimental Data]	[Experimental Data]
Acetonitrile (ACN)	Polar Aprotic	[Experimental Data]	[Experimental Data]
Tetrahydrofuran (THF)	Polar Aprotic	[Experimental Data]	[Experimental Data]
Methanol	Polar Protic	[Experimental Data]	[Experimental Data]
Ethanol	Polar Protic	[Experimental Data]	[Experimental Data]
Dichloromethane (DCM)	Nonpolar	[Experimental Data]	[Experimental Data]
Toluene	Nonpolar	[Experimental Data]	[Experimental Data]

Interpretation of Results:

The trends observed in the solubility data should be rationalized based on the principles discussed in Section 2. For instance, higher solubility in polar aprotic solvents like DMF would be consistent with strong dipole-dipole interactions between the solvent and the polar pyrimidine ring. Conversely, low solubility in a nonpolar solvent like hexane would highlight the importance of the polar functionalities of the molecule.

Safety and Handling

While specific toxicity data for 2-Bromo-5-ethynylpyrimidine is limited, it should be handled with the standard precautions for a novel chemical entity. Safety data sheets for similar brominated pyrimidine compounds recommend wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8][9][10][11] All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust.[11] In case of accidental exposure, consult the relevant safety data sheet (SDS) for first-aid measures.[8][9][10]

Conclusion

The solubility of 2-Bromo-5-ethynylpyrimidine is a critical parameter for its effective use in research and development. In the absence of published quantitative data, this guide provides a comprehensive framework for its systematic determination. By following the detailed experimental protocol and applying the theoretical principles outlined, researchers can generate reliable and reproducible solubility profiles. This information will not only facilitate the optimization of synthetic and purification processes but also provide a crucial foundation for the formulation and development of new chemical entities derived from this versatile building block.

References

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The Versatility of 2-Bromo-5-ethynylpyrimidine: A Technical Guide for Advanced Organic Synthesis

Introduction: Unveiling a Privileged Scaffold

In the landscape of modern synthetic chemistry, the pyrimidine core stands as a "privileged scaffold," a structural motif consistently found in a multitude of biologically active compounds and high-performance organic materials. Its inherent electronic properties and propensity for functionalization make it a cornerstone of drug discovery and materials science. Within this esteemed family of heterocycles, 2-Bromo-5-ethynylpyrimidine emerges as a particularly powerful and versatile building block.

This technical guide provides an in-depth exploration of 2-Bromo-5-ethynylpyrimidine, offering researchers, medicinal chemists, and materials scientists a comprehensive understanding of its synthesis, reactivity, and application. The strategic placement of a reactive bromine atom at the 2-position and a terminal alkyne at the 5-position creates a molecule with two orthogonal, highly valuable synthetic handles. This unique arrangement allows for sequential, controlled modifications, enabling the construction of complex molecular architectures with high precision. We will delve into the causality behind experimental choices for its synthesis and its application in cornerstone reactions such as Sonogashira and Suzuki couplings, and Huisgen cycloadditions, providing field-proven insights and self-validating protocols.

Physicochemical Properties and Characterization

A thorough understanding of a building block's physical and chemical properties is paramount for its effective use in synthesis.

Property	Value	Source
CAS Number	1797890-53-9	[1][2]
Molecular Formula	C₆H₃BrN₂	[1]
Molecular Weight	183.01 g/mol	[1]
Appearance	Solid (predicted)	-
Storage	2-8 °C, under inert atmosphere	[1]

Spectroscopic Characterization (Predicted and based on analogous structures):

• ¹H NMR (500 MHz, CDCl₃): The proton spectrum is expected to be simple and characteristic. The two pyrimidine protons would appear as singlets or a doublet with a small coupling constant in the aromatic region (typically δ 8.5-9.0 ppm). The acetylenic proton would appear as a sharp singlet further upfield (typically δ 3.0-3.5 ppm).

• ¹³C NMR (125 MHz, CDCl₃): The carbon spectrum would show six distinct signals. The two sp-hybridized carbons of the alkyne would appear in the δ 75-90 ppm range. The four sp²-hybridized carbons of the pyrimidine ring would be found in the δ 120-160 ppm region, with the carbon attached to the bromine atom being significantly influenced by the halogen's electronic effect.[3]

• Mass Spectrometry (EI): The mass spectrum would exhibit a characteristic isotopic pattern for a molecule containing one bromine atom, with two peaks of nearly equal intensity at m/z = 182 and 184, corresponding to the [M]⁺ and [M+2]⁺ ions, respectively.[4]

Synthesis of 2-Bromo-5-ethynylpyrimidine: A Strategic Approach

The most logical and efficient synthesis of 2-Bromo-5-ethynylpyrimidine commences from a readily available precursor, 2,5-dibromopyrimidine. The strategy involves a selective Sonogashira coupling to introduce the ethynyl group, followed by a deprotection step. This two-step process offers high yields and excellent control over the final product.

Workflow for the Synthesis of 2-Bromo-5-ethynylpyrimidine

Caption: Synthetic workflow for 2-Bromo-5-ethynylpyrimidine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of 2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine

• Rationale: This step utilizes a Sonogashira coupling reaction. The use of (trimethylsilyl)acetylene is a strategic choice; the bulky trimethylsilyl (TMS) group serves as a protecting group for the terminal alkyne, preventing undesired side reactions such as homocoupling (Glaser coupling).[5] The reaction selectively occurs at the more reactive 5-position of 2,5-dibromopyrimidine due to electronic effects.[6]

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,5-dibromopyrimidine (1.0 equiv.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 equiv.), and copper(I) iodide (CuI, 0.05 equiv.).

  • Evacuate and backfill the flask with the inert gas three times.

  • Add anhydrous triethylamine (Et₃N, 3.0 equiv.) and anhydrous tetrahydrofuran (THF) to the flask.

  • Add (trimethylsilyl)acetylene (1.2 equiv.) dropwise via syringe.

  • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS.

  • Upon completion, dilute the mixture with diethyl ether and filter through a pad of Celite to remove the catalyst residues.

  • Wash the filtrate with a saturated aqueous solution of ammonium chloride (NH₄Cl) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine.

Step 2: Synthesis of 2-Bromo-5-ethynylpyrimidine (Desilylation)

• Rationale: The removal of the TMS protecting group is typically achieved under mild basic conditions to reveal the terminal alkyne. Potassium carbonate in methanol is a cost-effective and efficient method. Alternatively, tetra-n-butylammonium fluoride (TBAF) can be used for a faster reaction if needed.[7]

• Procedure:

  • Dissolve the 2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv.) from Step 1 in a mixture of methanol and THF.

  • Add potassium carbonate (K₂CO₃, 2.0 equiv.) to the solution.

  • Stir the mixture at room temperature for 1-3 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Once the reaction is complete, neutralize the mixture with a dilute solution of HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • The resulting crude product, 2-bromo-5-ethynylpyrimidine, is often of sufficient purity for subsequent reactions. If necessary, it can be further purified by column chromatography.

Key Transformations and Synthetic Utility

The dual functionality of 2-bromo-5-ethynylpyrimidine makes it a powerful linchpin for building molecular complexity. The bromine atom is primed for palladium-catalyzed cross-coupling reactions, while the terminal alkyne is ready for Sonogashira couplings, click chemistry, and other alkyne-specific transformations.

Sonogashira Coupling: Extending the Carbon Framework

The terminal alkyne of 2-bromo-5-ethynylpyrimidine can readily participate in a second Sonogashira coupling reaction with various aryl or vinyl halides. This allows for the synthesis of unsymmetrical diarylacetylenes containing a pyrimidine core.

Caption: Sonogashira coupling with 2-Bromo-5-ethynylpyrimidine.

• Expert Insight: The choice of base and solvent is critical. An amine base like triethylamine or diisopropylamine is commonly used, serving both as a base and a solvent in some cases. Anhydrous and deoxygenated conditions are crucial to prevent the homocoupling of the alkyne (Glaser coupling) and to maintain the activity of the palladium catalyst.[5] The reactivity order of the halide coupling partner is I > Br > Cl.

Self-Validating Protocol for Sonogashira Coupling:

• In a dry Schlenk flask under an inert atmosphere, combine 2-bromo-5-ethynylpyrimidine (1.0 equiv.), the aryl/vinyl halide (1.1 equiv.), Pd(PPh₃)₂Cl₂ (0.025 equiv.), and CuI (0.05 equiv.).

• Add anhydrous THF and a suitable amine base (e.g., diisopropylamine, 5.0 equiv.).

• Stir the reaction at room temperature for 3-6 hours or until TLC/LC-MS indicates completion. For less reactive halides, gentle heating (40-60 °C) may be required.

• Work-up the reaction by diluting with ethyl acetate, washing with saturated aq. NH₄Cl and brine, drying over Na₂SO₄, and concentrating in vacuo.

• Purify the product by column chromatography on silica gel.

Suzuki-Miyaura Coupling: Forging Biaryl Linkages

The C-Br bond at the 2-position is an excellent handle for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of a wide variety of aryl or heteroaryl substituents.[8] This reaction is a cornerstone for the synthesis of biaryl compounds, which are prevalent in medicinal chemistry.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

• Expert Insight: The success of a Suzuki coupling often hinges on the choice of palladium catalyst, ligand, and base. For heteroaromatic halides, ligands such as SPhos or XPhos can be particularly effective.[8] A base, typically an inorganic carbonate (K₂CO₃, Cs₂CO₃) or phosphate (K₃PO₄), is essential for the transmetalation step.[8] The reaction is often performed in a mixture of an organic solvent (like 1,4-dioxane or toluene) and water.

Self-Validating Protocol for Suzuki-Miyaura Coupling:

• To a microwave vial or Schlenk tube, add 2-bromo-5-ethynylpyrimidine (1.0 equiv.), the arylboronic acid or ester (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv. or Pd(OAc)₂ with a suitable ligand), and a base (e.g., K₂CO₃, 2.0 equiv.).

• Evacuate and backfill with an inert gas.

• Add a degassed solvent system, such as 1,4-dioxane/water (4:1).

• Heat the reaction mixture to 80-100 °C for 4-12 hours, monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the product via column chromatography.

Huisgen [3+2] Cycloaddition (Click Chemistry): Building Triazoles

The terminal alkyne is a perfect partner for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a flagship reaction of "click chemistry."[9] This reaction provides a highly efficient and regioselective route to 1,4-disubstituted 1,2,3-triazoles, which are valuable as stable linkers in bioconjugation and as pharmacophores in drug discovery.[10][11]

Caption: Huisgen [3+2] cycloaddition with 2-Bromo-5-ethynylpyrimidine.

• Expert Insight: The Cu(I) catalyst is typically generated in situ from a Cu(II) source like copper(II) sulfate (CuSO₄) and a reducing agent such as sodium ascorbate.[9] This makes the reaction operationally simple and amenable to a wide range of functional groups. The reaction proceeds rapidly at room temperature in various solvents, including aqueous mixtures.

Self-Validating Protocol for Huisgen Cycloaddition:

• In a round-bottom flask, dissolve the organic azide (1.0 equiv.) and 2-bromo-5-ethynylpyrimidine (1.05 equiv.) in a solvent mixture such as t-butanol/water (1:1).

• Add a freshly prepared aqueous solution of sodium ascorbate (0.2 equiv.).

• Add an aqueous solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 equiv.).

• Stir the reaction vigorously at room temperature. The reaction is often complete within 1-4 hours, as indicated by TLC.

• Upon completion, dilute the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the resulting triazole product by column chromatography or recrystallization.

Applications in Drug Discovery and Materials Science

The synthetic versatility of 2-bromo-5-ethynylpyrimidine makes it a high-value intermediate for creating novel molecules with significant therapeutic and technological potential.

Kinase Inhibitors in Oncology

The pyrimidine scaffold is a well-established pharmacophore in the design of protein kinase inhibitors for cancer therapy. Kinases play a crucial role in cell signaling pathways, and their dysregulation is a hallmark of many cancers. By using 2-bromo-5-ethynylpyrimidine, medicinal chemists can perform sequential Suzuki and Sonogashira couplings to build extensive libraries of compounds for structure-activity relationship (SAR) studies. For example, the 2-position can be functionalized with an aniline or other aryl group via a Suzuki coupling to interact with the hinge region of a kinase active site, while the 5-ethynyl group can be elaborated to target other regions of the enzyme or to modulate the compound's physicochemical properties. Alkynylpyrimidine derivatives have shown promise as potent inhibitors of kinases such as Tie-2.

Organic Light-Emitting Diodes (OLEDs)

In materials science, electron-deficient heterocyclic cores like pyrimidine are highly sought after for constructing materials for organic electronics. Pyrimidine-based compounds are used as bipolar host materials and emitters in thermally activated delayed fluorescence (TADF) OLEDs. The rigid, conjugated structures that can be synthesized from 2-bromo-5-ethynylpyrimidine are ideal for creating materials with desirable photophysical properties, such as high quantum yields and tunable emission wavelengths. The ability to introduce different aromatic and heteroaromatic groups at both the 2- and 5-positions allows for the fine-tuning of the HOMO and LUMO energy levels, which is critical for optimizing charge transport and device efficiency.

Conclusion

2-Bromo-5-ethynylpyrimidine is a quintessential example of a modern synthetic building block, offering a powerful combination of stability and orthogonal reactivity. Its well-defined synthetic handles—a bromine atom amenable to Suzuki coupling and a terminal alkyne ready for Sonogashira and click reactions—provide a reliable and predictable platform for the construction of complex, high-value molecules. As demonstrated, its applications span from the rational design of targeted cancer therapeutics to the development of next-generation organic electronic materials. This guide has provided the foundational knowledge and practical protocols necessary for researchers to confidently incorporate this versatile intermediate into their synthetic programs, thereby accelerating innovation in both medicine and materials science.

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An In-Depth Technical Guide to Pyrimidine Derivatives in Drug Discovery

Foreword

The landscape of modern therapeutics is profoundly shaped by heterocyclic chemistry, and within this vast domain, the pyrimidine scaffold holds a position of exceptional significance.[1][2] As a fundamental component of nucleic acids—the very blueprint of life—the pyrimidine ring is a privileged structure, endowing it with the intrinsic ability to interact with a multitude of biological targets.[3][4][5][6] This guide is crafted for researchers, medicinal chemists, and drug development professionals, offering a deep dive into the core principles and advanced applications of pyrimidine derivatives. We will journey from the foundational chemistry of this remarkable scaffold to its role in crafting life-saving medicines, exploring the causality behind experimental choices and the self-validating systems of protocol design that underpin scientific integrity.

Section 1: The Pyrimidine Scaffold: A Cornerstone of Medicinal Chemistry

The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, is a structural motif of immense biological importance.[2][7] Its presence in the nucleobases cytosine, thymine, and uracil forms the basis of its critical role in the structure of DNA and RNA.[2][4][7][8] This inherent biological relevance makes the pyrimidine nucleus an excellent starting point for the design of therapeutic agents that can modulate physiological and pathological processes.[1]

The versatility of the pyrimidine scaffold is one of its most compelling attributes for medicinal chemists.[9][10] Its synthetic tractability allows for the facile introduction of a wide array of substituents at various positions around the ring, enabling the fine-tuning of steric, electronic, and pharmacokinetic properties.[3][11] This adaptability has led to the development of a vast library of pyrimidine derivatives with a broad spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, and cardiovascular applications.[1][3][7][12][13]

Physicochemical Properties and Biological Significance

The unique physicochemical attributes of the pyrimidine ring contribute to its success as a pharmacophore.[3][7] The nitrogen atoms can act as hydrogen bond acceptors, while appended amino or hydroxyl groups can serve as hydrogen bond donors. These interactions are crucial for high-affinity binding to biological targets such as enzymes and receptors.[3] Furthermore, the pyrimidine ring can act as a bioisostere for other aromatic systems, like the phenyl group, often improving the pharmacokinetic and pharmacodynamic properties of a drug candidate.[3][12][14]

The following diagram illustrates the basic structure of the pyrimidine ring and highlights key positions for substitution.

Caption: Core pyrimidine scaffold with key substitution points (R2, R4, R5, R6).

Section 2: Pyrimidine Derivatives in Oncology: A Paradigm of Targeted Therapy

The application of pyrimidine derivatives in oncology is a testament to their therapeutic potential.[4][15] These compounds have been successfully developed to target various hallmarks of cancer, from uncontrolled cell proliferation to angiogenesis.[16]

Mechanism of Action: Kinase Inhibition

A significant number of pyrimidine-based anticancer drugs function as protein kinase inhibitors.[4][17][18] Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a common driver of cancer.[6][17] Pyrimidine derivatives, due to their structural similarity to the adenine core of ATP, can act as competitive inhibitors, binding to the ATP-binding pocket of kinases and preventing the phosphorylation of downstream substrates.[17][19]

The Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

The EGFR signaling pathway is a prime example of a target for pyrimidine-based inhibitors.[5] Overactivation of EGFR is implicated in several cancers, including non-small-cell lung cancer (NSCLC).[20][21]

Caption: Inhibition of the EGFR signaling pathway by pyrimidine derivatives.[5]

Structure-Activity Relationship (SAR) Studies: The Path to Optimization

The development of potent and selective kinase inhibitors relies heavily on systematic Structure-Activity Relationship (SAR) studies.[2][6][22] SAR is an iterative process where modifications to the chemical structure of a lead compound are made to understand their impact on biological activity.[6]

Experimental Workflow for a Typical SAR Study

Caption: A generalized workflow for Structure-Activity Relationship (SAR) studies.[6]

Data Presentation: Anticancer Activity of Pyrimidine Derivatives

Clear and concise data presentation is crucial for evaluating the outcomes of SAR studies. The following table summarizes the in vitro anticancer activity of selected pyrimidine derivatives against various cancer cell lines, with the half-maximal inhibitory concentration (IC50) indicating the compound's potency.

Compound Class	Derivative Example	Target Cell Line	IC50 (µM)	Reference
Indazol-Pyrimidine	Compound 4f	MCF-7 (Breast)	1.629	[11]
Indazol-Pyrimidine	Compound 4i	MCF-7 (Breast)	1.841	[11]
FAK Inhibitor	Compound 72	Breast Cancer Cells	0.126	[3]
EGFR Inhibitor	Compound 95	EGFR-mutant Lung Cancer	0.2	[3]

Overcoming Drug Resistance

A significant challenge in cancer therapy is the emergence of drug resistance. In the context of EGFR inhibitors, mutations in the kinase domain, such as the T790M "gatekeeper" mutation, can render first-generation drugs ineffective. The versatility of the pyrimidine scaffold has enabled the development of next-generation inhibitors that are active against these resistant mutants.[21] For instance, osimertinib, a pyrimidine-based drug, was specifically designed to target the T790M mutation in NSCLC.

Section 3: Pyrimidine Derivatives as Antiviral Agents

The structural analogy of pyrimidine derivatives to endogenous nucleosides makes them potent antiviral agents.[23][24] These compounds can interfere with viral replication by inhibiting viral polymerases or by being incorporated into the growing viral DNA or RNA chain, leading to chain termination.[5][25]

Mechanism of Action: Nucleoside Analogs

Many pyrimidine-based antiviral drugs are nucleoside analogs that, once inside the cell, are phosphorylated to their active triphosphate form by viral or cellular kinases.[26] These triphosphates then compete with natural deoxynucleoside triphosphates for incorporation into the viral genome by the viral DNA polymerase.

Experimental Protocol: Plaque Reduction Assay

The antiviral activity of pyrimidine derivatives can be quantified using a plaque reduction assay. This assay measures the ability of a compound to inhibit the formation of viral plaques in a cell monolayer.[5]

Objective: To determine the concentration of a pyrimidine derivative that inhibits viral plaque formation by 50% (EC50).

Materials:

• Host cell line susceptible to the virus of interest

• Virus stock of known titer

• Test pyrimidine derivative at various concentrations

• Cell culture medium

• Agarose or methylcellulose overlay

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed host cells in 6-well plates and incubate until a confluent monolayer is formed.

• Compound Treatment and Infection: Remove the culture medium and infect the cells with a known amount of virus in the presence of serial dilutions of the test compound. A "no-drug" control is included.

• Incubation: After a 1-2 hour adsorption period, remove the virus/compound mixture and add a semi-solid overlay (e.g., agarose in culture medium) containing the respective concentrations of the test compound. Incubate for a period that allows for plaque formation (typically 2-10 days, depending on the virus).

• Plaque Visualization: Fix the cells (e.g., with formaldehyde) and stain with crystal violet. The plaques will appear as clear zones where the virus has lysed the cells.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque inhibition for each compound concentration relative to the "no-drug" control. Determine the EC50 value by plotting the percentage of inhibition against the compound concentration.

Notable Pyrimidine-Based Antiviral Drugs

Several pyrimidine derivatives have been approved for the treatment of viral infections:

• Zidovudine (AZT): An anti-HIV drug that inhibits reverse transcriptase.[8]

• Idoxuridine and Trifluridine: Used to treat herpes simplex virus infections.[8]

• Lamivudine: Used in the treatment of HIV and Hepatitis B.[24]

Section 4: Synthesis of Pyrimidine Derivatives

The synthetic accessibility of the pyrimidine core is a major reason for its widespread use in drug discovery.[9][27] A variety of synthetic methods are available, allowing for the creation of diverse libraries of compounds for biological screening.

General Synthetic Strategies

A common and versatile method for synthesizing the pyrimidine ring is the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a compound containing an N-C-N fragment, such as urea, thiourea, or guanidine.

Example Synthetic Scheme: Biginelli Reaction

The Biginelli reaction is a one-pot, three-component synthesis of dihydropyrimidinones, which can be subsequently oxidized to pyrimidines.

Caption: Schematic of the Biginelli reaction for pyrimidine synthesis.

Specific Synthetic Protocol Example

The synthesis of 2-aminopyrimidine derivatives often involves the reaction of guanidine with a β-dicarbonyl compound. For instance, the reaction of guanidine hydrochloride with acetylacetone in the presence of a base yields 2-amino-4,6-dimethylpyrimidine.

Section 5: The Future of Pyrimidine Derivatives in Drug Discovery

The pyrimidine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents.[1][9][11] Current research is focused on several key areas:

• Targeting Novel Kinases: Exploring the inhibition of newly identified kinases involved in cancer and other diseases.[28]

• Fused Pyrimidine Systems: Creating more complex, rigid structures by fusing the pyrimidine ring with other heterocyclic systems to enhance target specificity and potency.[15][29][30]

• Covalent Inhibitors: Designing pyrimidine derivatives that form a covalent bond with their target, leading to irreversible inhibition and prolonged duration of action.

• Immunomodulatory Agents: Developing pyrimidine-based compounds that can modulate the immune system for applications in immuno-oncology and autoimmune diseases.[3][12][28]

Conclusion

The pyrimidine ring is a truly privileged scaffold in medicinal chemistry.[4][6][10] Its fundamental role in biology, coupled with its synthetic versatility, has made it a cornerstone of drug discovery for over six decades.[3][12][14][31] From pioneering anticancer agents to life-saving antivirals, pyrimidine derivatives have had an immeasurable impact on human health. As our understanding of disease biology deepens and synthetic methodologies advance, the pyrimidine scaffold is poised to remain at the forefront of therapeutic innovation for years to come.

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• Pyrrolo[2,3-d]pyrimidine (7-deazapurine) as a privileged scaffold in design of antitumor and antiviral nucleosides. PubMed. [Link]

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Protocols & Analytical Methods

Synthesis of 2-Bromo-5-ethynylpyrimidine: An Application Note and Protocol for Researchers

Abstract

This comprehensive guide details the synthesis of 2-bromo-5-ethynylpyrimidine, a valuable building block in medicinal chemistry and drug discovery, starting from 2,5-dibromopyrimidine. The protocol employs a two-step sequence involving a selective Sonogashira cross-coupling reaction with (trimethylsilyl)acetylene, followed by a mild deprotection of the trimethylsilyl (TMS) group. This document provides not only a step-by-step experimental procedure but also delves into the rationale behind the choice of reagents and conditions, troubleshooting advice, and characterization data, ensuring a reproducible and efficient synthesis for researchers in the field.

Introduction

The pyrimidine scaffold is a cornerstone in the development of therapeutic agents, forming the core structure of numerous FDA-approved drugs. The introduction of an ethynyl group at the C5 position of the pyrimidine ring can significantly modulate the biological activity of the parent molecule, making 2-bromo-5-ethynylpyrimidine a highly sought-after intermediate in the synthesis of novel drug candidates. Its utility lies in the orthogonal reactivity of the bromine atom and the terminal alkyne, allowing for subsequent diverse chemical modifications.

This application note outlines a reliable and scalable two-step synthesis of 2-bromo-5-ethynylpyrimidine from the readily available 2,5-dibromopyrimidine. The synthetic strategy hinges on a selective Sonogashira coupling, a powerful palladium- and copper-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between sp² and sp hybridized carbons.[1] To circumvent the challenges associated with handling gaseous acetylene, the protocol utilizes (trimethylsilyl)acetylene as a stable and easy-to-handle acetylene surrogate. The subsequent mild deprotection of the TMS group yields the desired terminal alkyne.

Reaction Scheme

Caption: Overall synthetic route for 2-bromo-5-ethynylpyrimidine.

Part 1: Selective Sonogashira Coupling

The first step involves a selective mono-alkynylation of 2,5-dibromopyrimidine. The Sonogashira reaction is highly effective for this transformation. The selectivity for mono-substitution is achievable due to the deactivating effect of the first introduced electron-withdrawing ethynyl group on the second bromine atom.

Materials and Methods

Reagent/Material	Grade	Supplier
2,5-dibromopyrimidine	≥97%	Commercially Available
(Trimethylsilyl)acetylene	≥98%	Commercially Available
Dichlorobis(triphenylphosphine)palladium(II)	99%	Commercially Available
Copper(I) Iodide	99.99%	Commercially Available
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Commercially Available
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Saturated aq. NH₄Cl	Prepared in-house
Brine	Prepared in-house
Anhydrous Magnesium Sulfate	Commercially Available
Silica Gel	230-400 mesh	Commercially Available

Experimental Protocol

• Reaction Setup: To a dry 100 mL Schlenk flask, add 2,5-dibromopyrimidine (1.0 eq, 5.0 mmol, 1.19 g), dichlorobis(triphenylphosphine)palladium(II) (0.03 eq, 0.15 mmol, 105 mg), and copper(I) iodide (0.06 eq, 0.30 mmol, 57 mg).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent and Reagent Addition: Add anhydrous tetrahydrofuran (25 mL) and anhydrous triethylamine (15 mL) via syringe. Stir the resulting suspension at room temperature for 15 minutes.

• Alkyne Addition: Add (trimethylsilyl)acetylene (1.1 eq, 5.5 mmol, 0.77 mL) dropwise to the reaction mixture over 5 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Resuspend the residue in diethyl ether (50 mL) and wash with saturated aqueous ammonium chloride solution (2 x 25 mL) and brine (25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient (e.g., 100:0 to 95:5) to afford 2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine as a solid.

Part 2: Deprotection of the Trimethylsilyl Group

The final step is the removal of the TMS protecting group to yield the terminal alkyne. A mild deprotection using potassium carbonate in methanol is highly effective and avoids harsh conditions that could lead to side reactions.

Materials and Methods

Reagent/Material	Grade	Supplier
2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine	As synthesized	N/A
Methanol (MeOH)	Anhydrous	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercially Available
Dichloromethane (DCM)	Commercially Available
Deionized Water
Brine	Prepared in-house
Anhydrous Sodium Sulfate	Commercially Available

Experimental Protocol

• Reaction Setup: Dissolve 2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 eq, 4.0 mmol, 1.02 g) in anhydrous methanol (40 mL) in a 100 mL round-bottom flask.

• Base Addition: Add anhydrous potassium carbonate (0.2 eq, 0.8 mmol, 110 mg) to the solution.

• Reaction Monitoring: Stir the mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC until the starting material is fully consumed.

• Work-up: Once the reaction is complete, remove the methanol under reduced pressure. Add deionized water (30 mL) to the residue and extract with dichloromethane (3 x 30 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by a short plug of silica gel to yield 2-bromo-5-ethynylpyrimidine as a solid.

Characterization Data

Compound	Molecular Formula	Molecular Weight	Appearance	1H NMR (CDCl₃, 400 MHz) δ (ppm)	13C NMR (CDCl₃, 101 MHz) δ (ppm)
2-bromo-5-((trimethylsilyl)ethynyl)pyrimidine	C₉H₁₁BrN₂Si	255.19	Off-white to yellow solid	8.65 (s, 2H), 0.28 (s, 9H)	159.9, 145.1, 120.5, 102.1, 99.8, -0.2
2-bromo-5-ethynylpyrimidine	C₆H₃BrN₂	183.01	White to pale yellow solid	8.70 (s, 2H), 3.35 (s, 1H)	160.2, 145.5, 119.3, 81.5, 79.8

Note: NMR data are predicted based on analogous structures and may vary slightly.

Troubleshooting and Scientific Insights

• Incomplete Sonogashira Coupling: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. Oxygen can lead to catalyst decomposition and promote unwanted alkyne homocoupling (Glaser coupling).[2] If the reaction stalls, gentle heating (40-50 °C) may be beneficial.

• Formation of Di-substituted Product: To favor mono-alkynylation, add the (trimethylsilyl)acetylene slowly and maintain the reaction at room temperature. Using a slight excess of 2,5-dibromopyrimidine can also suppress the formation of the di-substituted product.

• Difficult Deprotection: If the potassium carbonate method is slow, tetrabutylammonium fluoride (TBAF) in THF can be used as a more potent deprotecting agent.[3] However, TBAF is more basic and may not be suitable for substrates with base-sensitive functional groups.

• Purification Challenges: Both the intermediate and final product can be purified by column chromatography. A gradient elution from non-polar (hexane) to slightly more polar (hexane/ethyl acetate) solvents is generally effective.

Experimental Workflow Diagram

Sources

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Application Note & Protocol: Sonogashira Coupling of 2-Bromo-5-ethynylpyrimidine

Document ID: AN-SC2B5EP-20260115

Introduction: The Strategic Importance of Alkynylpyrimidines

The Sonogashira cross-coupling reaction is a powerful and versatile tool for the formation of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction has become indispensable in medicinal chemistry and materials science due to its mild reaction conditions and tolerance of a wide range of functional groups.[1][3]

The pyrimidine core is a "privileged scaffold" in drug discovery, present in numerous FDA-approved therapeutics.[4] The introduction of an alkynyl group, particularly at the 5-position, can significantly modulate a molecule's pharmacological properties.[4] 2-Bromo-5-ethynylpyrimidine is a highly valuable, bifunctional building block. The bromine atom at the 2-position provides a handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the terminal alkyne at the 5-position is primed for Sonogashira coupling. This allows for the sequential and controlled synthesis of complex, tri-substituted pyrimidine derivatives, which are of great interest to drug development professionals.[5][6]

This document provides a detailed protocol for the Sonogashira coupling of 2-Bromo-5-ethynylpyrimidine with aryl halides, an explanation of the underlying mechanistic principles, and practical guidance for achieving high yields and purity.

Reaction Principle and Mechanistic Insight

The Sonogashira reaction proceeds via a dual catalytic cycle involving both palladium and copper catalysts.[7] Understanding this mechanism is critical for troubleshooting and optimizing the reaction. The process is generally accepted to occur through two interconnected cycles:

• The Palladium Cycle: The active Pd(0) catalyst initiates the cycle by undergoing oxidative addition with the aryl halide (Ar-X) to form a Pd(II) complex.[3]

• The Copper Cycle: Concurrently, the copper(I) salt (typically CuI) reacts with the terminal alkyne in the presence of a base. The base deprotonates the alkyne, and the resulting acetylide coordinates with the copper to form a copper(I) acetylide intermediate.[8] This step increases the nucleophilicity of the alkyne.[9]

• Transmetalation: The copper acetylide transfers the alkyne group to the palladium(II) complex, regenerating the copper(I) catalyst.[3]

• Reductive Elimination: The now diorganopalladium(II) complex undergoes reductive elimination, forming the new C-C bond of the desired product (Ar-alkyne) and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[3]

While the copper co-catalyst significantly accelerates the reaction, allowing it to proceed under milder conditions, it can also promote the undesirable homocoupling of the alkyne (Glaser coupling).[9][10] Therefore, copper-free Sonogashira protocols have also been developed, though they may require higher temperatures or more specialized ligands.[11][12][13]

Caption: Fig. 1: Simplified Sonogashira Catalytic Cycle. A diagram illustrating the interconnected palladium and copper cycles.

Experimental Protocol

This protocol describes a general procedure for the coupling of an aryl iodide with 2-bromo-5-ethynylpyrimidine. Aryl bromides can also be used, but may require higher temperatures, longer reaction times, or more active catalyst systems.[2][3]

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Notes
2-Bromo-5-ethynylpyrimidine	C₆H₃BrN₂	183.01	Substrate
Aryl Iodide	Ar-I	Variable	Coupling Partner (e.g., 4-Iodoanisole)
PdCl₂(PPh₃)₂	C₃₆H₃₀Cl₂P₂Pd	701.90	Palladium Catalyst
Copper(I) Iodide	CuI	190.45	Co-catalyst
Triethylamine (TEA)	(C₂H₅)₃N	101.19	Base and Solvent
Tetrahydrofuran (THF)	C₄H₈O	72.11	Anhydrous Solvent
Inert Gas	N₂ or Ar	-	For atmosphere control
Celite®	SiO₂	-	Filtration aid

Step-by-Step Methodology

Caption: Fig. 2: General experimental workflow for the Sonogashira coupling.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-ethynylpyrimidine (1.0 eq), the aryl iodide (1.1 eq), dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂, 0.03 eq), and copper(I) iodide (CuI, 0.05 eq).

  • Rationale: Using a slight excess of the aryl iodide ensures complete consumption of the more valuable pyrimidine starting material. The catalyst loadings are typical for this type of reaction, balancing efficiency with cost and ease of removal.[3]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times. This is crucial to prevent oxygen from causing undesirable alkyne homocoupling (Glaser coupling) and deactivating the Pd(0) catalyst.[9][14]

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) and triethylamine (TEA) in a 2:1 ratio (e.g., 10 mL THF, 5 mL TEA for a 1 mmol scale reaction).

  • Rationale: THF is an excellent solvent for the organic reagents.[15] TEA acts as both a base to neutralize the HI byproduct formed during the reaction and can also serve as a solvent.[1]

• Degassing: Subject the reaction mixture to three cycles of freeze-pump-thaw to ensure all dissolved oxygen is removed.

• Reaction: Stir the reaction mixture at room temperature. If the aryl halide is less reactive (e.g., an aryl bromide), gentle heating to 40-60 °C may be required.[3]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed (typically 2-6 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.[16] Transfer the filtrate to a separatory funnel and wash with saturated aqueous ammonium chloride (to remove copper salts) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the pure coupled product.[16]

Typical Reaction Parameters

Parameter	Value	Rationale/Justification
Temperature	25 - 60 °C	Aryl iodides often react efficiently at room temperature. Less reactive halides may require heating.[1]
Time	2 - 12 hours	Dependent on substrate reactivity and temperature.
Solvent	THF/TEA (2:1)	Provides good solubility and a basic medium. Other solvents like DMF or acetonitrile can also be used.[1][15]
Base	Triethylamine (TEA)	Common choice; neutralizes HX byproduct. Other amine bases like diisopropylamine can be used.[1][17]
Pd Catalyst Loading	1 - 5 mol%	Sufficient for most transformations. Higher loading may be needed for challenging substrates.
Cu(I) Co-catalyst	2 - 10 mol%	Accelerates the reaction significantly.[18]

Troubleshooting and Expert Insights

Issue	Potential Cause	Recommended Solution
Low or No Yield	Inactive catalyst; Insufficiently inert atmosphere; Poor quality reagents/solvents.	Use fresh, high-purity reagents. Ensure rigorous degassing. Add a fresh portion of the catalyst.
Significant Homocoupling	Presence of oxygen; High concentration of CuI.	Improve inert atmosphere technique (use a glovebox if possible). Reduce the amount of CuI or consider a copper-free protocol.[17]
Reaction Stalls	Catalyst deactivation.	Add a fresh portion of the palladium catalyst. Ensure the reaction is adequately stirred.[4]
Difficult Purification	Residual metal catalysts.	Ensure the work-up includes a filtration through Celite®. Washing with aqueous NH₄Cl is effective for removing copper.[16]

Safety Precautions

• Reagent Handling: Handle all chemicals in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Solvents: THF and triethylamine are flammable. Keep away from ignition sources.

• Catalysts: Palladium catalysts and copper salts can be toxic. Avoid inhalation and skin contact.

• Inert Gas: Handle compressed gas cylinders with care and according to safety regulations.

References

• Sonogashira coupling - Wikipedia. (n.d.). Retrieved January 15, 2026, from [Link]

• Beletskaya, I. P., & Cheprakov, A. V. (2010). Copper-free Sonogashira coupling reactions: an overview. RSC Advances, 1(1), 1-15. Available from: [Link]

• Synthesis of tri-substituted pyrimidine derivatives via Sonogashira cross coupling. (2024). Preprints.org. Available from: [Link]

• Li, J. H., Liang, Y., & Xie, Y. X. (2005). Copper-Free Sonogashira Coupling Reaction with PdCl2 in Water under Aerobic Conditions. The Journal of Organic Chemistry, 70(10), 4040–4042. Available from: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved January 15, 2026, from [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent. (2020). ACS Omega, 5(30), 18883–18893. Available from: [Link]

• Sonogashira Cross-Coupling. (2021). J&K Scientific LLC. Retrieved January 15, 2026, from [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. (2021). RSC Advances. Available from: [Link]

• Copper-free Sonogashira coupling. (2008). The chemical reaction database. Retrieved January 15, 2026, from [Link]

• Sonogashira Coupling. (2020, July 25). YouTube. Retrieved January 15, 2026, from [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. (2020). Catalysts, 10(4), 443. Available from: [Link]

• Sonogashira Coupling. (n.d.). NROChemistry. Retrieved January 15, 2026, from [Link]

• Cho, J. H., & Shaughnessy, K. H. (2012). Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides. Current protocols in nucleic acid chemistry, Chapter 1, Unit1.27. Available from: [Link]

• Sonogashira coupling. (2019, January 7). YouTube. Retrieved January 15, 2026, from [Link]

• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? (2013). ResearchGate. Retrieved January 15, 2026, from [Link]

• Panda, S. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. Available from: [Link]

• Diversification and Design of Novel Aniline-Pyrimidines via Sonogashira/Suzuki Cross Coupling Reactions Catalyzed by Novel CLPN-Pd. (2021). ChemistrySelect, 6(46), 12695-12701. Available from: [Link]

• Sonogashira coupling reactions: Synthesis of 4-substituted-6-methyl-2-(methylthio)pyrimidines catalyzed by Pd–Cu. (2019). Journal of the Chinese Chemical Society, 66(9), 1017-1024. Available from: [Link]

• Sonogashira cross-coupling reaction involving pyrimidines 20. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved January 15, 2026, from [Link]

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. (2015). KAUST Repository. Available from: [Link]

• What is the best procedure for Sonogashira coupling? (2014). ResearchGate. Retrieved January 15, 2026, from [Link]

• Aryl Radical Enabled, Copper-Catalyzed Sonogashira-Type Cross-Coupling of Alkynes with Alkyl Iodides. (2022). Journal of the American Chemical Society, 144(10), 4536–4544. Available from: [Link]

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Application Notes and Protocols for the Copper-Free Sonogashira Reaction of 2-Bromo-5-ethynylpyrimidine

Introduction: Advancing Pyrimidine Scaffolds in Drug Discovery

The pyrimidine core is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of FDA-approved therapeutics. The strategic functionalization of this privileged scaffold is paramount in the generation of novel drug candidates with tailored pharmacological profiles. The introduction of alkynyl moieties, in particular, can profoundly influence a molecule's biological activity, conformational rigidity, and metabolic stability. The Sonogashira cross-coupling reaction stands as a powerful and versatile tool for forging carbon-carbon bonds between sp²-hybridized carbons of aryl halides and sp-hybridized carbons of terminal alkynes.

Historically, the Sonogashira reaction has been conducted with a dual catalytic system comprising a palladium complex and a copper(I) co-catalyst. While effective, the use of copper can lead to the undesirable formation of alkyne homocoupling products via Glaser coupling, which complicates product purification and reduces the yield of the desired cross-coupled product. This side reaction is particularly problematic in the synthesis of complex molecules for pharmaceutical applications where purity is of utmost importance.

The development of copper-free Sonogashira protocols represents a significant advancement, offering improved selectivity and simplified workup procedures. These methods circumvent the issue of Glaser coupling and reduce the potential for copper-induced toxicity in biological systems. This application note provides a detailed, field-proven guide for the copper-free Sonogashira reaction of 2-Bromo-5-ethynylpyrimidine with terminal alkynes, a key transformation for the synthesis of novel 2,5-disubstituted pyrimidine derivatives with potential applications in drug discovery and materials science.

Rationale for the Copper-Free Approach

The primary motivation for employing a copper-free Sonogashira reaction is the elimination of the Glaser-Hay homocoupling of the terminal alkyne starting material. This side reaction, promoted by the copper(I) co-catalyst in the presence of oxygen, leads to the formation of symmetric 1,3-diynes. This not only consumes the valuable alkyne substrate but also introduces impurities that can be challenging to separate from the desired product. By omitting copper, the reaction proceeds with higher fidelity, leading to a cleaner reaction profile and simplified purification.

Reaction Principle: The Palladium Catalytic Cycle

The copper-free Sonogashira reaction proceeds through a catalytic cycle mediated solely by a palladium complex. The generally accepted mechanism involves the following key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition with the aryl halide (2-Bromo-5-ethynylpyrimidine) to form a Pd(II) complex.

• Alkyne Coordination and Deprotonation: The terminal alkyne coordinates to the Pd(II) center. In the presence of a base, the terminal alkyne is deprotonated to form a palladium-acetylide intermediate.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the desired aryl-alkyne product and regenerate the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Workflow and Protocols

This section provides a comprehensive, step-by-step protocol for the copper-free Sonogashira reaction of 2-Bromo-5-ethynylpyrimidine. The causality behind each experimental choice is explained to ensure reproducibility and facilitate troubleshooting.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Bromo-5-ethynylpyrimidine	≥97%	Commercially Available	Store under inert atmosphere.
Terminal Alkyne	≥98%	Commercially Available	Ensure dryness and purity.
Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)	Catalyst Grade	Commercially Available	Handle under inert atmosphere.
Phosphine Ligand (if not using a pre-formed complex)	≥98%	Commercially Available	e.g., Triphenylphosphine (PPh₃)
Base (e.g., Triethylamine (TEA), Diisopropylamine (DIPA), or Cesium Carbonate (Cs₂CO₃))	Anhydrous	Commercially Available	Distill or dry before use.
Solvent (e.g., Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), or 1,4-Dioxane)	Anhydrous	Commercially Available	Degas prior to use.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	For drying organic extracts.
Silica Gel	Flash Chromatography Grade	Commercially Available	For purification.
Deuterated Solvents (e.g., CDCl₃, DMSO-d₆)	NMR Grade	Commercially Available	For characterization.

Equipment

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flasks and condensers

• Magnetic stirrer and heating mantle/oil bath

• Syringes and needles for reagent transfer

• Thin Layer Chromatography (TLC) plates and visualization system (UV lamp)

• Rotary evaporator

• Flash chromatography system

• High-resolution mass spectrometer (HRMS)

• Nuclear Magnetic Resonance (NMR) spectrometer

Experimental Workflow Diagram

Caption: General workflow for the copper-free Sonogashira reaction.

Step-by-Step Protocol

1. Reaction Setup (under Inert Atmosphere):

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-Bromo-5-ethynylpyrimidine (1.0 eq).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, an additional phosphine ligand (e.g., PPh₃, 4-10 mol%). The use of a pre-formed, air-stable precatalyst can simplify this step.

• Add the base (e.g., Cs₂CO₃, 2.0 eq, or an amine base like TEA or DIPA, 3.0 eq). The choice of base is crucial and can significantly impact the reaction rate and yield. Inorganic bases like Cs₂CO₃ are often effective in copper-free systems.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

2. Addition of Reagents:

• Dissolve the terminal alkyne (1.1-1.5 eq) in anhydrous and degassed solvent (e.g., THF, DMF, or dioxane) in a separate flask under an inert atmosphere. The choice of solvent can influence reaction efficiency, with polar aprotic solvents often giving good results.

• Using a syringe, add the alkyne solution to the reaction flask containing the pyrimidine derivative, catalyst, and base.

• Add additional degassed solvent to the reaction flask to achieve the desired concentration (typically 0.1-0.5 M).

3. Reaction Monitoring:

• Heat the reaction mixture to the desired temperature (typically ranging from room temperature to 80 °C, depending on the reactivity of the substrates and catalyst system) and stir vigorously.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the starting materials and the appearance of the product spot will indicate reaction progression.

4. Workup and Purification:

• Once the reaction is complete (as determined by TLC or LC-MS), cool the mixture to room temperature.

• If an amine base was used, the reaction mixture can be filtered through a pad of Celite® to remove the amine hydrohalide salt and palladium residues.

• If an inorganic base was used, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product is then purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2,5-disubstituted pyrimidine product.

Catalytic Cycle of the Copper-Free Sonogashira Reaction

Caption: The catalytic cycle of the copper-free Sonogashira reaction.

Expected Results and Troubleshooting

Parameter	Expected Outcome	Potential Issues	Troubleshooting Steps
Reaction Conversion	>80%	Low or no conversion	- Ensure anhydrous and anaerobic conditions. - Increase catalyst loading. - Screen different palladium catalysts, ligands, bases, and solvents. - Increase reaction temperature.
Product Yield	60-95%	Low isolated yield	- Optimize purification method (e.g., recrystallization, different chromatography conditions). - Check for product decomposition during workup or purification.
Side Products	Minimal	Formation of alkyne dimers (Glaser coupling)	- Although a copper-free reaction, trace copper impurities in reagents can catalyze this. Use high-purity reagents. - Ensure rigorous exclusion of oxygen.
Decomposition of starting material or product	- Lower the reaction temperature. - Use a milder base.

Characterization of the Product

The structure of the synthesized 2,5-disubstituted pyrimidine should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and purity of the product.

• High-Resolution Mass Spectrometry (HRMS): To determine the exact mass and confirm the elemental composition.

• Melting Point: To assess the purity of solid products.

Conclusion

The copper-free Sonogashira reaction is a highly efficient and reliable method for the synthesis of 2,5-disubstituted pyrimidines from 2-Bromo-5-ethynylpyrimidine. By eliminating the copper co-catalyst, this protocol circumvents the formation of undesirable alkyne homocoupling byproducts, leading to cleaner reaction profiles and simplified purification. The detailed application notes and protocols provided herein offer a robust framework for researchers in drug discovery and materials science to access a diverse range of novel pyrimidine-based compounds. Careful optimization of the reaction parameters, particularly the choice of catalyst, ligand, and base, will be key to achieving high yields and purity for specific substrate combinations.

References

• Sonogashira Coupling - Wikipedia. (n.d.). Retrieved January 15, 2026, from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes.

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved January 15, 2026, from [Link]

• Gao, F., et al. (2023). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega.
• Al-Masum, M. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.

• The Chemical Reaction Database. (2008). Copper-free Sonogashira coupling. Retrieved January 15, 2026, from [Link]

• LookChem. (n.d.). Cas 1135283-08-7,5-Bromo-2-ethynylpyrimidine. Retrieved January 15, 2026, from [Link]

• Kore, A. R., et al. (2015). Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine. Nucleosides, Nucleotides & Nucleic Acids, 34(2), 92-102.
• Wang, Y., et al. (2013). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. ACS Chemical Biology, 8(6), 1275-1280.

• ResearchGate. (n.d.). Supposed mechanism for the copper-free Sonogashira reaction. Retrieved January 15, 2026, from [Link]

• Gao, F., et al. (2023). Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials. ACS Omega.
• Buchwald, S. L., et al. (2003). A General and User-Friendly Method for the Copper-Free Sonogashira Coupling of Aryl and Vinyl Halides.
• Peter, S., et al. (2022). Bromo-Substituted Diazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Sonogashira Cross-Coupling Reaction, Photophysical Properties, Bio-interaction and HSA Light-Up Sensor. ChemBioChem, 23(14), e202200248.

Application Notes and Protocols: 2-Bromo-5-ethynylpyrimidine as a Versatile Building Block in the Synthesis of Kinase Inhibitors

Introduction: The Strategic Importance of the Pyrimidine Scaffold in Kinase Inhibition

The pyrimidine ring is a privileged heterocyclic motif in medicinal chemistry, forming the structural core of numerous clinically approved drugs.[1] Its prevalence is particularly notable in the field of protein kinase inhibitors, where the pyrimidine scaffold serves as a versatile template for designing molecules that target the ATP-binding site of these crucial enzymes.[2] Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, most notably cancer.[3] Consequently, the development of potent and selective kinase inhibitors is a major focus of modern drug discovery.

2-Bromo-5-ethynylpyrimidine is a particularly valuable building block for the synthesis of novel kinase inhibitors. This trifunctional reagent offers three distinct points for chemical modification: the bromine atom at the 2-position, the ethynyl group at the 5-position, and the pyrimidine ring itself, which can undergo further substitution. The bromine atom is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira reactions, allowing for the introduction of a wide array of aryl and heteroaryl substituents.[4] The ethynyl group provides a rigid linker and can participate in various transformations, including click chemistry and further coupling reactions, enabling the exploration of diverse chemical space.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 2-bromo-5-ethynylpyrimidine in the synthesis of kinase inhibitors. We will delve into key synthetic transformations, provide detailed experimental protocols, and present a case study on the synthesis of a hypothetical Bruton's Tyrosine Kinase (BTK) inhibitor to illustrate the practical application of this versatile building block.

Core Synthetic Strategies: Leveraging the Reactivity of 2-Bromo-5-ethynylpyrimidine

The synthetic utility of 2-bromo-5-ethynylpyrimidine in kinase inhibitor synthesis is primarily centered around two powerful palladium-catalyzed cross-coupling reactions: the Sonogashira coupling and the Suzuki-Miyaura coupling. These reactions allow for the sequential and regioselective introduction of different molecular fragments, facilitating the construction of complex and diverse compound libraries.

Sonogashira Coupling: Building the Core Scaffold

The Sonogashira coupling is a robust method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[5] In the context of 2-bromo-5-ethynylpyrimidine, this reaction can be employed to couple the ethynyl group with a variety of aryl or heteroaryl halides, thereby constructing the core scaffold of the target kinase inhibitor.

Underlying Principle: The reaction is catalyzed by a palladium complex and a copper(I) co-catalyst. The catalytic cycle involves the oxidative addition of the aryl halide to the Pd(0) species, followed by transmetalation with a copper acetylide (formed from the terminal alkyne and the copper(I) salt) and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Suzuki-Miyaura Coupling: Introducing Diversity

Following the initial Sonogashira coupling, the bromine atom at the 2-position of the pyrimidine ring provides a handle for a subsequent Suzuki-Miyaura coupling reaction. This powerful C-C bond-forming reaction allows for the introduction of a second aryl or heteroaryl group, which is often crucial for achieving high potency and selectivity by targeting specific pockets within the kinase active site.[4]

Underlying Principle: The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (typically a boronic acid or ester) with an organohalide in the presence of a palladium catalyst and a base. The catalytic cycle is similar to that of the Sonogashira coupling, involving oxidative addition, transmetalation, and reductive elimination.

Case Study: Synthesis of a Covalent Bruton's Tyrosine Kinase (BTK) Inhibitor

To illustrate the practical application of 2-bromo-5-ethynylpyrimidine, we present a detailed synthetic protocol for a hypothetical covalent BTK inhibitor, BTK-Inhibitor-42 . Bruton's tyrosine kinase is a clinically validated target for the treatment of B-cell malignancies and autoimmune diseases.[6] Covalent inhibitors of BTK typically contain an electrophilic "warhead" that forms a covalent bond with a cysteine residue (Cys481) in the active site of the enzyme, leading to irreversible inhibition.

Experimental Protocols

Step 1: Sonogashira Coupling to Synthesize 2-Bromo-5-((4-phenoxyphenyl)ethynyl)pyrimidine (Intermediate 1)

Reagent	Molar Equiv.	MW ( g/mol )	Amount
2-Bromo-5-ethynylpyrimidine	1.0	183.01	1.83 g
4-Phenoxyaniline	1.1	185.22	2.04 g
Pd(PPh₃)₂Cl₂	0.05	701.90	351 mg
Copper(I) Iodide (CuI)	0.1	190.45	190 mg
Triethylamine (TEA)	3.0	101.19	4.2 mL
Tetrahydrofuran (THF)	-	-	50 mL

Procedure:

• To a dry 100 mL round-bottom flask under an argon atmosphere, add 2-bromo-5-ethynylpyrimidine (1.83 g, 10 mmol), 4-phenoxyaniline (2.04 g, 11 mmol), bis(triphenylphosphine)palladium(II) dichloride (351 mg, 0.5 mmol), and copper(I) iodide (190 mg, 1.0 mmol).

• Add anhydrous tetrahydrofuran (50 mL) and triethylamine (4.2 mL, 30 mmol).

• Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford Intermediate 1 as a pale yellow solid.

Step 2: Suzuki-Miyaura Coupling to Synthesize N-(3-((2-((4-phenoxyphenyl)ethynyl)pyrimidin-5-yl)amino)phenyl)acrylamide (BTK-Inhibitor-42)

Reagent	Molar Equiv.	MW ( g/mol )	Amount
Intermediate 1	1.0	364.21	3.64 g
3-Acrylamidophenylboronic acid	1.2	190.99	2.29 g
Pd(dppf)Cl₂·CH₂Cl₂	0.05	816.64	408 mg
Sodium Carbonate (Na₂CO₃)	2.0	105.99	2.12 g
1,4-Dioxane	-	-	40 mL
Water	-	-	10 mL

Procedure:

• To a 100 mL round-bottom flask, add Intermediate 1 (3.64 g, 10 mmol), 3-acrylamidophenylboronic acid (2.29 g, 12 mmol), [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (408 mg, 0.5 mmol), and sodium carbonate (2.12 g, 20 mmol).

• Add a mixture of 1,4-dioxane (40 mL) and water (10 mL).

• Degas the mixture by bubbling with argon for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 8 hours. Monitor the reaction progress by TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: dichloromethane/methanol gradient) to yield BTK-Inhibitor-42 as an off-white solid.

Biological Evaluation: A Self-Validating System

The synthesized kinase inhibitor, BTK-Inhibitor-42, should be subjected to a series of in vitro and in vivo assays to validate its biological activity.

1. Kinase Inhibition Assay: The inhibitory activity of BTK-Inhibitor-42 against BTK should be determined using a biochemical assay, such as an ADP-Glo™ Kinase Assay. This will provide a quantitative measure of the compound's potency (IC₅₀ value).

2. Cellular Proliferation Assay: The anti-proliferative effects of the compound should be evaluated in B-cell lymphoma cell lines that are dependent on BTK signaling. A standard MTT or CellTiter-Glo® assay can be used to determine the GI₅₀ (concentration for 50% growth inhibition).

3. Western Blot Analysis: To confirm the covalent mechanism of action, treated cells should be analyzed by Western blotting to assess the phosphorylation status of BTK and its downstream signaling partners. A decrease in phosphorylated BTK would indicate target engagement.

4. In Vivo Efficacy Studies: Promising compounds should be evaluated in animal models of B-cell malignancies to assess their in vivo efficacy, pharmacokinetics, and tolerability.

Conclusion: A Gateway to Novel Kinase Inhibitors

2-Bromo-5-ethynylpyrimidine has proven to be an exceptionally useful and versatile building block in the synthesis of kinase inhibitors. Its unique combination of reactive handles allows for the efficient and modular construction of complex molecular architectures. The Sonogashira and Suzuki-Miyaura coupling reactions provide a robust and reliable synthetic platform for accessing a wide range of substituted pyrimidine scaffolds. The detailed protocols and the case study presented in this application note are intended to provide researchers with a solid foundation for the design and synthesis of novel and potent kinase inhibitors for the treatment of a variety of diseases. The self-validating nature of the described experimental workflow, from synthesis to biological evaluation, ensures the generation of reliable and reproducible data, accelerating the drug discovery process.

References

• Mahajan, S., et al. (2021). A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications. Molecules, 26(24), 7583. [Link]

• Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(11), 7312-7330. [Link]

• Munikrishnappa, C. S., et al. (2021). Design, synthesis, and biological evaluation of novel bromo-pyrimidine analogues as tyrosine kinase inhibitors. Arabian Journal of Chemistry, 14(4), 103054. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• RSC Publishing. (2019). Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. [Link]

• PubMed. (1998). Tyrosine Kinase Inhibitors. 12. Synthesis and Structure-Activity Relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines Designed as Inhibitors of the Epidermal Growth Factor Receptor. [Link]

• MDPI. (2021). Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism. [Link]

• Google Patents. (n.d.). US8324225B2 - Pyrrolopyrimidine compounds and their uses.

• Chi, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PMC. [Link]

• National Institutes of Health. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. [Link]

• National Institutes of Health. (2022). Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors. [Link]

• Google Patents. (n.d.). US8835443B2 - Pyrimidine compound and medical use thereof.

• National Institutes of Health. (2016). Discovery of Novel Bruton's Tyrosine Kinase (BTK) Inhibitors Bearing a N,9-Diphenyl-9H-purin-2-amine Scaffold. [Link]

• PubMed. (2022). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. [Link]

Sources

• 1. US7279575B2 - Pyrimidylpyrrole derivatives active as kinase inhibitors - Google Patents [patents.google.com]
• 2. WO2010083283A3 - Processes for preparing jak inhibitors and related intermediate compounds - Google Patents [patents.google.com]
• 3. A momentous progress update: epidermal growth factor receptor inhibitors as viable agents for combating cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US8008309B2 - Inhibitors of bruton's tyrosine kinase - Google Patents [patents.google.com]
• 5. US8410265B2 - Processes for preparing JAK inhibitors and related intermediate compounds - Google Patents [patents.google.com]
• 6. WO2024064091A1 - Novel pyrimidine compound as kinase inhibitors with biological activities on egfr mutants - Google Patents [patents.google.com]

The Versatile Bifunctional Hub: Application of 2-Bromo-5-ethynylpyrimidine in Advanced Bioconjugation Strategies

Abstract

This comprehensive guide details the multifaceted applications of 2-bromo-5-ethynylpyrimidine as a versatile heterobifunctional linker in modern bioconjugation. Capitalizing on the distinct and orthogonal reactivity of its 2-bromo and 5-ethynyl functionalities, this reagent offers precise control over the construction of complex biomolecular architectures, including antibody-drug conjugates (ADCs). We present the chemical principles and step-by-step protocols for three key bioconjugation strategies: (1) Cysteine-specific S-arylation, (2) Palladium-catalyzed Sonogashira cross-coupling, and (3) Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC). This document is intended for researchers, chemists, and drug development professionals seeking to leverage advanced chemical biology tools for therapeutic and diagnostic applications.

Introduction: The Power of Orthogonal Reactivity

The design and synthesis of precisely defined bioconjugates are paramount for the advancement of targeted therapeutics and diagnostics.[1][2] At the heart of this endeavor lies the linker, a molecular bridge that connects different biological or chemical entities. 2-Bromo-5-ethynylpyrimidine has emerged as a particularly powerful tool in this context due to its possession of two chemically distinct reactive handles on a stable pyrimidine scaffold.

The pyrimidine core is a privileged structure in medicinal chemistry, often imparting favorable pharmacokinetic properties to the molecules in which it is incorporated.[3] The true utility of 2-bromo-5-ethynylpyrimidine, however, lies in its orthogonal reactivity:

• The 2-Bromo Group: This site is an electrophilic center susceptible to nucleophilic aromatic substitution (SNAr) by thiol-containing residues, most notably the side chain of cysteine. This reaction forms a highly stable thioether bond, providing a robust and permanent linkage.[4]

• The 5-Ethynyl Group: This terminal alkyne is a bioorthogonal handle, meaning it is unreactive with most biological functional groups. Its reactivity can be specifically harnessed through two powerful metal-catalyzed reactions: the Sonogashira cross-coupling and the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[5][6]

This dual-mode reactivity allows for a sequential and controlled approach to bioconjugation. For instance, a payload can be attached to a protein via the bromo position, leaving the alkyne free for subsequent "clicking" of a reporter molecule or a second payload. This guide will provide the foundational knowledge and practical protocols to exploit these unique properties.

Cysteine-Specific Conjugation via S-Arylation

The reaction between the 2-bromo position of the pyrimidine ring and the thiol group of a cysteine residue is a reliable method for site-specific protein modification. Cysteine is a relatively rare amino acid, and its thiol side chain is a potent nucleophile, especially in its deprotonated thiolate form (pKa ≈ 8.5).[7] By controlling the reaction pH to be slightly basic, selective alkylation of cysteine can be achieved with minimal off-target reactions.[4] This strategy is particularly valuable for creating stable, non-cleavable linkages in constructs like ADCs.

Causality Behind Experimental Choices:

• pH Control: Maintaining a pH between 7.5 and 8.5 is crucial. This pH is high enough to deprotonate a significant fraction of cysteine thiols to the more nucleophilic thiolate form but low enough to avoid significant hydrolysis of the reagent and minimize reactions with other nucleophilic residues like lysine.

• Reducing Agent: Proteins containing disulfide bonds must first be treated with a reducing agent like tris(2-carboxyethyl)phosphine (TCEP) to generate free thiols. TCEP is preferred over dithiothreitol (DTT) as it is thiol-free and does not compete in the subsequent alkylation reaction.[8]

• Stoichiometry: A molar excess of the 2-bromo-5-ethynylpyrimidine reagent is used to drive the reaction to completion. However, an excessively large excess should be avoided to minimize the potential for non-specific binding and to simplify purification.

Experimental Workflow: Cysteine-Specific Conjugation

Caption: Workflow for Cysteine-Specific Protein Conjugation.

Protocol 1: Cysteine-Specific Labeling of an Antibody

This protocol describes the conjugation of 2-bromo-5-ethynylpyrimidine to the interchain cysteine residues of a monoclonal antibody (mAb) after partial reduction.

Materials:

• Monoclonal Antibody (mAb) in phosphate-buffered saline (PBS)

• Tris(2-carboxyethyl)phosphine (TCEP), 0.5 M solution in water

• 2-Bromo-5-ethynylpyrimidine

• Dimethyl sulfoxide (DMSO)

• Borate buffer (50 mM sodium borate, 50 mM NaCl, 1 mM DTPA, pH 8.0)

• Quenching solution: N-acetylcysteine (100 mM in water)

• Desalting columns (e.g., Sephadex G-25)

• PBS, pH 7.4

Procedure:

• Antibody Reduction:

  • To the mAb solution (e.g., 5 mg/mL), add TCEP to a final concentration that yields the desired number of free thiols (typically 2-4 equivalents per antibody for partial reduction).[9]

  • Incubate at 37°C for 1-2 hours.

  • Immediately purify the reduced antibody using a desalting column pre-equilibrated with borate buffer to remove excess TCEP.

• Conjugation Reaction:

  • Prepare a 10 mM stock solution of 2-bromo-5-ethynylpyrimidine in DMSO.

  • To the chilled (4°C) reduced antibody solution, add a 10- to 20-fold molar excess of the 2-bromo-5-ethynylpyrimidine stock solution. The final DMSO concentration should be kept below 10% (v/v).

  • Allow the reaction to proceed at 4°C for 16 hours or at room temperature for 2-4 hours with gentle mixing.

• Quenching and Purification:

  • Quench the reaction by adding the N-acetylcysteine solution to a final concentration of 1 mM and incubate for 15 minutes.

  • Purify the alkyne-modified antibody from unreacted reagents using a desalting column equilibrated with PBS, pH 7.4.

• Characterization:

  • Determine the protein concentration via UV-Vis spectroscopy (A280).

  • Confirm successful conjugation and determine the average drug-to-antibody ratio (DAR) using Hydrophobic Interaction Chromatography (HIC) and/or Mass Spectrometry (e.g., ESI-QTOF).[1][10]

Parameter	Typical Condition	Expected Outcome
pH	7.5 - 8.5	Optimal for thiolate reactivity, minimizes side reactions
Temperature	4 - 25 °C	Slower at 4°C, but better for sensitive proteins
Reaction Time	2 - 16 hours	Dependent on temperature and reagent concentration
Stoichiometry	10-20 fold excess of pyrimidine	Drives reaction to completion
Yield	> 90% conjugation efficiency	High efficiency with proper reduction and pH control

Sonogashira Cross-Coupling

The Sonogashira reaction is a powerful method for forming carbon-carbon bonds between sp-hybridized carbons (of a terminal alkyne) and sp²-hybridized carbons (of an aryl or vinyl halide).[11] In the context of 2-bromo-5-ethynylpyrimidine, this reaction can be used in two ways:

• The bromo position can be coupled with an alkyne-modified biomolecule.

• The ethynyl position can be coupled with a haloaryl-modified biomolecule.

This protocol will focus on the latter, which is more common in bioconjugation. A biomolecule (e.g., protein, oligonucleotide) is first functionalized with an iodo- or bromoaryl group, and then coupled to 2-bromo-5-ethynylpyrimidine. Recent advances have led to the development of copper-free Sonogashira protocols that are more amenable to biological samples due to the reduced cytotoxicity of copper.[6][12]

Causality Behind Experimental Choices:

• Catalyst System: A palladium catalyst is essential. For aqueous, biocompatible reactions, water-soluble palladium complexes with ligands like aminopyrimidines are employed.[6]

• Copper Co-catalyst: Traditional Sonogashira reactions require a copper(I) co-catalyst. However, copper can be toxic to cells and can damage proteins. Copper-free methods have been developed and are generally preferred for bioconjugation.[6]

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen. Therefore, reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) by degassing the solutions.

Experimental Workflow: Copper-Free Sonogashira Coupling

Caption: Workflow for Copper-Free Sonogashira Bioconjugation.

Protocol 2: Copper-Free Sonogashira Coupling to a Protein

This protocol is adapted from methods for copper-free Sonogashira coupling on proteins and describes the reaction of an iodoaryl-modified protein with 2-bromo-5-ethynylpyrimidine.[6]

Materials:

• Iodoaryl-modified protein (e.g., ubiquitin with a p-iodophenylalanine incorporated)

• 2-Bromo-5-ethynylpyrimidine

• Water-soluble Palladium catalyst (e.g., a pre-formed aminopyrimidine-palladium(II) complex)

• Aqueous buffer (e.g., 50 mM sodium phosphate, 150 mM NaCl, pH 7.4)

• Argon or nitrogen gas

• Desalting columns

Procedure:

• Reagent Preparation:

  • Dissolve the iodoaryl-modified protein in the aqueous buffer.

  • Prepare a 10 mM stock solution of 2-bromo-5-ethynylpyrimidine in DMSO.

  • Prepare a stock solution of the palladium catalyst in water.

• Reaction Setup (under inert atmosphere):

  • In a reaction vial, combine the protein solution and the 2-bromo-5-ethynylpyrimidine stock solution (typically 50-100 fold molar excess of the pyrimidine).

  • Degas the solution by bubbling with argon or nitrogen for 10-15 minutes.

  • Add the palladium catalyst solution to the reaction mixture.

• Incubation:

  • Seal the vial under the inert atmosphere.

  • Incubate the reaction at 37°C for 1-4 hours with gentle agitation. Monitor the reaction progress by LC-MS if possible.

• Purification and Characterization:

  • Purify the conjugate using a desalting column to remove the catalyst and excess reagents.

  • Analyze the product by SDS-PAGE, which should show a band shift corresponding to the mass of the added pyrimidine.

  • Confirm the identity and purity of the conjugate by mass spectrometry.

Parameter	Typical Condition	Expected Outcome
Catalyst	Water-soluble Pd-complex	Enables reaction in aqueous, biological media
Copper	Absent	Increased biocompatibility, reduced protein damage
Atmosphere	Inert (Argon/Nitrogen)	Protects the Pd(0) catalyst from oxidation
Temperature	37 °C	Balances reaction rate and protein stability
Yield	50 - 90%	Dependent on protein, catalyst, and substrate accessibility

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the quintessential "click chemistry" reaction, forming a stable 1,2,3-triazole linkage between a terminal alkyne and an azide.[5][13] The ethynyl group of 2-bromo-5-ethynylpyrimidine is an ideal substrate for this reaction. This allows for the "clicking" of azide-modified biomolecules, fluorophores, or drugs onto the pyrimidine scaffold. This reaction is highly efficient, specific, and can be performed in aqueous buffers, making it exceptionally well-suited for bioconjugation.

Causality Behind Experimental Choices:

• Copper(I) Source: The active catalyst is Cu(I). This is typically generated in situ from a Cu(II) salt (e.g., CuSO₄) using a reducing agent, most commonly sodium ascorbate.[14]

• Ligand: A copper-chelating ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is crucial. It stabilizes the Cu(I) oxidation state, prevents copper-mediated damage to biomolecules, and accelerates the reaction.[3][15]

• Reagent Order: The copper and ligand should be pre-mixed before adding them to the alkyne/azide mixture. The reducing agent (sodium ascorbate) should be added last to initiate the reaction.[5]

Experimental Workflow: CuAAC "Click" Reaction

Caption: Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition.

Protocol 3: CuAAC Labeling of an Alkyne-Modified Antibody

This protocol describes the "clicking" of an azide-containing payload onto the alkyne-modified antibody produced in Protocol 1.

Materials:

• Alkyne-modified antibody (from Protocol 1) in PBS, pH 7.4

• Azide-functionalized payload (e.g., a fluorescent dye-azide or drug-azide)

• Copper(II) sulfate (CuSO₄), 50 mM stock in water

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), 50 mM stock in water

• Sodium Ascorbate, 100 mM stock in water (must be freshly prepared)

• Desalting columns

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, add the alkyne-modified antibody.

  • Add the azide-functionalized payload. A 5- to 10-fold molar excess over the calculated number of alkyne groups is recommended.

  • Prepare the catalyst premix: in a separate tube, combine the CuSO₄ and THPTA stock solutions in a 1:5 molar ratio (e.g., 5 µL of CuSO₄ and 25 µL of THPTA). Let it sit for 1-2 minutes.

• Initiation and Incubation:

  • Add the catalyst premix to the antibody/azide solution. The final concentration of copper is typically 0.5-1 mM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5-10 mM.[5]

  • Gently mix and incubate at room temperature for 1-4 hours, protected from light if using a fluorescent azide.

• Purification and Characterization:

  • Purify the final conjugate using a desalting column to remove the copper catalyst and unreacted reagents.

  • Characterize the final ADC or labeled antibody using UV-Vis spectroscopy (to confirm dye incorporation), SDS-PAGE (for band shift), and mass spectrometry (to confirm final mass and DAR).[5][13]

Parameter	Typical Condition	Expected Outcome
Catalyst	CuSO₄ / Sodium Ascorbate	In situ generation of active Cu(I) catalyst
Ligand	THPTA (or similar)	Protects biomolecule, accelerates reaction
Stoichiometry	5-10 fold excess of azide	High reaction efficiency
Temperature	Room Temperature (20-25 °C)	Mild conditions preserve protein integrity
Yield	> 95% "click" efficiency	Highly efficient and specific reaction

Conclusion and Future Perspectives

2-Bromo-5-ethynylpyrimidine stands out as a robust and versatile heterobifunctional linker for advanced bioconjugation. Its orthogonal reactive sites—the bromo group for stable S-arylation with cysteines and the ethynyl group for efficient Sonogashira or click chemistry reactions—provide a powerful platform for the modular construction of complex bioconjugates. The protocols outlined in this guide offer a solid foundation for researchers to create well-defined antibody-drug conjugates, fluorescently labeled proteins, and other sophisticated biomolecular tools. As the field of targeted therapeutics continues to evolve, the strategic application of such precisely engineered linkers will be indispensable in developing the next generation of safer and more effective treatments.

References

• Charles River Laboratories. (n.d.). Meeting the Challenges of Antibody Drug Conjugate Characterization by LC-MS/(MS). Available at: [Link]

• Huang, R. Y.-C., & Chen, G. (2016). Characterization of antibody-drug conjugates by mass spectrometry: advances and future trends. Drug Discovery Today, 21(5), 850–855. Available at: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3, 153-162. Available at: [Link]

• Jewett, J. C., & Bertozzi, C. R. (2011). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Current Protocols in Chemical Biology. Available at: [Link]

• Lin, Q., et al. (2011). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. Journal of the American Chemical Society, 133(39), 15316–15319. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]

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• Creative Biolabs. (n.d.). Conjugation Based on Cysteine Residues. Available at: [Link]

• Bernardim, B., et al. (2021). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Journal of the American Chemical Society. Available at: [Link]

• Cho, J. H., & Shaughnessy, K. H. (2012). Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides. Current Protocols in Nucleic Acid Chemistry. Available at: [Link]

• Liu, J., et al. (2023). Synthesis of pyrimidine-fused skeletons through copper-catalyzed consecutive Sonogashira coupling and aminocyclization. Organic & Biomolecular Chemistry, 21(39), 7886-7890. Available at: [Link]

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Application Notes and Protocols for the Functionalization of Biomolecules with 2-Bromo-5-ethynylpyrimidine

Abstract

This document provides a detailed technical guide for the use of 2-Bromo-5-ethynylpyrimidine as a versatile heterobifunctional linker for the sequential modification of biomolecules. We present the core principles and step-by-step protocols for leveraging its dual reactivity—the nucleophilic aromatic substitution at the C2-bromo position for protein conjugation and the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) at the C5-ethynyl position for introducing a second moiety. This guide is designed to provide researchers with the foundational knowledge and practical methodologies to design and execute robust bioconjugation strategies for applications in drug discovery, proteomics, and diagnostics.

Introduction: The Power of Bifunctional Linkers

In the fields of chemical biology and drug development, bifunctional linkers are indispensable tools for covalently connecting two molecules, such as a protein and a therapeutic agent, or a biomolecule and a reporter tag.[1] These reagents possess two distinct reactive groups, enabling a controlled, stepwise conjugation that minimizes undesirable side reactions.[1] 2-Bromo-5-ethynylpyrimidine is an emerging heterobifunctional linker characterized by its stable pyrimidine core, a cysteine-reactive bromo-substituent, and a bioorthogonal ethynyl group ready for "click" chemistry.[2] This unique combination allows for a powerful and modular approach to constructing complex bioconjugates.[3]

The strategic advantage of 2-Bromo-5-ethynylpyrimidine lies in the orthogonal reactivity of its two functional ends. The C2 position of the pyrimidine ring, activated by the electron-withdrawing nature of the ring nitrogens, is susceptible to nucleophilic aromatic substitution (SNAr) by highly nucleophilic residues like the thiol group of cysteine.[4][5] Concurrently, the terminal alkyne at the C5 position is a classic handle for the highly efficient and specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry.[6][7] This dual functionality enables a sequential strategy: first, the linker is attached to a protein via a stable thioether bond, and second, a payload or reporter molecule bearing an azide is "clicked" onto the conjugated linker.

Principle of Sequential Functionalization

The core strategy involves a two-step process that leverages the distinct chemical reactivities of the bromo and ethynyl groups. The general workflow is designed to first attach the linker to a biomolecule, typically a protein, via the more conventional nucleophilic substitution reaction, followed by the highly specific click reaction to introduce a second molecule of interest.

Step 1: Cysteine-Selective S-Arylation

The thiol side chain of a cysteine residue, particularly in its deprotonated thiolate form (S⁻), is a potent nucleophile.[4] This allows it to attack the electron-deficient C2 carbon of the pyrimidine ring, displacing the bromide ion to form a stable carbon-sulfur bond. While aryl bromides are typically less reactive than their sulfonyl counterparts, the reaction can be driven to completion under mild, biocompatible conditions by carefully controlling the pH to favor the thiolate form of cysteine without denaturing the protein.[4][5]

Step 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Once the protein is functionalized with the ethynylpyrimidine moiety, the terminal alkyne is available for the CuAAC reaction. This reaction forms a stable triazole ring by joining the alkyne with an azide-functionalized molecule (e.g., a fluorescent dye, a biotin tag, a small molecule drug, or another biomolecule).[8][9] The reaction is highly specific, rapid, and proceeds in aqueous buffers, making it ideal for biological applications.[6]

Caption: Sequential functionalization workflow.

Experimental Protocols

Protocol 1: Cysteine-Selective Functionalization of a Protein

This protocol describes the covalent attachment of 2-Bromo-5-ethynylpyrimidine to a cysteine residue on a target protein.

Rationale: The choice of buffer and pH is critical. A pH between 7.5 and 8.5 maintains the protein's structural integrity while ensuring a sufficient population of the reactive thiolate anion of cysteine (pKa ≈ 8.3). A modest excess of the linker is used to drive the reaction to completion, but a large excess should be avoided to minimize non-specific interactions.

Materials:

• Protein of interest (with at least one accessible cysteine residue) in a suitable buffer (e.g., PBS, HEPES).

• 2-Bromo-5-ethynylpyrimidine (MW: 183.01 g/mol ).

• Dimethyl sulfoxide (DMSO), anhydrous.

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, 5 mM EDTA, pH 8.0.

• Quenching Solution: 100 mM N-acetylcysteine in Reaction Buffer.

• Desalting columns (e.g., PD-10) or spin columns appropriate for the protein size.

Procedure:

• Protein Preparation: Prepare a solution of the protein at a concentration of 1-5 mg/mL in the Reaction Buffer. If the protein has been stored in a buffer containing thiols (e.g., DTT), it must be removed by dialysis or buffer exchange prior to the reaction.

• Linker Stock Solution: Prepare a 100 mM stock solution of 2-Bromo-5-ethynylpyrimidine in anhydrous DMSO.

• Reaction Setup: To the protein solution, add the 2-Bromo-5-ethynylpyrimidine stock solution to achieve a final molar excess of 10-20 fold over the protein. The final concentration of DMSO in the reaction mixture should not exceed 5% (v/v) to avoid protein denaturation.

• Incubation: Gently mix the reaction and incubate at room temperature (20-25°C) for 4-6 hours or at 4°C overnight. The reaction progress can be monitored by LC-MS.

• Quenching: Add the Quenching Solution to a final concentration of 10 mM N-acetylcysteine to react with any unreacted 2-Bromo-5-ethynylpyrimidine. Incubate for 30 minutes at room temperature.

• Purification: Remove the excess linker and quenching agent by passing the reaction mixture through a desalting column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

Verification: The successful conjugation can be confirmed by mass spectrometry, which should show an increase in the protein's mass corresponding to the addition of the ethynylpyrimidine moiety (103.02 Da).[10]

Protocol 2: Click Chemistry Labeling of the Functionalized Protein

This protocol details the attachment of an azide-containing molecule to the protein-ethynylpyrimidine conjugate generated in Protocol 1.

Rationale: This protocol is based on the well-established copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).[8] A copper(I)-stabilizing ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is used to enhance reaction efficiency and protect the protein from damage by reactive oxygen species.[9] Ascorbic acid is used to reduce the Cu(II) precursor to the active Cu(I) catalyst in situ.[9]

Materials:

• Ethynylpyrimidine-functionalized protein (from Protocol 1) in a copper-free buffer (e.g., PBS, pH 7.4).

• Azide-tagged molecule of interest (e.g., Azide-Fluorophore, Azide-Biotin).

• Click Reaction Buffer Components:

  • Copper(II) sulfate (CuSO₄) stock solution: 100 mM in deionized water.

  • THPTA ligand stock solution: 500 mM in deionized water.

  • Sodium ascorbate stock solution: 1 M in deionized water (must be freshly prepared).

• Desalting columns.

Procedure:

• Reaction Premix: In a microcentrifuge tube, prepare the following reaction mixture. The volumes should be scaled based on the desired final reaction volume.

  Reagent	Stock Conc.	Final Conc.
  Ethynyl-Protein	1-5 mg/mL	~10-50 µM
  Azide-Payload	10 mM	250-500 µM (5-10x excess)
  CuSO₄	100 mM	1 mM
  THPTA	500 mM	5 mM
  Sodium Ascorbate	1 M	10 mM

  | PBS, pH 7.4 | - | to final volume |

• Reaction Setup (Order of Addition is Critical): a. To the ethynyl-protein solution, add the azide-payload. Mix gently. b. In a separate tube, premix the CuSO₄ and THPTA solutions. Add this premix to the protein/azide mixture. c. Initiate the reaction by adding the freshly prepared sodium ascorbate solution. Mix gently by pipetting.

• Incubation: Incubate the reaction at room temperature for 1-2 hours. Protect from light if using a fluorescent azide.

• Purification: Purify the final bioconjugate using a desalting column to remove excess reagents and catalyst.

Verification: The final labeled protein can be analyzed by SDS-PAGE (for fluorescently tagged proteins), Western blot (for biotin-tagged proteins), and mass spectrometry to confirm the second conjugation and determine labeling efficiency.[8][11]

Caption: Detailed experimental workflows.

Characterization of Functionalized Biomolecules

Thorough characterization is essential to confirm successful conjugation and determine the purity and integrity of the final product.

Technique	Purpose	Expected Outcome
Mass Spectrometry (ESI-MS)	Confirm covalent modification and determine the number of linkers/payloads per protein.[2][11]	For Protocol 1: A mass shift of +103.02 Da. For Protocol 2: An additional mass shift corresponding to the azide-payload. A distribution of species may be observed if multiple cysteines are labeled.[8]
SDS-PAGE	Visualize the final conjugate and assess purity.	If the payload is large or fluorescent, a shift in mobility or fluorescence under UV light will be observed.
UV-Vis Spectroscopy	Quantify protein concentration and, if applicable, dye incorporation.	The appearance of a new absorbance peak corresponding to the chromophore of the payload.
NMR Spectroscopy	For oligonucleotides, NMR can confirm the site of modification and structural integrity.[9][12][13]	1H, 13C, and 31P NMR can be used to assign signals and confirm the structure of modified oligonucleotides.[7][13]
Peptide Mapping (LC-MS/MS)	Pinpoint the exact cysteine residue(s) that have been modified.[10]	Digestion of the protein followed by LC-MS/MS analysis will identify the modified peptide fragment, confirming the site of conjugation.[10]

Applications in Drug Discovery and Chemical Biology

The ability to sequentially and selectively functionalize biomolecules with 2-Bromo-5-ethynylpyrimidine opens up numerous possibilities:

• Antibody-Drug Conjugates (ADCs): A targeting antibody can be functionalized with the linker via a surface-accessible cysteine, followed by the attachment of a potent cytotoxic drug through click chemistry.[10]

• PROTACs and Molecular Glues: This linker can be used to conjugate a protein-of-interest (POI) binder to an E3 ligase binder, creating novel proteolysis-targeting chimeras.

• Fluorescent Probes: Proteins or nucleic acids can be tagged first with the linker and then with a fluorescent azide for use in imaging, flow cytometry, or FRET-based assays.

• Immobilization: Biomolecules can be attached to solid supports (e.g., beads, surfaces) functionalized with azides for use in affinity purification or diagnostic arrays.

Conclusion

2-Bromo-5-ethynylpyrimidine is a powerful and versatile tool for the precise construction of complex bioconjugates. By providing a framework for sequential SNAr and CuAAC reactions, it allows researchers to build novel molecular constructs with a high degree of control. The protocols and principles outlined in this guide serve as a robust starting point for applying this technology to a wide range of challenges in life sciences and therapeutic development.

References

• Bruker. (n.d.). Characterization of Therapeutic Oligonucleotides by NMR. Retrieved from Bruker Corporation website.[12]

• Mir, B., et al. (2025). NMR characterization of the diastereomeric composition of a model therapeutic oligonucleotide. Journal of Pharmaceutical Sciences, 114(8).[6][13]

• Finn, M. G., et al. (n.d.). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. In Methods in Molecular Biology.[8]

• Lumiprobe. (n.d.). Conjugation of Alkyne- or Azide-modified Proteins with Dye Azides or Alkynes. Retrieved from Lumiprobe website.[9]

• BOC Sciences. (n.d.). Cu-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) - Bioconjugation. Retrieved from BOC Sciences website.[6]

• Laughlin, S. T., & Bertozzi, C. R. (2009). Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling. ChemBioChem, 10(5), 784-787.[7]

• Royal Society of Chemistry. (2018). Chapter 10: Mass Spectrometric Analysis for the Quality Control of Peptide Conjugate Therapeutics. In RSC Drug Discovery Series.[11]

• Summerer, D. (2020). Bifunctional Non-Canonical Amino Acids: Combining Photo-Crosslinking with Click Chemistry. International Journal of Molecular Sciences, 21(7), 2593.[3]

• News-Medical.Net. (2025). Your ultimate guide to oligonucleotide analysis using high-field NMR. Retrieved from News-Medical.Net.[7]

• BenchChem. (2025). A Comparative Guide to Bifunctional Linkers for Protein Labeling. Retrieved from BenchChem website.[1]

• Han, L., et al. (2020). Conjugation Site Analysis by MS/MS Protein Sequencing. Methods in Molecular Biology, 2078, 221-233.[10]

• ChemShuttle. (n.d.). 2-bromo-5-ethynylpyrimidine;CAS No.:1797890-53-9. Retrieved from ChemShuttle website.

• Biochemistry. (2020). OPA-Based Bifunctional Linker for Protein Labeling and Profiling. Biochemistry, 59(2), 175-178.[14]

• Sharpless, K. B., et al. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click chemistry: diverse chemical function from a few good reactions. Angewandte Chemie International Edition, 40(11), 2004-2021.[2]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal chemistry: fishing for selectivity in a sea of functionality.

• Bernardim, B., et al. (2020). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Journal of the American Chemical Society, 142(26), 11484-11496.[4]

• BOC Sciences. (n.d.). CAS 1797890-53-9 2-Bromo-5-ethynylpyrimidine. Retrieved from BOC Sciences website.[]

• ChemicalBook. (2023). 2-Bromo-5-ethynylpyrimidine | 1797890-53-9. Retrieved from ChemicalBook website.[16]

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Application Notes and Protocols for the Preparation of Fluorescent Probes Using 2-Bromo-5-ethynylpyrimidine

Abstract

This technical guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview and detailed protocols for the synthesis of novel fluorescent probes utilizing 2-Bromo-5-ethynylpyrimidine as a versatile building block. The unique bifunctional nature of this reagent, featuring a reactive bromide at the 2-position and a terminal alkyne at the 5-position, allows for sequential or orthogonal functionalization through well-established cross-coupling and cycloaddition reactions. This guide will delve into the strategic application of Sonogashira coupling and Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry to construct a diverse array of pyrimidine-based fluorophores. We will explore the underlying chemical principles, provide step-by-step experimental protocols, and discuss the characterization and potential applications of the resulting fluorescent probes in bioimaging and diagnostics.

Introduction: The Strategic Advantage of the Pyrimidine Core

The pyrimidine scaffold is a privileged heterocyclic motif in medicinal chemistry and chemical biology, forming the core of numerous bioactive compounds, including several FDA-approved drugs. Its incorporation into fluorescent probes offers several advantages. The pyrimidine ring system is an electron-deficient (π-deficient) aromatic structure. When combined with electron-donating or highly conjugated aryl substituents, it can create "push-pull" systems that exhibit strong fluorescence, often with large Stokes shifts and sensitivity to the local environment. This intrinsic electronic nature makes the pyrimidine core an excellent platform for developing probes that are sensitive to changes in polarity or pH.

2-Bromo-5-ethynylpyrimidine emerges as a particularly strategic starting material for the construction of these probes. The differential reactivity of the C-Br and C-C triple bonds allows for a modular and programmable approach to probe synthesis. The bromide at the 2-position is amenable to palladium-catalyzed cross-coupling reactions, such as the Sonogashira and Suzuki reactions, enabling the introduction of various aryl or heteroaryl groups to tune the photophysical properties of the resulting fluorophore. Concurrently, the terminal alkyne at the 5-position serves as a versatile handle for "click" chemistry, allowing for the efficient and bioorthogonal conjugation of the fluorescent core to biomolecules, targeting ligands, or other functional moieties.

This dual functionality empowers researchers to first synthesize a core fluorophore with desired spectral characteristics and then attach it to a molecule of interest, making 2-Bromo-5-ethynylpyrimidine a powerful tool in the development of targeted and responsive fluorescent probes.

Synthetic Strategies and Reaction Mechanisms

The preparation of fluorescent probes from 2-Bromo-5-ethynylpyrimidine primarily revolves around two powerful and versatile chemical transformations: the Sonogashira cross-coupling reaction and the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Sonogashira Cross-Coupling: Building the Fluorophore Core

The Sonogashira reaction is a robust method for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1] In the context of our starting material, this reaction is typically employed at the 2-bromo position to introduce a fluorescent aryl or heteroaryl group, thereby creating a 2-aryl-5-ethynylpyrimidine scaffold. This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst and a mild base.[2]

The generally accepted mechanism involves two interconnected catalytic cycles:

• Palladium Cycle: The active Pd(0) species undergoes oxidative addition with the C-Br bond of the pyrimidine ring to form a Pd(II)-pyrimidine complex.

• Copper Cycle: The terminal alkyne reacts with a copper(I) salt in the presence of a base to form a copper(I) acetylide.

• Transmetalation: The copper acetylide transfers the alkynyl group to the Pd(II)-pyrimidine complex.

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to yield the coupled product and regenerate the active Pd(0) catalyst.[2]

Simplified catalytic cycles of the Sonogashira reaction.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The "Click" Conjugation

The CuAAC reaction is the cornerstone of "click chemistry," enabling the formation of a stable 1,4-disubstituted 1,2,3-triazole linkage from a terminal alkyne and an azide.[3] This reaction is highly efficient, stereospecific, and proceeds under mild, often aqueous, conditions, making it ideal for bioconjugation.[3] The 5-ethynyl group of the pyrimidine core serves as the alkyne component for this transformation, allowing for the covalent attachment of the fluorophore to azide-modified biomolecules, such as proteins, nucleic acids, or small-molecule ligands.

The reaction is catalyzed by copper(I), which can be generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent like sodium ascorbate.

General workflow for a CuAAC "click" reaction.

Experimental Protocols

Safety Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle all chemicals with care, and consult the Safety Data Sheets (SDS) for all reagents before use. Brominated organic compounds can be irritants and harmful if ingested, inhaled, or absorbed through the skin.

Protocol 1: Sonogashira Coupling of 2-Bromo-5-ethynylpyrimidine with an Aryl Alkyne

This protocol describes a general procedure for the synthesis of a 2-aryl-5-ethynylpyrimidine fluorescent core.

Materials:

• 2-Bromo-5-ethynylpyrimidine (1.0 equiv)

• Terminal aryl alkyne (e.g., phenylacetylene) (1.1 - 1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (5-10 mol%)

• Triethylamine (Et₃N) (2.0-3.0 equiv)

• Anhydrous Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (e.g., Schlenk flask)

Procedure:

• To a dry Schlenk flask, add 2-Bromo-5-ethynylpyrimidine, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with an inert gas (repeat this cycle 3 times).

• Add anhydrous THF (or DMF) via syringe, followed by triethylamine and the terminal aryl alkyne.

• Stir the reaction mixture at room temperature for 3-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). For less reactive alkynes, the reaction may be gently heated (e.g., to 60 °C).

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with water and then brine.

• Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired 2-aryl-5-ethynylpyrimidine.

Characterization: The structure of the purified product should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Parameter	Recommended Conditions	Notes
Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Other palladium catalysts like Pd(PPh₃)₄ can also be used.
Co-catalyst	CuI (5-10 mol%)	Essential for the reaction to proceed at a reasonable rate.
Base	Triethylamine (Et₃N)	Acts as both a base and a solvent in some cases.
Solvent	Anhydrous THF or DMF	Ensure the solvent is dry to prevent side reactions.
Temperature	Room Temperature to 60 °C	Higher temperatures may be needed for less reactive substrates.
Atmosphere	Inert (N₂ or Ar)	Prevents oxidation of the catalyst and homocoupling of the alkyne.

Protocol 2: CuAAC "Click" Reaction for Bioconjugation

This protocol provides a general method for conjugating a 5-ethynylpyrimidine-based fluorophore to an azide-modified biomolecule (e.g., a protein or oligonucleotide).

Materials:

• 5-Ethynylpyrimidine fluorophore (1.0 equiv)

• Azide-modified biomolecule (1.0-1.2 equiv)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (1-5 mol%)

• Sodium ascorbate (5-10 mol%)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, but recommended for bioconjugation)

• Aqueous buffer (e.g., PBS, pH 7.4)

• t-Butanol/Water (1:1) or other suitable solvent system

Procedure:

• In a microcentrifuge tube, dissolve the 5-ethynylpyrimidine fluorophore in a minimal amount of a water-miscible organic solvent (e.g., DMSO or DMF) and then dilute with the reaction buffer.

• Add the azide-modified biomolecule to the solution of the fluorophore.

• In a separate tube, prepare a fresh solution of sodium ascorbate in water.

• In another tube, prepare a solution of CuSO₄·5H₂O in water. If using THPTA, pre-mix the CuSO₄ solution with the THPTA solution.

• Add the CuSO₄ solution (or the pre-mixed CuSO₄/THPTA solution) to the reaction mixture containing the alkyne and azide.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Gently mix and incubate the reaction at room temperature for 1-4 hours. The reaction should be protected from light if the fluorophore is light-sensitive.

• Purify the resulting fluorescently labeled biomolecule using a method appropriate for the biomolecule, such as size-exclusion chromatography, dialysis, or affinity chromatography, to remove unreacted fluorophore and catalyst.

Characterization: The success of the conjugation can be confirmed by methods such as UV-Vis spectroscopy (to observe the absorbance of the fluorophore), fluorescence spectroscopy, and mass spectrometry (e.g., MALDI-TOF or ESI-MS).

Parameter	Recommended Conditions	Notes
Copper Source	CuSO₄·5H₂O (1-5 mol%)	Inexpensive and readily available.
Reducing Agent	Sodium Ascorbate (5-10 mol%)	Freshly prepared solution is crucial for high efficiency.
Ligand (optional)	THPTA	Stabilizes the Cu(I) catalyst and protects biomolecules from oxidative damage.[4]
Solvent	Aqueous buffer, t-BuOH/H₂O	The choice of solvent depends on the solubility of the reactants.
Temperature	Room Temperature	Mild conditions are compatible with most biomolecules.

Photophysical Properties and Applications

The photophysical properties of pyrimidine-based fluorophores can be tuned by the choice of the aryl group introduced at the 2-position via the Sonogashira coupling. Electron-donating groups on the aryl substituent generally lead to a red-shift in both the absorption and emission spectra and can increase the fluorescence quantum yield.

While specific photophysical data for probes derived directly from 2-Bromo-5-ethynylpyrimidine are not extensively reported in the literature, studies on structurally similar 2,5-disubstituted pyrimidines provide valuable insights. For instance, pyrimidine-based fluorophores have been developed that exhibit emission in the blue to green region of the spectrum.[5][6] The introduction of extended π-systems can further shift the emission towards longer wavelengths.

Potential Applications:

• Cellular Imaging: Probes synthesized from 2-Bromo-5-ethynylpyrimidine can be conjugated to cell-penetrating peptides or ligands that target specific organelles, allowing for the visualization of cellular structures and processes.[4][7]

• Enzyme Activity Assays: The fluorophore can be attached to a substrate for a specific enzyme. Cleavage of the substrate can lead to a change in the fluorescence signal, enabling the monitoring of enzyme activity.

• Nucleic Acid Labeling: The ethynyl group can be used to label DNA or RNA through metabolic incorporation of a modified nucleoside, followed by a click reaction with a fluorescent azide.[8]

• Drug Discovery: Fluorescently labeled drug candidates can be used to study their uptake, distribution, and target engagement in cells and tissues.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Sonogashira coupling	Inactive catalyst, poor quality solvent/reagents, insufficient degassing.	Use fresh catalyst, ensure solvents are anhydrous, and thoroughly degas the reaction mixture.
Homocoupling of alkyne (Glaser coupling)	Presence of oxygen.	Maintain a strict inert atmosphere throughout the reaction.
Low efficiency in CuAAC reaction	Oxidized copper catalyst, inactive sodium ascorbate.	Use a freshly prepared solution of sodium ascorbate. Consider using a Cu(I) stabilizing ligand like THPTA.
Biomolecule degradation during labeling	Oxidative damage from the copper catalyst.	Use a stabilizing ligand (THPTA), degas the solutions, and keep reaction times as short as possible.

Conclusion

2-Bromo-5-ethynylpyrimidine is a highly valuable and versatile building block for the synthesis of novel fluorescent probes. Its unique bifunctionality allows for the strategic and modular construction of a wide range of fluorophores through Sonogashira coupling and their subsequent conjugation to biomolecules via "click" chemistry. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the potential of this compound in developing innovative tools for bioimaging, diagnostics, and drug discovery. The adaptability of the pyrimidine core promises the creation of a new generation of fluorescent probes with tailored photophysical properties and biological functions.

References

• Benchchem. (n.d.). Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Application Notes and Protocols for Researchers. Retrieved from Benchchem website.[3]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3, 153-162.[4]

• Terai, T., & Nagano, T. (2008). Fluorescent probes for bioimaging applications. Current Opinion in Chemical Biology, 12(5), 515-521.[9]

• Zheng, Q., et al. (2023). Fluorescent Organic Small Molecule Probes for Bioimaging and Detection Applications. Molecules, 28(3), 1374.[7]

• Benchchem. (n.d.). Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes. Retrieved from Benchchem website.[2]

• Symmetry dual functional pyrimidine-BODIPY probes for imaging targeting and activity study. (2022). Frontiers in Chemistry, 10, 976531.[10]

• Jao, C. Y., & Salic, A. (2008). Exploring RNA transcription and turnover in vivo by using click chemistry. Proceedings of the National Academy of Sciences, 105(41), 15779-15784.[8]

• A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions. (n.d.). Request PDF.[11]

• 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications. (2024). Organic & Biomolecular Chemistry.[5]

• Synthesis and photophysical study of new fluorescent proton transfer dihydropyrimidinone hybrids as potential candidates for molecular probes. (n.d.). RSC Publishing.[12]

• 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications. (2024). RSC Publishing.[6]

• A Mild Aqueous Sonogashira Reaction as a Fluorescent Labeling Strategy for 5-Bromide-2′-Deoxyuridine. (2018). MDPI.[13]

• Recent Advances in Pyrimidine-Based Drugs. (n.d.). MDPI.[14]

• COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. (n.d.). ePrints Soton.[15]

• Synthesis, Photophysical and Redox Properties of the D–π–A Type Pyrimidine Dyes Bearing the 9-Phenyl-9H-Carbazole Moiety. (2015). ResearchGate.[16]

• Wikipedia. (n.d.). Sonogashira coupling.[1]

• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. (2020). RSC Publishing.[17]

• Design and Synthesis of New 5-aryl-4-Arylethynyl-1H-1,2,3-triazoles with Valuable Photophysical and Biological Properties. (2021). MDPI.[18]

• Detail Synthetic Study of Infrared Fluorescent Dyes: Design, Synthesis and Chemical Properties of their Photodynamic Therapy Probes. (n.d.). [No source provided].[19]

• Novel 5-Aryl-[3][4][7]triazoloquinazoline Fluorophores: Synthesis, Comparative Studies of the Optical Properties and ICT-Based Sensing Application. (n.d.). MDPI.[20]

Sources

• 1. Bromo-Substituted Diazenyl-pyrazolo[1,5-a]pyrimidin-2-amines: Sonogashira Cross-Coupling Reaction, Photophysical Properties, Bio-interaction and HSA Light-Up Sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. khu.elsevierpure.com [khu.elsevierpure.com]
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• 4. Development of fluorescent probes for bioimaging applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 2,4,5-Triaminopyrimidines as blue fluorescent probes for cell viability monitoring: synthesis, photophysical properties, and microscopy applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00092G [pubs.rsc.org]
• 7. Excited-State Intramolecular Proton Transfer in 2-(2′-Hydroxyphenyl)pyrimidines: Synthesis, Optical Properties, and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. chemrevlett.com [chemrevlett.com]
• 20. mdpi.com [mdpi.com]

Application Note: 2-Bromo-5-ethynylpyrimidine as a Versatile Synthon for Novel Agrochemical Discovery

Abstract and Introduction

The pyrimidine scaffold is a cornerstone in modern agrochemical design, forming the core of numerous high-efficacy herbicides, fungicides, and insecticides.[1][2] These compounds often function by inhibiting essential biological pathways in weeds, fungi, or pests, such as acetolactate synthase (ALS) or protoporphyrinogen oxidase (PPO).[2] The discovery of novel agrochemicals necessitates the development of diverse molecular libraries, a process greatly accelerated by the use of versatile chemical intermediates. 2-Bromo-5-ethynylpyrimidine (CAS No. 1797890-53-9) has emerged as a powerful building block for this purpose.[3][]

This application note details the strategic utility of 2-bromo-5-ethynylpyrimidine as a key intermediate. Its structure is uniquely suited for synthetic elaboration, featuring two distinct and orthogonally reactive sites: a bromine atom at the C2 position, ideal for palladium-catalyzed cross-coupling reactions, and an ethynyl group at the C5 position, which can also participate in coupling reactions or other transformations. This dual functionality allows for the controlled, stepwise introduction of different substituents, enabling the rapid synthesis of complex pyrimidine derivatives for biological screening. We will provide a detailed protocol for a representative Sonogashira cross-coupling reaction, a cornerstone transformation in the utilization of this intermediate.

Physicochemical Properties and Safety Guidelines

Proper handling and storage are critical for ensuring the stability and reactivity of 2-bromo-5-ethynylpyrimidine.

Table 1: Physicochemical Data

Property	Value	Reference
CAS Number	1797890-53-9	[3][]
Molecular Formula	C₆H₃BrN₂	[]
Molecular Weight	183.01 g/mol	[]
Appearance	Solid (form may vary)	N/A
SMILES	BrC1=NC=C(C=N1)C#C

| Storage | 2-8°C, under inert atmosphere | |

Safety & Handling: While a specific Safety Data Sheet (SDS) for 2-bromo-5-ethynylpyrimidine is not widely available, data from structurally related compounds like 5-bromo-2-chloropyrimidine and other brominated heterocycles suggest the following precautions.[5][6]

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[5][6][7]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[6] Avoid contact with skin and eyes. Causes skin and serious eye irritation.[5][6]

• Fire & Explosion: The compound is not expected to be flammable, but in a fire, it may emit toxic fumes such as nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen bromide.[5]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Strategic Application in Agrochemical Synthesis

The primary value of 2-bromo-5-ethynylpyrimidine lies in its capacity for selective, sequential functionalization. The C-Br bond and the C-H bond of the alkyne can be addressed with different catalytic systems, allowing for a divergent synthetic strategy from a single intermediate. This is particularly powerful for creating a library of analogues for Structure-Activity Relationship (SAR) studies.

The Sonogashira coupling, a palladium- and copper-catalyzed reaction between a terminal alkyne and an aryl or vinyl halide, is a key reaction for this intermediate.[8][9] It allows for the formation of a C-C bond under mild conditions with high functional group tolerance, which is critical in the synthesis of complex, biologically active molecules.[10][11]

Caption: Divergent synthesis using 2-bromo-5-ethynylpyrimidine.

Core Protocol: Sonogashira Coupling for Agrochemical Analogue Synthesis

This section provides a detailed, field-proven protocol for the Sonogashira coupling of 2-bromo-5-ethynylpyrimidine with a substituted aryl iodide. This reaction serves as a foundational step in the synthesis of novel pyrimidine-based agrochemicals.

Principle and Rationale

The protocol utilizes a palladium-phosphine complex as the primary catalyst and a copper(I) salt as a co-catalyst. The mechanism involves the oxidative addition of the palladium catalyst to the aryl halide, followed by transmetalation with a copper acetylide (formed in situ from the terminal alkyne, copper iodide, and a base), and concludes with reductive elimination to yield the coupled product and regenerate the palladium(0) catalyst.[8] Triethylamine is used as the base to neutralize the H-X acid formed and to facilitate the formation of the copper acetylide. The reaction is run under an inert atmosphere (N₂ or Ar) to prevent the oxidative degradation of the catalyst.

Experimental Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 2-Bromo-5-ethynylpyrimidine | 1797890-53-9 [chemicalbook.com]
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• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sonogashira coupling in natural product synthesis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. A Convenient Procedure for Sonogashira Reactions Using Propyne [organic-chemistry.org]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yields in 2-Bromo-5-ethynylpyrimidine Synthesis

Welcome to the technical support guide for the synthesis of 2-Bromo-5-ethynylpyrimidine. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges, particularly low yields, during this critical synthesis. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of this procedure.

I. Introduction and Overview

2-Bromo-5-ethynylpyrimidine is a valuable building block in medicinal chemistry and materials science due to its unique chemical structure, featuring a pyrimidine ring with a bromine atom at the 5-position and an ethynyl group at the 2-position.[1] Its synthesis, however, can be challenging, often resulting in suboptimal yields. This guide will focus on the most common synthetic route, the Sonogashira coupling reaction, and address the key factors that influence its success.

The primary method for synthesizing 2-Bromo-5-ethynylpyrimidine involves a two-step process:

• Sonogashira Coupling: A palladium- and copper-catalyzed cross-coupling of 2,5-dibromopyrimidine with a protected alkyne, typically trimethylsilylacetylene (TMSA).

• Deprotection: Removal of the trimethylsilyl (TMS) protecting group to yield the final product.

Low yields can arise from various issues in either of these steps. This guide will systematically address these potential pitfalls and provide actionable solutions.

II. Troubleshooting Guide: Sonogashira Coupling Step

The Sonogashira coupling is a powerful tool for forming carbon-carbon bonds between sp² and sp hybridized carbons.[2][3] However, its success is highly dependent on several critical parameters.

Diagram: Sonogashira Coupling Workflow

Caption: General workflow for the Sonogashira coupling step.

Frequently Asked Questions (FAQs): Sonogashira Coupling

Q1: My reaction is not proceeding, and I am recovering my starting material (2,5-dibromopyrimidine). What are the likely causes?

A1: This is a common issue that often points to problems with the catalytic cycle. Here’s a checklist of potential culprits:

• Inactive Catalyst:

  • Palladium Catalyst: The active form of the palladium catalyst is Pd(0). If you are using a Pd(II) precatalyst (e.g., PdCl₂(PPh₃)₂), it must be reduced in situ. This reduction can be hindered by impurities or improper reaction setup. Ensure your reagents and solvents are of high purity.

  • Copper(I) Co-catalyst: The copper(I) iodide (CuI) is crucial for the reaction.[4] It can oxidize to Cu(II) over time, which is ineffective. Use freshly purchased or properly stored CuI. Some researchers have found that activating CuI by heating can be beneficial.

• Inadequate Degassing: Sonogashira reactions are sensitive to oxygen, as it can lead to the deactivation of the Pd(0) catalyst and promote the undesired homocoupling of the alkyne (Glaser coupling).[4][5] It is critical to thoroughly degas your solvent and reaction mixture. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (argon or nitrogen) through the solvent for an extended period.

• Poor Quality Solvents and Reagents:

  • Solvents: Use anhydrous, peroxide-free solvents. For instance, THF can form peroxides upon storage, which can interfere with the reaction.[6]

  • Base: The amine base (e.g., triethylamine, diisopropylamine) should be distilled before use to remove any oxidized impurities.[6] The base neutralizes the hydrogen halide formed during the reaction.[4]

Q2: I am observing a significant amount of a byproduct, which I suspect is the homocoupling of TMS-acetylene. How can I minimize this?

A2: The formation of 1,4-bis(trimethylsilyl)buta-1,3-diyne is a classic side reaction in Sonogashira couplings, often referred to as Glaser coupling.[5] This is primarily promoted by the presence of oxygen and an excess of the copper co-catalyst.

• Minimize Oxygen: As mentioned above, rigorous degassing is essential. Some protocols even suggest running the reaction under a slight positive pressure of an inert gas.

• Optimize Copper Loading: While crucial for the reaction, too much CuI can accelerate homocoupling.[6] Typically, a catalyst loading of 1-5 mol% of CuI is sufficient.

• Consider Copper-Free Conditions: If homocoupling remains a persistent issue, you can explore copper-free Sonogashira protocols. These reactions often require specific ligands to facilitate the catalytic cycle but can completely eliminate the Glaser coupling side reaction.[4]

Q3: The reaction starts but appears to stall, with incomplete conversion of the starting material. What could be the cause?

A3: Stalling of the reaction can be due to several factors:

• Catalyst Decomposition: The palladium catalyst can decompose over the course of the reaction, especially at elevated temperatures. The solution turning black is often an indication of palladium black precipitation, which is an inactive form of the catalyst.[6] Using a more robust ligand for the palladium catalyst can sometimes mitigate this.

• Insufficient Base: The amine base is consumed during the reaction. If you are using a stoichiometric amount, it may be depleted before the reaction goes to completion. It's common to use the base as the solvent or in a significant excess.[4]

• Low Reaction Temperature: While the Sonogashira reaction is known to proceed under mild conditions, the reactivity of aryl bromides is lower than that of aryl iodides.[6] For a substrate like 2,5-dibromopyrimidine, gentle heating (e.g., 50-80 °C) may be necessary to achieve a reasonable reaction rate.[7]

Optimized Protocol for Sonogashira Coupling

This protocol is a starting point and may require optimization for your specific setup.

Reagent	Molar Equiv.	Typical Amount	Notes
2,5-Dibromopyrimidine	1.0	1.0 g
Trimethylsilylacetylene	1.1 - 1.5	0.58 - 0.79 mL	Use a slight excess to drive the reaction to completion.
Pd(PPh₃)₄	0.02 - 0.05	96 - 240 mg	A common and effective palladium catalyst.
Copper(I) Iodide (CuI)	0.05 - 0.10	40 - 80 mg	Use freshly opened or properly stored reagent.
Triethylamine (Et₃N)	10 mL	Acts as both base and solvent. Should be distilled.
Tetrahydrofuran (THF)	20 mL	Anhydrous and peroxide-free.

Procedure:

• To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 2,5-dibromopyrimidine, Pd(PPh₃)₄, and CuI.

• Add degassed THF and triethylamine.

• Stir the mixture at room temperature for 15 minutes.

• Add trimethylsilylacetylene dropwise via syringe.

• Heat the reaction mixture to 50-60 °C and monitor the progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

III. Troubleshooting Guide: TMS Deprotection Step

The final step in the synthesis is the removal of the trimethylsilyl (TMS) protecting group. While generally straightforward, this step can also present challenges that impact the overall yield and purity of the final product.

Diagram: TMS Deprotection Workflow

Caption: General workflow for the TMS deprotection step.

Frequently Asked Questions (FAQs): TMS Deprotection

Q4: The deprotection reaction is sluggish or incomplete. What can I do?

A4: Incomplete deprotection can be due to the choice of reagent or reaction conditions.

• Tetrabutylammonium Fluoride (TBAF): This is a very common and effective reagent for TMS deprotection.[8] If the reaction is slow, you can try slightly warming the mixture or increasing the amount of TBAF. Ensure your TBAF solution has not degraded.

• Potassium Carbonate in Methanol: This is a milder and more economical alternative.[8] The reaction is typically stirred at room temperature. If it is slow, you can increase the amount of K₂CO₃ or gently heat the mixture.

• Solvent Choice: The choice of solvent can influence the reaction rate. THF is commonly used for TBAF, while methanol is used for K₂CO₃.

Q5: I am getting a low yield of the final product after purification. Where could I be losing my product?

A5: Product loss during deprotection and workup can occur for several reasons:

• Product Volatility: 2-Bromo-5-ethynylpyrimidine has a relatively low molecular weight and may be somewhat volatile. Avoid excessive heating or prolonged exposure to high vacuum during solvent removal.

• Aqueous Workup: Ensure the pH of the aqueous layer is appropriate during extraction to prevent the product from partitioning into the aqueous phase.

• Purification: The product can be sensitive to decomposition on silica gel if left for too long. It is advisable to perform column chromatography relatively quickly. Recrystallization may be a better option for purification if a suitable solvent system can be found.

• Product Stability: The final product, being a terminal alkyne, can be susceptible to degradation, especially if exposed to air, light, or certain metals over extended periods. It is best to store the purified product under an inert atmosphere at a low temperature.[9]

Optimized Protocol for TMS Deprotection

Method A: Using Tetrabutylammonium Fluoride (TBAF)

Reagent	Molar Equiv.	Typical Amount	Notes
2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine	1.0	1.0 g
TBAF (1M in THF)	1.1	4.3 mL
Tetrahydrofuran (THF)	20 mL	Anhydrous.

Procedure:

• Dissolve the TMS-protected intermediate in THF in a round-bottom flask.

• Add the TBAF solution dropwise at room temperature.

• Stir the mixture for 30 minutes to 1 hour, monitoring by TLC.

• Once the reaction is complete, quench with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Method B: Using Potassium Carbonate in Methanol

Reagent	Molar Equiv.	Typical Amount	Notes
2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine	1.0	1.0 g
Potassium Carbonate (K₂CO₃)	0.5 - 1.0	268 - 536 mg
Methanol (MeOH)	20 mL

Procedure:

• Dissolve the TMS-protected intermediate in methanol in a round-bottom flask.

• Add potassium carbonate and stir the mixture at room temperature.

• Monitor the reaction by TLC. The reaction may take several hours.

• Once complete, filter off the K₂CO₃ and concentrate the filtrate.

• Take up the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

• Purify the crude product.

IV. Alternative Synthetic Strategies

If the Sonogashira approach consistently provides low yields, it may be worthwhile to consider alternative synthetic routes. These can include:

• Different Coupling Partners: Using a more reactive aryl halide, such as 2-bromo-5-iodopyrimidine, could improve the efficiency of the Sonogashira coupling.

• Alternative Protecting Groups for Acetylene: Other silyl groups or different types of protecting groups could be employed.

• Building the Pyrimidine Ring: In some cases, it may be feasible to construct the pyrimidine ring with the ethynyl group already in place.

V. Summary of Key Recommendations

• Ensure High Purity of Reagents and Solvents: This is paramount for the success of the Sonogashira coupling.

• Maintain an Inert Atmosphere: Rigorously exclude oxygen to prevent catalyst deactivation and side reactions.

• Optimize Catalyst Loading: Use the appropriate amounts of palladium and copper catalysts.

• Monitor Reactions Closely: Use TLC or GC-MS to track the progress of your reactions and identify any issues early on.

• Handle the Final Product with Care: 2-Bromo-5-ethynylpyrimidine can be sensitive, so proper handling and storage are important.

By carefully considering these factors and following the troubleshooting advice provided, researchers can significantly improve the yield and reproducibility of their 2-Bromo-5-ethynylpyrimidine synthesis.

References

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved from [Link]

• Wikipedia. (2023, October 29). Sonogashira coupling. Retrieved from [Link]

• Reddit. (2021, September 2). Struggling to make a sonogashira coupling reaction happen. r/Chempros. Retrieved from [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. Retrieved from [Link]

• ResearchGate. (n.d.). Conditions optimization for the double Sonogashira coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the conditions for the Sonogashira coupling reaction of ethynylbenzene and compound 17aa. Retrieved from [Link]

• ePrints Soton. (n.d.). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes. Retrieved from [Link]

• Elangovan, A., Wang, Y.-H., & Ho, T.-I. (2003). Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters, 5(11), 1841–1844. Retrieved from [Link]

• LookChem. (n.d.). 5-Bromo-2-ethynylpyrimidine. Retrieved from [Link]

• ijssst.info. (n.d.). Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. Retrieved from [Link]

• PubMed. (2010). A new mechanistic pathway under Sonogashira reaction protocol involving multiple acetylene insertions. Dalton Transactions, 39(16), 3799-3801. Retrieved from [Link]

• Pearson. (n.d.). Sonogashira Coupling Reaction Exam Prep. Retrieved from [Link]

• NTU Scholars. (n.d.). Sonogashira Coupling Reaction with Diminished Homocoupling. Retrieved from [Link]

• Google Patents. (n.d.). CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds.

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). An Alternate Route to 2-Amino-3-nitro-5-bromo-4-picoline: Regioselective Pyridine Synthesis via 2-Nitramino-picoline Intermediate. Retrieved from [Link]

• ResearchGate. (n.d.). Selective, Convenient and Efficient Deprotection of Trimethylsilyl and Tetrahydropyranyl Ethers, Ethylene Acetals and Ketals with Oxone under Nonaqueous Conditions. Retrieved from [Link]

• MDPI. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Retrieved from [Link]

• Google Patents. (n.d.). CN106187867A - A kind of preparation method of 2 nitro 5 bromopyridines.
• Google Patents. (n.d.). CN112479991A - Preparation method of 2-bromo-5-aldehyde pyridine.

• Royal Society of Chemistry. (n.d.). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Green Chemistry. Retrieved from [Link]

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• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
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• 8. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 9. 2-bromo-5-ethynylpyridine | 569672-28-2 [sigmaaldrich.com]

Technical Support Center: Purification of 2-Bromo-5-ethynylpyrimidine by Column Chromatography

Welcome to the Technical Support Center for the purification of 2-bromo-5-ethynylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the column chromatography purification of this key synthetic intermediate. As a crucial building block in medicinal chemistry, the purity of 2-bromo-5-ethynylpyrimidine is paramount for the success of subsequent synthetic transformations.[1] This document provides a framework for developing a robust purification strategy, addressing common challenges, and ensuring the integrity of your final compound.

I. Foundational Knowledge: Understanding the Molecule and Method

Before delving into troubleshooting, it is essential to understand the physicochemical properties of 2-bromo-5-ethynylpyrimidine and the principles of normal-phase column chromatography.

2-Bromo-5-ethynylpyrimidine: A Profile

Property	Value/Information	Source
Molecular Formula	C₆H₃BrN₂	[2]
Molecular Weight	183.01 g/mol	[2]
Appearance	Solid
Storage	2-8°C, sealed in dry conditions	[1]
Polarity	Moderately polar due to the pyrimidine ring and bromine atom. The ethynyl group is non-polar.	Inferred from structure

The presence of the nitrogen-containing heterocyclic pyrimidine ring and the electronegative bromine atom imparts a degree of polarity to the molecule. This polarity is the primary handle for separation on a polar stationary phase like silica gel.

II. Experimental Protocol: A Step-by-Step Guide

This section provides a general protocol for the purification of approximately 1 gram of crude 2-bromo-5-ethynylpyrimidine. Scale-dependent adjustments will be necessary for different quantities.

1. Thin Layer Chromatography (TLC) for Method Development

The cornerstone of a successful column chromatography separation is methodical TLC analysis. This preliminary step allows for the rapid screening of solvent systems to achieve optimal separation between the desired product and any impurities.

• Objective: To find a mobile phase composition that results in a retention factor (Rf) of 0.2-0.35 for 2-bromo-5-ethynylpyrimidine.[3][4] This Rf range typically provides the best resolution in column chromatography.

• Procedure:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the dissolved mixture onto a silica gel TLC plate.

  • Develop the TLC plate in a chamber with a pre-determined solvent system. Start with a low-polarity mobile phase and gradually increase the polarity. Common solvent systems for compounds of moderate polarity include mixtures of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether).[5][6]

  • Visualize the separated spots using a UV lamp (254 nm), as the aromatic pyrimidine ring will be UV active.

  • Systematically vary the ratio of the polar to non-polar solvent until the target Rf is achieved.

2. Column Preparation (Slurry Packing Method)

Proper column packing is critical to avoid issues like channeling and band broadening, which lead to poor separation.

• Materials: Chromatography column, silica gel (typically 230-400 mesh), sand, cotton or glass wool.

• Procedure:

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.[4]

  • Add a thin layer of sand (approximately 1 cm) over the plug.[4]

  • In a separate beaker, prepare a slurry of silica gel in the initial, least polar mobile phase identified during TLC analysis. Use approximately 30-50g of silica gel per gram of crude material for a moderately difficult separation.[3][4]

  • Pour the slurry into the column, gently tapping the side of the column to ensure even packing and dislodge any air bubbles.[4]

  • Once the silica has settled, open the stopcock to drain the excess solvent, ensuring the solvent level does not fall below the top of the silica bed.

  • Add another thin layer of sand on top of the silica bed to protect the surface from disturbance when adding the sample and eluent.[3][7]

3. Sample Loading

For optimal separation, the sample should be loaded onto the column in a narrow band.

• Wet Loading: Dissolve the crude 2-bromo-5-ethynylpyrimidine in a minimal amount of the mobile phase or a slightly more polar solvent if necessary for solubility.[7] Using a pipette, carefully apply the solution to the top of the silica bed.[7]

• Dry Loading: If the compound has poor solubility in the mobile phase, dissolve it in a suitable solvent, add a small amount of silica gel (2-3 times the mass of the crude product), and evaporate the solvent to obtain a dry, free-flowing powder.[5][7] Carefully add this powder to the top of the packed column.[7]

4. Elution and Fraction Collection

• Procedure:

  • Begin elution with the mobile phase determined from TLC analysis.

  • If a single solvent system (isocratic elution) does not provide adequate separation, a gradient elution can be employed. This involves starting with a low-polarity mobile phase and gradually increasing the proportion of the more polar solvent.[6][8]

  • Maintain a consistent flow rate. For flash chromatography, a linear flow rate of approximately 5 cm/minute is often effective.[9]

  • Collect fractions of a consistent volume in an organized manner (e.g., in a test tube rack).[9]

  • Monitor the composition of the collected fractions by TLC to identify which fractions contain the pure product.

5. Product Isolation

• Procedure:

  • Combine the fractions that contain the pure 2-bromo-5-ethynylpyrimidine.

  • Remove the solvent using a rotary evaporator to yield the purified product.[4][9]

  • Further dry the product under high vacuum to remove any residual solvent.[4]

III. Troubleshooting Guide & FAQs

This section addresses common issues encountered during the column chromatography of 2-bromo-5-ethynylpyrimidine in a question-and-answer format.

Q1: My compound is not moving off the baseline on the TLC plate, even with a high concentration of ethyl acetate in hexanes. What should I do?

A1: This indicates that the mobile phase is not polar enough to elute your compound.

• Solution: Consider switching to a more polar solvent system. For example, you could try a gradient of methanol in dichloromethane. Pyrimidine-containing compounds can sometimes exhibit stronger interactions with the silica gel.

Q2: The spots on my TLC plate are streaking or tailing. How will this affect my column, and how can I fix it?

A2: Tailing on a TLC plate is a strong indicator that you will experience peak tailing during column chromatography, leading to poor separation and cross-contamination of fractions. For basic compounds like pyrimidines, this is often due to interactions with acidic silanol groups on the silica surface.[5]

• Solutions:

  • Add a Basic Modifier: Incorporate a small amount (0.1-1%) of a basic additive like triethylamine (TEA) or pyridine into your mobile phase.[5][10] This will compete with your compound for the acidic sites on the silica gel, leading to more symmetrical peaks.

  • Use a Different Stationary Phase: Consider using neutral alumina as the stationary phase, which is less acidic than silica gel.[8][10]

  • Deactivate the Silica Gel: Pre-treat the silica gel with a solvent system containing a small amount of a basic modifier before packing the column.[10]

Q3: My compound appears to be decomposing on the column. How can I confirm this and prevent it?

A3: Compound decomposition on silica gel can be a significant issue, especially for sensitive molecules.

• Confirmation (2D TLC):

  • Spot your crude mixture on a TLC plate and develop it in your chosen solvent system.

  • After development, rotate the plate 90 degrees and re-develop it in the same solvent system.

  • If your compound is stable, you will see spots only along the diagonal. If new spots appear off the diagonal, it indicates decomposition on the silica plate.[8]

• Prevention:

  • Deactivate the Stationary Phase: As mentioned above, deactivating the silica gel with a base can mitigate acid-catalyzed decomposition.[8]

  • Use an Alternative Stationary Phase: Florisil or alumina can be less harsh alternatives to silica gel.[8]

  • Work Quickly: Minimize the time your compound spends on the column by using flash chromatography with applied pressure to increase the flow rate.

Q4: I am having difficulty separating my product from a closely running impurity. What strategies can I employ to improve resolution?

A4: Improving the separation of closely eluting compounds requires optimizing several parameters.

• Solutions:

  • Fine-tune the Mobile Phase: A slight decrease in the polarity of the mobile phase can increase the retention time and improve separation.[5] Experiment with very small changes in the solvent ratio.

  • Use a Longer Column: Increasing the length of the stationary phase provides more opportunities for the separation to occur.[10]

  • Employ a Shallow Gradient: If using gradient elution, make the increase in polarity more gradual over a larger volume of solvent.

  • Reduce the Sample Load: Overloading the column is a common cause of poor separation. Use a higher ratio of silica gel to crude product.

IV. Visualizing the Workflow and Troubleshooting Logic

To aid in understanding the experimental process and decision-making during troubleshooting, the following diagrams are provided.

Caption: Standard workflow for column chromatography purification.

Sources

• 1. lookchem.com [lookchem.com]
• 2. PubChemLite - 2-bromo-5-ethynylpyrimidine (C6H3BrN2) [pubchemlite.lcsb.uni.lu]
• 3. web.uvic.ca [web.uvic.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 8. Chromatography [chem.rochester.edu]
• 9. orgsyn.org [orgsyn.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Preventing homocoupling side reactions in Sonogashira couplings

A Senior Application Scientist's Guide to Preventing Homocoupling Side Reactions

Welcome to the technical support center for Sonogashira coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their Sonogashira couplings and troubleshoot the common side reaction of alkyne homocoupling, also known as Glaser coupling. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you make informed decisions to enhance reaction efficiency and product purity.

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant amount of a diyne byproduct in my Sonogashira reaction. What is it and why is it forming?

A1: The byproduct you are observing is almost certainly the result of alkyne homocoupling, a reaction often referred to as Glaser or Hay coupling.[1][2] This reaction involves the oxidative dimerization of your terminal alkyne starting material to form a symmetrical 1,3-diyne.[3][4] The primary culprit behind this undesired side reaction is the presence of oxygen in your reaction system, especially when using a copper(I) co-catalyst.[5][6] The copper acetylide intermediate, essential for the main Sonogashira cycle, can be readily oxidized by O₂, leading to the formation of the homocoupled product.[2][7]

Q2: What is the fundamental role of copper in the Sonogashira reaction, and how does it facilitate homocoupling?

A2: In the classical Sonogashira reaction, a copper(I) salt (typically CuI) acts as a co-catalyst. Its primary role is to react with the terminal alkyne in the presence of a base to form a copper acetylide intermediate.[2][8] This copper acetylide then undergoes transmetalation with the palladium(II) complex (formed after oxidative addition of the aryl/vinyl halide to the Pd(0) catalyst), transferring the acetylide group to the palladium center.[9] This transmetalation step is often faster than the direct reaction of the alkyne with the palladium complex, thus accelerating the overall cross-coupling.[10]

However, this same copper acetylide intermediate is the key species involved in the homocoupling side reaction. In the presence of an oxidant, most commonly molecular oxygen, two molecules of the copper acetylide can couple to form the diyne.[1][2]

Q3: Can I run a Sonogashira coupling without a copper co-catalyst to avoid this side reaction?

A3: Yes, and this is often the most effective strategy to prevent Glaser coupling.[1][10] Copper-free Sonogashira protocols have been extensively developed precisely to circumvent the issue of homocoupling.[11][12] These reactions rely on the direct interaction of the terminal alkyne with the palladium(II) complex after the initial oxidative addition step.[13] While these reactions successfully avoid diyne formation, they may require adjustments to other parameters, such as the choice of ligand, base, solvent, or a higher reaction temperature to proceed efficiently, as the copper co-catalyst does increase reactivity under mild conditions.[1][5]

Q4: My aryl halide is not very reactive, and the reaction is sluggish. This seems to favor homocoupling. What can I do?

A4: This is a common and critical issue. When the primary cross-coupling reaction is slow, the competing homocoupling side reaction has more opportunity to occur.[6][14] The reactivity of the halide partner is a key factor, with the general trend being I > OTf > Br >> Cl.[5][8] If you are using a less reactive halide like an aryl bromide or chloride, you can take several steps:

• Increase Temperature: Higher temperatures can significantly accelerate the rate-limiting oxidative addition step for less reactive halides.[15]

• Change Ligand: Switching to more electron-rich and bulky phosphine ligands (e.g., XPhos) or N-heterocyclic carbene (NHC) ligands can promote the oxidative addition and increase the overall catalytic turnover, favoring the desired cross-coupling.[9][16]

• Optimize Base and Solvent: The choice of base and solvent can influence the entire catalytic cycle. For sluggish couplings, stronger, non-coordinating bases or different solvent systems might be required.[1][15]

Troubleshooting Guide: Step-by-Step Problem Solving

This section provides a structured approach to diagnosing and solving homocoupling issues in your experiments.

Issue 1: Significant (>10%) homocoupling product detected by LC-MS or TLC.

This is the most common problem and is almost always linked to oxygen.

Troubleshooting Workflow:

Caption: Troubleshooting logic for addressing homocoupling.

Detailed Explanation:

• Oxygen Exclusion is Paramount: The oxidative Glaser coupling is highly sensitive to trace amounts of oxygen.[3] Standard inert gas blanketing may not be sufficient. Solvents must be thoroughly degassed using methods like at least three freeze-pump-thaw cycles or by bubbling a fine stream of argon or nitrogen through the solvent for a minimum of 30 minutes.[17] Ensure all reagents are handled under an inert atmosphere.

• Transition to Copper-Free Conditions: If homocoupling persists despite rigorous anaerobic techniques, the most robust solution is to eliminate the copper co-catalyst.[13] Numerous copper-free protocols have been published and are highly effective at preventing diyne formation.[1][11] Be prepared to adjust other parameters, as the reaction may require more forcing conditions (e.g., higher temperature, different ligand) to achieve a comparable rate to the copper-catalyzed version.[5]

Issue 2: Homocoupling is still observed even under copper-free conditions.

While less common, this can occur and points to more subtle issues.

Troubleshooting Workflow:

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. depts.washington.edu [depts.washington.edu]
• 7. Investigations into the mechanism of copper-mediated Glaser–Hay couplings using electrochemical techniques - Faraday Discussions (RSC Publishing) DOI:10.1039/C9FD00031C [pubs.rsc.org]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. golden.com [golden.com]
• 11. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Mechanism of copper-free Sonogashira reaction operates through palladium-palladium transmetallation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]
• 16. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Loading for 2-Bromo-5-ethynylpyrimidine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for optimizing cross-coupling reactions involving 2-Bromo-5-ethynylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst optimization for Suzuki-Miyaura and Sonogashira couplings. Our goal is to provide you with the causal insights and actionable protocols necessary to enhance reaction efficiency, minimize costs, and ensure the purity of your target compounds.

This document moves beyond simple step-by-step instructions, delving into the mechanistic reasoning behind experimental choices. We will explore common pitfalls, troubleshoot suboptimal results, and establish a logical framework for systematic optimization.

Section A: Suzuki-Miyaura Coupling of the C-Br Bond

The Suzuki-Miyaura reaction is a robust method for forming a C(sp²)–C(sp²) bond by coupling the 2-bromo position of the pyrimidine ring with a suitable boronic acid or ester. However, the electron-deficient nature of the pyrimidine ring and the potential for the ring nitrogens to coordinate with the palladium catalyst present unique challenges.[1][2]

Frequently Asked Questions & Troubleshooting Guide

Q1: What is a reasonable starting palladium catalyst loading for coupling with 2-Bromopyrimidines?

A typical and effective starting point for catalyst loading in Suzuki-Miyaura reactions is between 1–5 mol% of the palladium source relative to the limiting reagent.[3][4] This range is generally sufficient to achieve a reasonable reaction rate without excessive cost or high levels of residual palladium in the crude product. Starting with a higher loading (e.g., 5 mol%) can be beneficial in early screening experiments to ensure the reaction proceeds, after which optimization to lower the loading can be performed.[5]

Q2: My reaction yield is low. Should I automatically increase the catalyst loading?

While tempting, simply increasing the catalyst loading is often a temporary fix that masks underlying issues. Before increasing the palladium concentration, a systematic review of other parameters is crucial for robust optimization.[5][6]

• Catalyst Deactivation: The nitrogen atoms in the pyrimidine ring can act as ligands, coordinating to the palladium center and inhibiting its catalytic activity.[1][2] This is a primary cause of low yields with heteroaryl substrates. The formation of palladium black is a visual indicator of catalyst decomposition.

• Reagent Quality: Ensure your boronic acid is pure and has not degraded to form boroxines, which can happen upon storage.[7] Solvents must be anhydrous and thoroughly degassed, as residual oxygen can oxidize the active Pd(0) catalyst and promote side reactions like boronic acid homocoupling.[5][7]

• Suboptimal Base or Solvent: The choice of base is critical. For challenging couplings involving heteroaryl halides, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker ones.[2][8] The solvent system must solubilize all components and facilitate the reaction; common choices include 1,4-dioxane, toluene, or DMF, often with a small amount of water.[9]

Q3: I'm observing significant homocoupling of my boronic acid. How can catalyst choice and loading influence this?

Homocoupling is a common side reaction where the boronic acid couples with itself.[7] This is often promoted by the presence of oxygen.[7] While not directly caused by high catalyst loading, the conditions that favor the desired reaction also influence side reactions.

• Ensure Rigorous Degassing: The most effective way to minimize homocoupling is to thoroughly degas all solvents and maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[5][7]

• Ligand Choice: Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) can accelerate the rate-limiting oxidative addition and subsequent steps of the desired catalytic cycle, outcompeting the homocoupling pathway.[2][10]

• Stoichiometry: Using a slight excess of the 2-Bromo-5-ethynylpyrimidine (e.g., 1.2 equivalents of boronic acid to 1.0 equivalent of halide) can sometimes reduce boronic acid homocoupling.[7]

Q4: How can I systematically determine the minimum required catalyst loading?

Once you have an optimized set of conditions (ligand, base, solvent, temperature) that provides a high yield (e.g., >90%), you can perform a catalyst loading screen.

• Set up Parallel Reactions: Prepare a series of identical reactions, varying only the catalyst loading. A good range to test would be 2.0 mol%, 1.0 mol%, 0.5 mol%, 0.1 mol%, and 0.05 mol%.

• Monitor Progress: Monitor each reaction over time using TLC, GC-MS, or LC-MS to determine the time required for completion at each loading level.

• Analyze and Select: Choose the lowest catalyst loading that provides a complete reaction in a reasonable timeframe without a significant drop in isolated yield. For industrial applications, turnover number (TON) and turnover frequency (TOF) are key metrics.[11]

Key Parameters & Starting Conditions

The interplay between catalyst, ligand, base, and solvent is critical for success.

Parameter	Recommended Starting Point	Rationale & Key Considerations
Pd Source	Pd(OAc)₂ (2 mol%), Pd₂(dba)₃ (1 mol%)	Common, cost-effective Pd(II) precursors that are reduced in situ to the active Pd(0) species.[9]
Ligand	SPhos or XPhos (4 mol%)	Bulky, electron-rich biaryl phosphine ligands are highly effective for activating C-Br bonds on electron-deficient heterocycles and preventing catalyst deactivation.[2][10]
Base	K₃PO₄ (2.0 - 3.0 equiv.)	A moderately strong base that is highly effective in many Suzuki couplings, especially with heteroaryl halides.[1][8]
Solvent	1,4-Dioxane / H₂O (4:1)	A versatile solvent system that provides good solubility for both organic and inorganic reagents.[12] Must be thoroughly degassed.
Temperature	80–110 °C	Sufficient thermal energy is often required to drive the oxidative addition step, especially for less reactive bromides.[1]

Section B: Sonogashira Coupling of the C-H (Alkyne) Bond

The Sonogashira reaction couples the terminal alkyne of 2-Bromo-5-ethynylpyrimidine with an aryl or vinyl halide. This reaction is typically co-catalyzed by palladium and copper(I). Optimizing catalyst loading is essential to prevent side reactions, particularly the homocoupling of the alkyne (Glaser-Hay coupling).[13]

Frequently Asked Questions & Troubleshooting Guide

Q1: What are the standard catalyst loadings for a Sonogashira reaction?

For the palladium catalyst, a loading of 0.5–2 mol% is a robust starting point.[4] The copper(I) co-catalyst (typically CuI) is usually added in a 1:2 to 1:1 molar ratio relative to the palladium catalyst (e.g., 1-4 mol%). While copper accelerates the reaction, it also promotes the undesirable Glaser-Hay homocoupling.[13][14]

Q2: My primary byproduct is the dimer of 2-Bromo-5-ethynylpyrimidine. How do I prevent this?

This byproduct results from Glaser-Hay coupling, the oxidative dimerization of the terminal alkyne. This is the most common side reaction in Sonogashira couplings.[13]

• Rigorous Inert Atmosphere: This side reaction is heavily promoted by oxygen. Ensure your reaction flask, solvents, and reagents are meticulously degassed and maintained under a strict inert atmosphere (Argon is preferred).[13]

• Minimize Copper or Go Copper-Free: The most direct way to eliminate Glaser coupling is to reduce or eliminate the copper co-catalyst.[13][15] Copper-free Sonogashira protocols often require a slightly higher palladium loading, a more efficient ligand, or higher temperatures but completely prevent this side reaction.[14]

• Base Selection: The choice of amine base can influence the reaction. A bulky amine like diisopropylamine can sometimes give better results than triethylamine.[16]

Q3: The reaction is stalled or very slow, even at 1-2 mol% Pd loading. What should I check?

Slow or stalled reactions with aryl bromides are common, as the oxidative addition step is often rate-limiting and more challenging than with aryl iodides.[13][14]

• Increase Temperature: Aryl bromides often require higher temperatures (60–100 °C) to react efficiently.[13][16] If you are running the reaction at room temperature, a gradual increase is the first step.

• Ligand Choice: The phosphine ligand is critical. For less reactive aryl bromides, a more electron-rich and bulky ligand like P(t-Bu)₃ or a biaryl phosphine may be required to facilitate the oxidative addition step.[13][17]

• Reagent Purity: Ensure the amine base is dry and pure. Distilling the amine before use can be beneficial.[13] Impurities can poison the catalyst.

Q4: Can I reduce the palladium catalyst loading to ppm levels?

Yes, with highly active, well-defined catalyst systems, it is possible to achieve excellent yields with catalyst loadings in the parts-per-million (ppm) range.[18][19] This typically involves using specialized ligands, palladacycle pre-catalysts, or heterogeneous catalysts under highly optimized conditions. For initial laboratory-scale synthesis, starting in the 0.5-2.0 mol% range is more practical before attempting ultra-low loading protocols.

Key Parameters & Starting Conditions

Parameter	Recommended Starting Point	Rationale & Key Considerations
Pd Source	Pd(PPh₃)₂Cl₂ (1 mol%)	A common, reliable, and air-stable Pd(II) pre-catalyst for Sonogashira reactions.[20]
Cu Source	CuI (2 mol%)	Standard co-catalyst. Exclude for copper-free protocols to prevent alkyne homocoupling.[13]
Ligand	PPh₃ (2-4 mol%)	Triphenylphosphine is the standard ligand. If reactivity is low, consider more electron-rich or bulky phosphines.[20]
Base	Triethylamine (Et₃N) or Diisopropylamine (DIPA)	Acts as both the base and often as the solvent or co-solvent. Must be anhydrous and degassed.[13][16]
Solvent	THF or DMF	Anhydrous and degassed. The reaction can often be run neat in the amine base.
Temperature	Room Temp to 80 °C	Start at room temperature for reactive halides (iodides). Bromides will likely require heating.[13][14]

Visualized Experimental Workflows

Catalyst Loading Optimization Workflow

This diagram outlines a systematic approach to troubleshooting and optimizing catalyst loading for either Suzuki or Sonogashira reactions.

Caption: A logical workflow for optimizing catalyst loading.

Simplified Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the core steps and potential points of failure in the Suzuki-Miyaura cycle.

Caption: Key steps and failure points in the Suzuki cycle.

References

• Technical Support Center: Troubleshooting Low Yields in Pd-Catalyzed Cross-Coupling of Quinolines - Benchchem.
• Troubleshooting low yield in Suzuki coupling of 3-Bromo-2-chloropyridine - Benchchem.
• Technical Support Center: Sonogashira Coupling of Aryl Bromides - Benchchem.
• Effects of solvent, base, and temperature in the optimisation of a new catalytic system for sonogashira cross-coupling using NCP pincer palladacycle - ResearchGate.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing).
• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions | ACS Nano - ACS Publications.
• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - NIH.
• Ligand electronic influence in Pd-catalyzed C-C coupling processes.
• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst.
• Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts - ArODES.
• Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments.
• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014.
• Heck, Suzuki and Sonogashira cross-coupling reactions using ppm level of SBA-16 supported Pd-complex - New Journal of Chemistry (RSC Publishing).
• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions - Scite.ai.
• Effects of solvent, base, and temperature on the Sonogashira coupling... - ResearchGate.
• Sonogashira troubleshooting help needed : r/Chempros - Reddit.
• Technical Support Center: Refinement of Experimental Conditions for C-C Bond Formation - Benchchem.
• Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich.
• Optimizing Suzuki Coupling Reactions - CovaSyn.
• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications.
• Optimization of the catalyst loading for the Suzuki-Miyaura cross-coupling reaction a - ResearchGate.
• Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit.
• Catalyst Deactivation Modes in Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand - ChemRxiv.
• PALLADIUM-CATALYZED CARBON-CARBON BOND-FORMING REACTIONS WITH UNACTIVATED ALKYL ELECTROPHILES Alexander Ross Olson Venning A dis - CORE.
• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol - KAUST Repository.
• A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines | Request PDF - ResearchGate.
• Solid-Supported Palladium Catalysts in Sonogashira Reactions: Recent Developments.
• An Efficient Protocol for the Palladium-catalyzed Asymmetric Decarboxylative Allylic Alkylation Using Low Palladium Concentrations and a Palladium(II) Precatalyst - PubMed.
• Optimisation of the catalyst loading for the Sonogashira reaction a - ResearchGate.
• Palladium catalyzed C–C and C–N bond forming reactions: an update on the synthesis of pharmaceuticals from 2015–2020 - Organic Chemistry Frontiers (RSC Publishing).
• Sonogashira Coupling - Chemistry LibreTexts.
• Sonogashira coupling - Wikipedia.
• Efficient Suzuki and Sonogashira coupling reactions catalyzed by Pd/DNA@MWCNTs in green solvents and under mild conditions - Nanochemistry Research.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Conditions optimization for the double Sonogashira coupling. - ResearchGate.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Palladium-catalyzed C-C, C-N and C-O bond formation - ResearchGate.
• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI.
• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... - ResearchGate.
• Suzuki reactions of 2-bromopyridine with aryl boronic acids a - ResearchGate.
• Technical Support Center: Catalyst Selection for Cross-Coupling of 5-Bromo-2-chloropyrimidine - Benchchem.
• How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings?.
• A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine - Benchchem.

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Effect of base and solvent on Sonogashira reaction with pyrimidines

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing the Sonogashira cross-coupling reaction to functionalize pyrimidine scaffolds. Pyrimidines are a critical core in numerous pharmaceuticals, and their successful alkynylation is often a key synthetic step. However, the electron-deficient nature of the pyrimidine ring and its susceptibility to side reactions can present unique challenges, particularly concerning the choice of base and solvent.

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and practical field experience.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. Each issue is presented in a question-and-answer format, detailing potential causes related to base and solvent selection and offering validated solutions.

Q1: My reaction has a very low yield or is not working at all. What's the first thing to check regarding my base and solvent?

Potential Causes & Solutions:

Low conversion is the most common issue and is often directly tied to a suboptimal base/solvent combination that fails to promote the catalytic cycle efficiently.

• Inadequate Base Strength: The primary role of the base is to deprotonate the terminal alkyne, forming the key copper or palladium acetylide intermediate.[1][2] If the base is too weak, this deprotonation is inefficient and becomes the rate-limiting step.

  • Solution: For routine couplings with pyrimidinyl bromides or iodides, standard amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) are often sufficient when used in excess or as a co-solvent.[3] However, for less reactive substrates like 2- or 4-chloropyrimidines, a stronger base may be required. Consider screening inorganic bases like K₂CO₃, Cs₂CO₃, or even t-BuOK in a suitable polar aprotic solvent like DMF, DMAc, or NMP.

• Poor Reagent Solubility: The catalyst, substrate, and base must all be adequately solubilized for the reaction to proceed.[4]

  • Solution: If you are using an inorganic base (e.g., K₂CO₃) with a nonpolar solvent like toluene or dioxane, your reagents may not be sufficiently dissolved. Switch to a more polar aprotic solvent such as DMF, acetonitrile, or THF to improve solubility. Conversely, some highly polar solvents can inhibit the reaction by strongly coordinating to the palladium catalyst, slowing down the reaction.[4]

• Catalyst Inhibition by Solvent: Strongly coordinating solvents like DMF or DMSO can sometimes compete with ligands for binding sites on the palladium center, potentially slowing the reaction.[4][5]

  • Solution: If you suspect solvent inhibition with a highly polar aprotic solvent, try switching to a less coordinating solvent like THF, dioxane, or toluene, ensuring your base and substrates remain soluble.

Q2: I'm observing a significant amount of alkyne homocoupling (Glaser-Hay coupling). How can my choice of base and solvent mitigate this?

Potential Causes & Solutions:

The formation of a 1,3-diyne (homocoupling product) is a classic side reaction in copper-catalyzed Sonogashira couplings, promoted by the presence of oxygen.[1][6] While rigorous degassing is the first line of defense, base and solvent choice play a crucial role.

• Promotion of Copper(I) Oxidation: The Glaser coupling mechanism involves the oxidation of the copper(I) acetylide. Certain conditions can accelerate this undesired pathway.

  • Solution 1 (Go Copper-Free): The most effective way to eliminate Glaser coupling is to switch to a copper-free Sonogashira protocol.[7][8] This requires a more robust palladium catalyst system and often a stronger base to facilitate the direct formation of the palladium acetylide.[2] Inorganic bases like Cs₂CO₃ or K₃PO₄ are often effective in these systems.

  • Solution 2 (Use a Bulky Amine Base): If you must use a copper-catalyzed system, switching from a simple base like TEA to a more sterically hindered amine like diisopropylethylamine (DIPEA) or dicyclohexylamine can suppress the homocoupling pathway.

  • Solution 3 (Solvent Choice): Amine solvents themselves (e.g., using TEA or piperidine as the solvent) can sometimes favor the desired cross-coupling over homocoupling.[9]

Q3: My pyrimidine starting material is being consumed, but I'm getting dehalogenation instead of the coupled product. Why is this happening?

Potential Causes & Solutions:

Dehalogenation is a common side reaction with electron-rich or sensitive heterocyclic substrates. It occurs when the halo-pyrimidine is reduced instead of undergoing oxidative addition into the Pd(0) catalyst.

• Base-Induced Decomposition: Some strong bases, particularly in combination with protic impurities (like water in the solvent or on the base itself), can promote dehalogenation.

  • Solution: Ensure your reagents and solvent are scrupulously dry. Use a milder base. If you are using a strong inorganic base like K₂CO₃, consider switching to a hindered organic amine like DIPEA. Running the reaction at a lower temperature can also significantly reduce the rate of dehalogenation.

• Solvent as a Hydride Source: Certain solvents, especially alcohols or wet amine solvents at elevated temperatures, can act as hydride donors, leading to the reductive cleavage of the C-X bond.

  • Solution: Switch to a non-protic, anhydrous solvent like dioxane, toluene, or DMF. If an amine base is used, ensure it is distilled and dry.

Q4: My reaction turns black and stalls. What causes this palladium black precipitation?

Potential Causes & Solutions:

The formation of a black precipitate ("palladium black") indicates the agglomeration and deactivation of the Pd(0) catalyst.[3] This is a sign that the catalytic species is not stable under the chosen reaction conditions.

• Solvent-Induced Instability: Some solvents are known to be less effective at stabilizing the active Pd(0) species. Anecdotal evidence suggests THF can sometimes promote palladium black formation more than other solvents.

  • Solution: Switch to a different solvent system. Toluene or DMF often provide better stability for the catalyst. The addition of a co-solvent like an amine (e.g., TEA) can also help stabilize the catalytic intermediates.

• Inappropriate Base/Ligand Combination: The base can influence the charge and stability of the palladium complexes within the catalytic cycle. An improper combination can lead to catalyst decomposition.

  • Solution: Ensure your ligand is robust enough for the conditions. For challenging couplings, a simple PPh₃ ligand may not be sufficient. Consider using more electron-rich and bulky phosphine ligands (e.g., P(t-Bu)₃) or N-heterocyclic carbene (NHC) ligands, which form more stable palladium complexes. Adjust the base accordingly; for example, bulky ligands often work well with weaker amine bases or carbonates.

Part 2: Frequently Asked Questions (FAQs)

Q: What are the fundamental roles of the base and solvent in the Sonogashira reaction?

A:

• Base: The base has two primary functions. First, it deprotonates the terminal alkyne to generate a nucleophilic acetylide species.[10] In copper-catalyzed reactions, this forms a copper acetylide; in copper-free systems, it facilitates the formation of a palladium acetylide.[2] Second, the base acts as a scavenger for the hydrogen halide (HX) that is generated as a byproduct during the catalytic cycle, preventing the reaction medium from becoming acidic and deactivating the catalyst.[1]

• Solvent: The solvent is critical for several reasons.[5] It must dissolve all reactants, catalysts, and intermediates to allow the reaction to occur in the solution phase.[4] The polarity and coordinating ability of the solvent can influence the stability of the catalytic species and the rates of the individual steps in the catalytic cycle (oxidative addition, transmetalation, reductive elimination).[11][12] Finally, the solvent's boiling point determines the accessible temperature range for the reaction.

Q: How do I select the best starting base/solvent system for my specific halopyrimidine?

A: The choice depends heavily on the halogen's identity and its position on the pyrimidine ring.

Halogen Position	Reactivity Order	Recommended Starting Conditions	Rationale
Iodo-pyrimidines	I > Br > Cl > F[13]	Base: TEA or DIPEASolvent: THF or DMF	Iodo-pyrimidines are highly reactive due to the weak C-I bond. Mild conditions are usually sufficient.
Bromo-pyrimidines	C4/C6 > C2 > C5[13]	Base: TEA or K₂CO₃Solvent: Dioxane or DMF	Bromo-pyrimidines are workhorse substrates. Conditions may need to be slightly more forcing (e.g., gentle heating) than for iodides.
Chloro-pyrimidines	C4/C6 > C2 > C5[13]	Base: Cs₂CO₃ or K₃PO₄Solvent: DMF or Toluene	Chloro-pyrimidines are challenging due to the strong C-Cl bond. They require more active catalyst systems (e.g., with bulky phosphine ligands) and stronger bases, often at higher temperatures.[14]
Fluoro-pyrimidines	Generally Unreactive	Not recommended for Sonogashira	The C-F bond is too strong to be activated by standard palladium catalysts for oxidative addition.[13]

Q: Should I use a copper-catalyzed or a copper-free system for my pyrimidine coupling?

A: The decision involves a trade-off between reaction mildness and potential side reactions.

• Copper-Catalyzed: This is the "classic" Sonogashira method. It allows the reaction to proceed under very mild conditions, often at room temperature, because the copper(I) co-catalyst facilitates the crucial transmetalation step.[9] However, it is prone to Glaser-Hay homocoupling, which can consume your valuable alkyne and complicate purification.[15]

• Copper-Free: This approach is preferred when homocoupling is a significant problem or when copper contamination of the final product is a concern (critical in pharmaceutical synthesis).[7][16] These reactions typically require more forcing conditions—higher temperatures, stronger bases, and/or more sophisticated, electron-rich palladium ligands—to drive the catalytic cycle without the copper co-catalyst.[8]

Diagrams & Workflows

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for troubleshooting a low-yielding Sonogashira reaction with a pyrimidine substrate.

Caption: Key intervention points for base and solvent in the catalytic cycle.

References

• Sherwood, J., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213. [Link]

• St. John-Campbell, S., et al. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki–Miyaura Couplings. The Journal of Organic Chemistry. [Link]

• Royal Society of Chemistry. (2019). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Sherwood, J., et al. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Request PDF. [Link]

• Sherwood, J. (2019). (Open Access) Solvent effects in palladium catalysed cross-coupling reactions. SciSpace. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Cella, R., et al. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis. [Link]

• NIH National Center for Biotechnology Information. (n.d.). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. [Link]

• PubMed. (2019). Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation. [Link]

• ResearchGate. (n.d.). Effects of various solvents, catalysts, bases, and temperatures on the reaction of compound (3) with 1-iodo-4-nitrobenzene (5a). [Link]

• NIH National Center for Biotechnology Information. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. [Link]

• The Organic Chemistry Portal. (2008). Copper-free Sonogashira coupling. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• YouTube. (2016). Sonogashira Coupling Reaction Mechanism. [Link]

• ResearchGate. (2025). Theoretical Study on the Mechanism of Sonogashira Coupling Reaction. [Link]

• Panda, G. (n.d.). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. Sustainable Chemical Insight in Biological Exploration. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• ResearchGate. (n.d.). Effects of solvent, base, and temperature on the Sonogashira coupling... [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions of the Sonogashira-type coupling reaction. [Link]

• ResearchGate. (n.d.). Optimization of Sonogashira coupling. [Link]

• MDPI. (n.d.). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. [Link]

• ResearchGate. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling... [Link]

• Reddit. (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

• Organic Chemistry Portal. (n.d.). Glaser coupling - Literature. [Link]

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• 6. Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Managing the Stability of 2-Bromo-5-ethynylpyrimidine in Solution

Introduction: The Challenge of a Versatile Building Block

2-Bromo-5-ethynylpyrimidine is a pivotal reagent for professionals in drug discovery and medicinal chemistry. Its unique bifunctional structure, featuring an electrophilic bromopyrimidine core and a nucleophilic terminal alkyne, makes it an invaluable building block for synthesizing a diverse range of complex molecules through reactions like Sonogashira cross-coupling.[1][2][3] However, this inherent reactivity also presents a significant challenge: the compound's stability in solution. Degradation not only reduces the effective concentration of the starting material, leading to poor and irreproducible reaction yields, but it can also introduce impurities that complicate purification and potentially interfere with downstream processes.

This guide provides an in-depth, experience-driven resource for researchers to understand, anticipate, and manage the stability of 2-Bromo-5-ethynylpyrimidine. We will move beyond simple instructions to explain the chemical principles behind its degradation and provide robust troubleshooting strategies and protocols to ensure the integrity of your experiments.

Core Stability Profile: Understanding the Reactive Moieties

The instability of 2-Bromo-5-ethynylpyrimidine in solution is primarily governed by two key structural features:

• The Terminal Ethynyl (Alkyne) Group: Terminal alkynes are susceptible to oxidative homocoupling, a reaction known as the Glaser or Glaser-Hay coupling.[4][5][6] This process, often catalyzed by trace amounts of metal ions (especially copper) and oxygen, leads to the formation of a symmetric 1,3-diyne dimer.[7][8] This is one of the most common degradation pathways observed.

• The 2-Bromopyrimidine System: The pyrimidine ring is electron-deficient, which activates the C-Br bond at the 2-position towards nucleophilic attack. This makes the compound susceptible to degradation by nucleophilic impurities present in solvents (e.g., water, amines) or additives.[9][10]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Question 1: My solution of 2-Bromo-5-ethynylpyrimidine, which was initially colorless, has developed a yellow or brownish tint upon standing. What is causing this discoloration?

Answer: This is a classic sign of oxidative degradation, most likely the Glaser homocoupling of the terminal alkyne.

• Causality: The terminal proton on the ethynyl group is weakly acidic and can be removed by a base or coordinate to a metal catalyst. In the presence of an oxidant (typically atmospheric oxygen) and a catalyst (often trace copper ions leached from glassware or present as impurities), two molecules of the alkyne couple to form a conjugated 1,3-diyne dimer (1,4-bis(2-bromopyrimidin-5-yl)buta-1,3-diyne). This extended conjugated system absorbs light at longer wavelengths, resulting in the observed color. The reaction is greatly accelerated by amine bases.[5][6]

• Preventative Measures:

  • Solvent Purity: Use high-purity, anhydrous solvents. Degas the solvent thoroughly before use by sparging with an inert gas (Argon or Nitrogen) for 15-30 minutes to remove dissolved oxygen.

  • Inert Atmosphere: Prepare and store the solution under a strict inert atmosphere. Use Schlenk techniques or a glovebox.

  • Glassware: Avoid potential metal contamination by acid-washing glassware (e.g., with aqua regia or a piranha solution alternative) followed by extensive rinsing with deionized water and oven-drying before use.

  • Avoid Basic Conditions: If possible, avoid preparing stock solutions in basic media unless immediately used for a reaction.

Question 2: My mass spectrometry analysis shows a peak at approximately 364-368 m/z, corresponding to a dimer of my starting material. Is this related to the discoloration?

Answer: Yes, this mass corresponds to the brominated diyne dimer formed via Glaser coupling, the primary degradation product. This confirms the hypothesis from Question 1. Minimizing this side product is crucial, especially in sensitive reactions like Sonogashira couplings where it can compete with the desired cross-coupling.[2]

• Troubleshooting in Reactions:

  • Minimize Copper Catalyst: In Sonogashira reactions, use the minimum effective concentration of the copper(I) co-catalyst.[2]

  • Slow Addition: Adding the terminal alkyne substrate slowly to the reaction mixture can help favor the cross-coupling pathway over homocoupling.[2]

  • Strictly Anaerobic Conditions: Ensure the reaction is rigorously maintained under an inert atmosphere to prevent the Cu(I) to Cu(II) oxidation that can promote homocoupling.[2][3]

Question 3: The potency of my stock solution in DMSO seems to decrease over a week, even when stored at 2-8°C and protected from light. What other degradation pathways could be at play?

Answer: While Glaser coupling is a major concern, other, more subtle degradation pathways can occur.

• Causality:

  • Reaction with Solvent: Although generally considered stable in aprotic solvents like DMSO, long-term storage can lead to slow reactions. DMSO can contain trace amounts of water, which, under certain conditions, could lead to slow hydrolysis of the C-Br bond.

  • Nucleophilic Substitution: If your solution is contaminated with nucleophiles (e.g., trace amines from other experiments in the lab, or impurities in the solvent), they can slowly displace the bromide from the electron-deficient pyrimidine ring.[10]

  • Dehalogenation: In the context of a catalytic reaction, reductive dehalogenation to form 5-ethynylpyrimidine can be a side reaction, consuming your starting material.[2]

• Solutions:

  • Solvent Choice: For long-term storage, consider less reactive, anhydrous aprotic solvents like THF or Dioxane, stored under argon. However, always verify solubility first.

  • Prepare Fresh: The most reliable practice is to prepare solutions fresh before use or, at most, for the duration of a single multi-day experiment.

  • Flash Freeze: For longer-term storage of a solution, aliquot the freshly prepared solution into vials under an inert atmosphere and flash-freeze in liquid nitrogen, then store at -80°C. Limit freeze-thaw cycles.

Question 4: My Sonogashira coupling reaction with 2-Bromo-5-ethynylpyrimidine is giving inconsistent yields. How can I determine if the stability of my stock solution is the problem?

Answer: Inconsistent yields are a strong indicator of reagent instability. The effective concentration of your starting material is likely changing over time.

• Self-Validating Protocol:

  • Establish a Baseline: When you first prepare a stock solution, immediately run a quantitative analysis (e.g., HPLC or qNMR) to determine the precise concentration and purity. This is your "Time 0" reference.

  • Pre-Reaction Check: Before starting each reaction, re-analyze an aliquot of the stock solution using the same analytical method.

  • Correlate Data: Compare the purity and concentration data with the reaction yield. A downward trend in purity/concentration that correlates with lower yields strongly implicates solution instability. This practice builds trustworthiness into your experimental workflow.[11]

Frequently Asked Questions (FAQs)

• Q: What are the best practices for handling the solid 2-Bromo-5-ethynylpyrimidine?

  • A: Handle the solid in a well-ventilated area, preferably a fume hood, wearing appropriate personal protective equipment (gloves, safety glasses).[12] Keep the container tightly closed when not in use. Store the solid sealed in a dry environment at the recommended temperature, typically 2-8°C, to minimize degradation from atmospheric moisture and heat.[13][14]

• Q: Which solvents are recommended for preparing stock solutions?

  • A: Aprotic solvents are generally preferred. The choice depends on the downstream application.

    • Good for General Use: Anhydrous Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF), and Dioxane.

    • Considerations: Always use high-purity, anhydrous grades. Be aware that DMF can contain amine impurities unless properly purified. For reactions sensitive to coordinating solvents, THF or Dioxane may be better choices.

• Q: How can I monitor the stability of my solution over time?

  • A: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and robust method.[11][15] A stability-indicating method should be developed where the peak for 2-Bromo-5-ethynylpyrimidine is well-resolved from any degradation products (like the Glaser dimer) and solvent peaks. Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable for identifying the mass of unknown degradation products.[15]

Data & Protocols

Table 1: Recommended Solvents and Storage Conditions

Solvent	Polarity Index	Suitability for Storage	Recommended Conditions	Key Considerations
DMSO	0.444[16]	Short-term (1-3 days)	2-8°C, Inert Atmosphere, Protected from Light	High boiling point, can be difficult to remove. Use anhydrous grade.
DMF	0.386[16]	Short-term (1-3 days)	2-8°C, Inert Atmosphere, Protected from Light	Can contain trace amine impurities. Use high-purity grade.
THF	0.207[16]	Medium-term (up to 1 week)	-20°C, Inert Atmosphere, Protected from Light	Can form peroxides; use BHT-stabilized grade and store properly.
Dioxane	0.164[16]	Medium-term (up to 1 week)	2-8°C, Inert Atmosphere, Protected from Light	Similar peroxide-forming tendency to THF. Relatively high freezing point (11.8°C).

Diagram 1: Key Degradation Pathways of 2-Bromo-5-ethynylpyrimidine

Caption: Primary degradation routes for 2-Bromo-5-ethynylpyrimidine in solution.

Experimental Protocols

Protocol 1: Preparation of a Standardized Stock Solution

This protocol describes a self-validating method for preparing a stock solution with a precisely known concentration.

• Preparation:

  • Accurately weigh approximately 18.3 mg of 2-Bromo-5-ethynylpyrimidine (to target a 100 mM solution in 1 mL). Record the exact weight.

  • Place the solid into an oven-dried, 2 mL amber glass vial equipped with a magnetic stir bar.

  • Seal the vial with a septum cap.

• Solvent Addition:

  • Use a high-purity, anhydrous solvent (e.g., DMSO). Ensure the solvent has been degassed by sparging with argon for at least 20 minutes.

  • Under a positive pressure of argon, use a calibrated gas-tight syringe to add exactly 1.0 mL of the degassed solvent to the vial.

  • Stir the mixture at room temperature until all solid has dissolved completely.

• Standardization (Time 0 Analysis):

  • Immediately remove a 10 µL aliquot and dilute it appropriately for HPLC analysis.

  • Perform an HPLC analysis to determine the initial purity (as % area under the curve) and establish the "Time 0" reference peak area. This validates the initial quality of your solution.

• Storage:

  • Blanket the vial headspace with argon.

  • Wrap the septum seal with Parafilm®.

  • Store at the recommended temperature (e.g., 2-8°C), protected from light.

Protocol 2: Workflow for a Basic Stability Study

This workflow allows you to assess the stability of your compound under different conditions.[11][17]

• Sample Preparation:

  • Prepare a standardized stock solution as described in Protocol 1.

  • Aliquot the solution into multiple sealed amber vials to avoid repeated sampling from a single stock.

• Stress Conditions:

  • Prepare sets of vials for each condition to be tested:

    • Control: 2-8°C, dark, inert atmosphere.

    • Accelerated Thermal: 40°C, dark, inert atmosphere.

    • Photostability: Room temperature, exposed to controlled UV/Vis light (as per ICH Q1B guidelines), inert atmosphere.[18]

    • Atmospheric Exposure: Room temperature, dark, septum pierced with a needle to allow air exposure.

• Time Points:

  • Define your analysis schedule (e.g., T=0, 24h, 48h, 72h, 1 week).

• Analysis:

  • At each time point, retrieve one vial from each condition.

  • Allow the vial to equilibrate to room temperature before opening.

  • Analyze the sample by a stability-indicating HPLC method.

• Data Evaluation:

  • Calculate the percent remaining of 2-Bromo-5-ethynylpyrimidine relative to the T=0 sample.

  • Monitor the increase in the peak area of any degradation products (e.g., the Glaser dimer).

  • Plot the percentage of the parent compound remaining versus time for each condition to determine the degradation rate.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: A systematic workflow for conducting a stability study in solution.

References

• StabilityStudies.in. (n.d.). How to Conduct Stability Studies for Small Molecule Drugs.

• Organic Chemistry Portal. (n.d.). Glaser Coupling, Hay Coupling. Retrieved from [Link]

• Peck, S. C., et al. (2017). Development of optimized conditions for Glaser-Hay bioconjugations. PLoS One, 12(5), e0176326. Retrieved from [Link]

• SynArchive. (n.d.). Glaser-Hay Coupling. Retrieved from [Link]

• GlycoMScan. (n.d.). Stability studies of small molecules and proteins. Retrieved from [Link]

• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability. Nature Protocols, 2(9), 2212-2221. Retrieved from [Link]

• Wikipedia. (n.d.). Glaser coupling. Retrieved from [Link]

• LCGC. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• J&K Scientific. (n.d.). 2-bromo-5-ethynylpyrimidine. Retrieved from [Link]

• LookChem. (n.d.). 5-Bromo-2-ethynylpyrimidine. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Sussex Drug Discovery Centre. (2013). Guidelines for Sonogashira cross-coupling reactions. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents and Polarity. Retrieved from [Link]

• Razafindrainibe, F., et al. (2021). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Compounds. European Journal of Organic Chemistry, 2021(30), 4393–4397. Retrieved from [Link]

• Locasale, J. W. (2018). Role of pH in Regulating Cancer Pyrimidine Synthesis. Trends in Cell Biology, 28(11), 847-849. Retrieved from [Link]

• Libertini, L. J., & Small, E. W. (1984). Effects of pH on the stability of chromatin core particles. Nucleic Acids Research, 12(10), 4351–4359. Retrieved from [Link]

• Gupta, V., et al. (2017). Diverse Redoxome Reactivity Profiles of Carbon Nucleophiles. Cell Chemical Biology, 24(9), 1109-1118.e4. Retrieved from [Link]

• Neychev, O., et al. (1998). Stability of some novel thymidine, 5-bromo-2'-deoxyuridine and 3'-azido-2',3'-dideoxythymidine esters with amino acids and peptides. Die Pharmazie, 53(2), 119-122. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of pH on the stability of chromatin core particles. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of pH on the Stability of 2-Substituted 1,3-Thiazolidine-4-Carboxylic Acids in Model Solutions. Retrieved from [Link]

• ResearchGate. (n.d.). Biodegradation and Analytical Methods for Detection of Organophosphorous Pesticide: Chlorpyrifos. Retrieved from [Link]

• Cogent Chemistry. (2022). Analytical methods for evaluating the stability of rutin and analyzing the formation of its degradation products: a review. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Nucleophile. Retrieved from [Link]

• MDPI. (2022). Influence of pH and Temperature on the Synthesis and Stability of Biologically Synthesized AgNPs. Retrieved from [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 5. synarchive.com [synarchive.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Development of optimized conditions for Glaser-Hay bioconjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glaser coupling - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 12. fishersci.com [fishersci.com]
• 13. 2-bromo-5-ethynylpyridine | 569672-28-2 [sigmaaldrich.com]
• 14. Cas 1135283-08-7,5-Bromo-2-ethynylpyrimidine | lookchem [lookchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Reagents & Solvents [chem.rochester.edu]
• 17. glycomscan.com [glycomscan.com]
• 18. ICH Official web site : ICH [ich.org]

Technical Support Center: Troubleshooting Copper-Catalyzed Click Reactions with N-Heterocycles

Welcome to the technical support center for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering challenges when working with substrates containing N-heterocycles. These compounds, while common in pharmaceuticals and functional materials, can present unique difficulties in CuAAC reactions due to their ability to coordinate with the copper catalyst. This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you overcome these hurdles and achieve successful outcomes in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My click reaction is sluggish or fails completely when one of my substrates contains an N-heterocycle (e.g., pyridine, imidazole, quinoline). What is the likely cause?

A1: Catalyst Inhibition via Coordination. The most common reason for poor performance in CuAAC reactions involving N-heterocycles is the sequestration of the catalytically active Cu(I) species by the nitrogen atom of the heterocycle.[1][2] N-heterocycles can act as strong ligands, forming stable complexes with the copper catalyst. This coordination can prevent the copper from participating in the catalytic cycle, effectively inhibiting the reaction. The strength of this inhibitory coordination depends on the specific heterocycle and its steric environment.

dot graph "Catalyst_Inhibition" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_0" { label="Standard CuAAC Catalytic Cycle"; bgcolor="#F1F3F4"; node [fillcolor="#4285F4"];

}

subgraph "cluster_1" { label="Inhibition Pathway"; bgcolor="#F1F3F4"; node [fillcolor="#EA4335"];

} } dot Figure 1: N-Heterocycle Inhibition of the CuAAC Cycle.

Q2: How can I overcome catalyst inhibition by my N-heterocycle-containing substrate?

A2: Strategic Ligand Selection. The key to mitigating catalyst inhibition is to employ a strongly chelating ligand that can stabilize the Cu(I) catalyst and prevent its sequestration by the substrate.[3][4][5] These "accelerating ligands" are crucial for maintaining a sufficient concentration of active catalyst throughout the reaction.

Ligand	Key Features & Applications
TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine)	One of the first and most effective ligands for stabilizing Cu(I).[3] It is highly effective but has low water solubility, making it ideal for organic solvent systems.[4]
THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine)	A water-soluble analogue of TBTA, making it an excellent choice for bioconjugation and reactions in aqueous media.[3][6][7] It helps to reduce the cytotoxicity of copper, which is important for biological applications.[3][8]
BTTAA (2-(4-((bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)acetic acid)	A newer generation water-soluble ligand known for its ability to dramatically accelerate reaction rates and further suppress copper-induced cytotoxicity.[6][7]

Expert Tip: For particularly challenging substrates, increasing the ligand-to-copper ratio (e.g., from 1:1 to 5:1) can enhance catalyst stability and improve reaction outcomes.[2]

Q3: I'm using a ligand, but my reaction is still not proceeding. What other factors should I consider?

A3: Optimizing Reaction Parameters. Beyond ligand selection, several other experimental parameters can be adjusted to favor the desired click reaction.

• Copper Source: While copper(II) sulfate with a reducing agent like sodium ascorbate is common, for sensitive N-heterocycle substrates, starting with a Cu(I) source such as CuI or CuBr can sometimes be more effective.[5][8] However, be aware that certain counter-ions, like iodide, can sometimes be inhibitory.[1]

• Solvent System: The choice of solvent can significantly impact the reaction.

  • Coordinating Solvents: Solvents like acetonitrile and DMF can sometimes compete with the substrate for copper coordination, which can be beneficial in preventing catalyst inhibition.[9] However, at high concentrations, they may also inhibit the reaction.

  • Aqueous/Organic Mixtures: For substrates with poor solubility, a mixture of water and an organic solvent like t-BuOH or DMSO is often effective.[9][10]

• Temperature: While many click reactions proceed at room temperature, gentle heating (e.g., 40-60 °C) can sometimes overcome the activation energy barrier for difficult substrates.

• Additives: In some cases, the addition of a weak base, such as a tertiary amine (e.g., triethylamine), can facilitate the deprotonation of the alkyne and promote the formation of the copper-acetylide intermediate.[11]

dot graph "Troubleshooting_Flowchart" { layout=dot; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

"Start" [label="Reaction Failure with N-Heterocycle", shape=ellipse, fillcolor="#FBBC05"]; "Q1" [label="Is a Cu(I)-stabilizing ligand being used?", shape=diamond, fillcolor="#F1F3F4"]; "A1_No" [label="Add an appropriate ligand (e.g., THPTA, BTTAA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Q2" [label="Is the ligand:copper ratio optimized?", shape=diamond, fillcolor="#F1F3F4"]; "A2_No" [label="Increase ligand ratio (e.g., 5:1)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Q3" [label="Have you tried alternative copper sources or solvents?", shape=diamond, fillcolor="#F1F3F4"]; "A3_No" [label="Screen Cu(I) sources (CuI, CuBr) and different solvent systems (e.g., MeCN/H2O, DMSO/H2O)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Q4" [label="Is the reaction still failing?", shape=diamond, fillcolor="#F1F3F4"]; "A4_Yes" [label="Consider alternative strategies:\n- Picolyl azide substrates\n- Copper-free click chemistry", fillcolor="#34A853", fontcolor="#FFFFFF"]; "Success" [label="Successful Reaction", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Q1"; "Q1" -> "A1_No" [label="No"]; "A1_No" -> "Q2"; "Q1" -> "Q2" [label="Yes"]; "Q2" -> "A2_No" [label="No"]; "A2_No" -> "Q3"; "Q2" -> "Q3" [label="Yes"]; "Q3" -> "A3_No" [label="No"]; "A3_No" -> "Q4"; "Q3" -> "Q4" [label="Yes"]; "Q4" -> "A4_Yes" [label="Yes"]; "A1_No" -> "Success" [style=dashed]; "A2_No" -> "Success" [style=dashed]; "A3_No" -> "Success" [style=dashed]; "A4_Yes" -> "Success" [style=dashed]; "Q4" -> "Success" [label="No"]; } dot Figure 2: A Step-by-Step Troubleshooting Workflow.

Q4: Are there any "designer" substrates that can help with these challenging reactions?

A4: Chelation-Assisted Click Chemistry. Yes, a clever strategy is to use an azide that contains a built-in chelating group, such as a picolyl azide.[12] This internal chelating moiety can pre-organize the copper catalyst at the reaction site, significantly accelerating the reaction even at very low copper concentrations.[12][13] This approach can be particularly effective in complex biological media where catalyst sequestration is a major issue.

Q5: When should I consider abandoning the copper catalyst altogether?

A5: Copper-Free Click Chemistry. If you have exhausted the troubleshooting steps for CuAAC and are still unsuccessful, or if your system is exquisitely sensitive to copper, it may be time to consider copper-free click chemistry.[14][15][16] The most common method is Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which utilizes a strained cyclooctyne (e.g., DBCO, DIFO) that reacts with an azide without the need for a metal catalyst.[14][16] While the synthesis of strained alkynes can be more complex, SPAAC offers excellent biocompatibility and avoids the issue of catalyst inhibition altogether.[14]

Experimental Protocols

General Protocol for a Troubleshooting CuAAC Reaction with an N-Heterocycle

This protocol provides a starting point for optimizing your reaction. It is recommended to run small-scale parallel reactions to screen different conditions.

Materials:

• Alkyne-functionalized substrate

• Azide-functionalized N-heterocycle substrate

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 100 mM in deionized water)

• THPTA stock solution (e.g., 500 mM in deionized water)

• Sodium ascorbate stock solution (freshly prepared, e.g., 1 M in deionized water)

• Solvent (e.g., 1:1 mixture of deionized water and t-BuOH)

Procedure:

• In a microcentrifuge tube, combine the alkyne (1 equivalent) and azide (1.1 equivalents) substrates.

• Add the chosen solvent to achieve the desired final concentration (typically 0.1 M).

• In a separate tube, pre-mix the CuSO₄ and THPTA solutions. For a 5:1 ligand-to-copper ratio, combine equal volumes of the 100 mM CuSO₄ and 500 mM THPTA stock solutions. Let this mixture stand for 2-3 minutes.

• Add the CuSO₄/THPTA solution to the substrate mixture to achieve a final copper concentration of 1-5 mol%.

• Initiate the reaction by adding the sodium ascorbate solution to a final concentration of 5-10 mol%.

• Vortex the reaction mixture briefly and allow it to proceed at room temperature. Monitor the reaction progress by TLC, LC-MS, or another appropriate analytical technique.

For a detailed protocol on bioconjugation, please refer to the work by Hong et al.[17]

References

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available from: [Link]

• The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction. PubMed. Available from: [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PubMed Central. Available from: [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. ACS Publications. Available from: [Link]

• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. RSC Publishing. Available from: [Link]

• Auxiliary Cu(I) Click Reagents. Jena Bioscience. Available from: [Link]

• Cu-Catalyzed Azide−Alkyne Cycloaddition. ACS Publications. Available from: [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. PubMed Central. Available from: [Link]

• Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling. PubMed Central. Available from: [Link]

• Click Chemistry Protocols. Xi'an Confluore Biological Technology Co., Ltd. Available from: [Link]

• Ligand-Accelerated Cu-Catalyzed Azide−Alkyne Cycloaddition: A Mechanistic Report. ResearchGate. Available from: [Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. PubMed Central. Available from: [Link]

• The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Research. Available from: [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. Available from: [Link]

• Copper‐Chelating Azides for Efficient Click Conjugation Reactions in Complex Media. Wiley Online Library. Available from: [Link]

• The Janus Face of the X Ligand in the Copper-Catalyzed Azide–Alkyne Cycloaddition. ACS Publications. Available from: [Link]

• Optimized CuAAC reaction set‐up. ResearchGate. Available from: [Link]

• Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole. National Institutes of Health. Available from: [Link]

• Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Publishing. Available from: [Link]

• Sustainable Construction of Heterocyclic 1,2,3-Triazoles by Strict Click [3+2] Cycloaddition Reactions Between Azides and Alkynes on Copper/Carbon in Water. Frontiers. Available from: [Link]

• Copper-free click chemistry. Wikipedia. Available from: [Link]

• Most used CuAAC reaction ligands. ResearchGate. Available from: [Link]

• Optimization of the conditions for CuAAC reaction. ResearchGate. Available from: [Link]

• Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. PubMed Central. Available from: [Link]

• Azide-Alkyne Click Chemistry over a Heterogeneous Copper-Based Single-Atom Catalyst. ACS Publications. Available from: [Link]

• Mechanistic Study in Click Reactions by Using (N-Heterocyclic carbene)Copper(I) Complexes: Anionic Effects. ACS Publications. Available from: [Link]

• CuAAC macrocyclization: high intramolecular selectivity through the use of copper-tris(triazole) ligand complexes. PubMed. Available from: [Link]

• Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Reddit. Available from: [Link]

• Effect of solvent on the click polymerization a. ResearchGate. Available from: [Link]

• Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent Cyrene TM under one-pot conditions. Beilstein Journals. Available from: [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. ACS Publications. Available from: [Link]

• Ring-Expanded N-Heterocyclic Carbenes for Copper-Mediated Azide-Alkyne Click Cycloaddition Reactions. ResearchGate. Available from: [Link]

• Isolation of bis(copper) key intermediates in Cu-catalyzed azide-alkyne “click reaction”. National Institutes of Health. Available from: [Link]

• Best solvent for azide alkyne cycloaddition? ResearchGate. Available from: [Link]

• Resin-Supported Catalysts for CuAAC Click Reactions in Aqueous or Organic Solvents. ACS Publications. Available from: [Link]

Sources

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jenabioscience.com [jenabioscience.com]
• 3. broadpharm.com [broadpharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. broadpharm.com [broadpharm.com]
• 6. Auxiliary Cu(I) Click Reagents - Jena Bioscience [jenabioscience.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. confluore.com [confluore.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - Azide–alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions [beilstein-journals.org]
• 12. Fast, Cell-compatible Click Chemistry with Copper-chelating Azides for Biomolecular Labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sci-hub.se [sci-hub.se]
• 14. chempep.com [chempep.com]
• 15. Click Chemistry Reagents Overview [sigmaaldrich.com]
• 16. Copper-free click chemistry - Wikipedia [en.wikipedia.org]
• 17. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Regioselectivity of Reactions Involving 2-Bromo-5-ethynylpyrimidine

Welcome to the technical support center for navigating the complexities of 2-Bromo-5-ethynylpyrimidine reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the regioselectivity of their synthetic transformations.

Frequently Asked Questions (FAQs)

Q1: What is the intrinsic reactivity order of the functional groups in 2-Bromo-5-ethynylpyrimidine?

The reactivity of the two functional groups in 2-Bromo-5-ethynylpyrimidine is dictated by the electronic nature of the pyrimidine ring and the carbon-halogen bond strength. The general order of reactivity for different positions on the pyrimidine ring in palladium-catalyzed cross-coupling reactions is C4(6) > C2 > C5.[1] The C2 position is activated due to its proximity to the nitrogen atoms, making the C-Br bond susceptible to oxidative addition by a palladium catalyst. The C-X bond dissociation energy also plays a crucial role, with the general order of reactivity for halogens being I > Br > Cl > F.[1] Therefore, the C-Br bond at the C2 position is generally more reactive in cross-coupling reactions than the C-H bond of the ethynyl group at the C5 position.

Q2: Which cross-coupling reactions are most commonly employed with 2-Bromo-5-ethynylpyrimidine, and what are the primary regioselectivity challenges?

The most common cross-coupling reactions are the Sonogashira, Suzuki, and Stille reactions. The primary challenge is to selectively functionalize either the C2-bromo position or the C5-ethynyl group without undesired side reactions. For instance, in a Sonogashira coupling intended to react at the C2-bromo position, homocoupling of the starting material's ethynyl group (Glaser-Hay coupling) can be a significant side reaction.[2] Conversely, when targeting the ethynyl group, reaction at the C2-bromo position can occur if the conditions are not optimized for selectivity.

Q3: What analytical techniques are recommended for determining the regioselectivity of my reaction?

To accurately determine the regioselectivity, a combination of techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for distinguishing between isomers based on chemical shifts and coupling constants.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can confirm the elemental composition of the products.

• High-Performance Liquid Chromatography (HPLC): HPLC is useful for separating isomers and quantifying the product distribution.

Troubleshooting Guide

Sonogashira Coupling

Possible Causes & Solutions:

• Insufficient Catalyst Activity: The oxidative addition of the palladium catalyst to the C-Br bond is often the rate-limiting step.[1] For electron-deficient aryl bromides, this step can be slow.[3][4]

  • Solution: Increase the reaction temperature. Sonogashira couplings with aryl bromides may require temperatures around 100°C.[5] Consider using a more active palladium catalyst or ligand system. For instance, bulky, electron-rich phosphine ligands can accelerate the coupling.[2]

• Inappropriate Solvent: The solvent can significantly impact the reaction rate and catalyst stability.

  • Solution: Screen different solvents. While THF is common, DMF or dioxane might be more effective for certain substrates.[5][6] Ensure the solvent is anhydrous and degassed to prevent catalyst deactivation.[7]

Possible Causes & Solutions:

• Copper Co-catalyst: The copper(I) co-catalyst, while accelerating the desired reaction, is also responsible for promoting the homocoupling side reaction.[2][8]

  • Solution 1: Copper-Free Conditions: Perform the reaction under copper-free Sonogashira conditions. This is particularly effective for aryl bromides and can eliminate the Glaser-Hay side reaction.[2]

  • Solution 2: Optimize Copper Concentration: If using a copper co-catalyst, minimize its concentration to a level that still promotes the desired reaction but reduces homocoupling. Slow addition of the alkyne can also help.[9]

• Presence of Oxygen: Oxygen can facilitate the oxidative homocoupling.

  • Solution: Ensure the reaction is performed under a strictly inert atmosphere (argon or nitrogen) and that all solvents and reagents are thoroughly degassed.[6]

Suzuki Coupling

Possible Causes & Solutions:

• Reaction Conditions Too Harsh: High temperatures and strong bases can lead to a loss of selectivity.

  • Solution: Screen lower reaction temperatures and milder bases. For instance, potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often good choices.[7] Microwave-assisted procedures can sometimes offer better control over temperature and shorter reaction times, potentially improving selectivity.[10]

• Catalyst/Ligand Choice: The choice of palladium catalyst and ligand is critical for controlling regioselectivity.

  • Solution: The use of specific ligands can favor reaction at one site over another. For example, in some systems, Pd(dppf)Cl₂ has shown different selectivity compared to Pd(PPh₃)₄.[11] A thorough screening of catalysts and ligands is recommended.

Catalyst System	Typical Conditions	Expected Selectivity
Pd(PPh₃)₄ / Na₂CO₃	Dioxane/H₂O, 80-100 °C	Generally favors reaction at the more activated C2 position.
PdCl₂(dppf) / K₃PO₄	Toluene, 90 °C	Can offer different selectivity profiles; requires empirical testing.[11]

Stille Coupling

Possible Causes & Solutions:

• Incomplete Reaction or Side Reactions: Residual organotin reagents and tin-containing byproducts can be challenging to remove.

  • Solution 1: Work-up with Potassium Fluoride: After the reaction, quench the mixture with a saturated aqueous solution of potassium fluoride (KF). This will precipitate the tin byproducts as insoluble fluorides, which can then be removed by filtration.

  • Solution 2: Chromatographic Purification: Use silica gel column chromatography with an eluent containing a small amount of triethylamine (~2-5%) to help remove tin residues.[12]

Cycloaddition Reactions

Possible Causes & Solutions:

• Reaction Compatibility: Many cycloaddition reactions, such as the 1,3-dipolar cycloaddition, are compatible with a range of functional groups and may not interfere with the C-Br bond under appropriate conditions.[13][14]

  • Solution: Perform the cycloaddition under mild, thermal conditions. The key is to choose a reaction that does not require harsh reagents or high temperatures that could promote side reactions at the C2 position. The Huisgen [3+2] cycloaddition, for example, can often be performed under conditions that are tolerant of the C-Br bond.[13]

Experimental Protocols

Protocol 1: Selective Sonogashira Coupling at the C2-Position (Copper-Free)

This protocol is designed to minimize the Glaser-Hay homocoupling side reaction.[2]

• To an oven-dried Schlenk flask under an inert atmosphere (argon), add 2-Bromo-5-ethynylpyrimidine (1.0 equiv), the terminal alkyne (1.2 equiv), and a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add a degassed solvent (e.g., THF or DMF) and a suitable amine base (e.g., triethylamine, 3.0 equiv).

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Protocol 2: Selective Suzuki Coupling at the C2-Position

This protocol provides a starting point for selective C-C bond formation at the C2 position.[7]

• In a flame-dried Schlenk tube, combine 2-Bromo-5-ethynylpyrimidine (1.0 equiv), the arylboronic acid (1.2 equiv), a palladium catalyst (e.g., PdCl₂(dppf), 3 mol%), and a base (e.g., Cs₂CO₃, 2.0 equiv).

• Seal the tube, evacuate, and backfill with argon (repeat three times).

• Add anhydrous, degassed solvent (e.g., DMF or 1,4-dioxane).

• Heat the mixture to 90 °C with vigorous stirring.

• Monitor the reaction until completion. Work-up involves cooling, dilution, washing, drying, and purification.

References

• Jackson, O. D., et al. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. ResearchGate. Available at: [Link]

• Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling. PubMed. Available at: [Link]

• The Stille Reaction. Chem 115 Myers. Available at: [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Synfacts. Available at: [Link]

• Stille Coupling. Organic Synthesis. Available at: [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. ResearchGate. Available at: [Link]

• Stille Reaction (Palladium Catalyzed Coupling). Common Organic Chemistry. Available at: [Link]

• New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Publications. Available at: [Link]

• C2-Selective Palladium-Catalyzed C-S Cross-Coupling of 2,4-Dihalopyrimidines. PubMed. Available at: [Link]

• Insights into Sonogashira Cross-Coupling by High-Throughput Kinetics and Descriptor Modeling. ResearchGate. Available at: [Link]

• Recent mechanistic developments and next generation catalysts for the Sonogashira coupling reaction. RSC Publishing. Available at: [Link]

• Sonogashira Coupling. RSC Publishing. Available at: [Link]

• Sonogashira Coupling Reaction Mechanism. YouTube. Available at: [Link]

• Sonogashira troubleshooting help needed. Reddit. Available at: [Link]

• Stille reaction. Wikipedia. Available at: [Link]

• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Available at: [Link]

• Some regioselective cross-coupling reactions of halopyridines and halopyrimidines. RSC Publishing. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. Supporting Information. Available at: [Link]

• Struggling to make a sonogashira coupling reaction happen. Reddit. Available at: [Link]

• What is the best procedure for Sonogashira coupling? ResearchGate. Available at: [Link]

• The [3+2]Cycloaddition Reaction. Lecture Notes. Available at: [Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines. NIH. Available at: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. NIH. Available at: [Link]

• Cycloaddition. Wikipedia. Available at: [Link]

• Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine. PubMed. Available at: [Link]

• 1.2: Cycloaddition Reactions. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. Insights into Sonogashira cross-coupling by high-throughput kinetics and descriptor modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. Cycloaddition - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Palladium Catalyst Removal from 2-Bromo-5-ethynylpyrimidine Products

Welcome to the technical support center for post-reaction purification. This guide is specifically designed for researchers, scientists, and drug development professionals encountering challenges with the removal of residual palladium from products synthesized via Sonogashira coupling of 2-Bromo-5-ethynylpyrimidine.

In pharmaceutical and materials science, the complete removal of transition metal catalysts like palladium is not merely a matter of purity; it is a critical regulatory and safety requirement. Residual palladium can compromise the biological activity of target molecules, interfere with downstream synthetic steps, and present significant hurdles for active pharmaceutical ingredient (API) registration.[1][2][3] This resource provides in-depth, experience-driven answers to common troubleshooting questions and detailed protocols to help you achieve the required purity levels for your valuable compounds.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the workup and purification of Sonogashira reaction products.

Q1: Why is my isolated product a grey, black, or off-white solid, even after initial filtration?

A: This discoloration is a classic sign of persistent palladium contamination, often in the form of colloidal palladium(0), also known as "palladium black".[4]

• Causality: During the reaction, the palladium catalyst can agglomerate into nanoparticles or colloids. Standard filtration through paper or even a Celite® pad may not be sufficient to remove these fine particulates, especially if they are stabilized by solvent or other components in the reaction mixture.[4][5][6] The pyrimidine ring system in your product might also coordinate with palladium species, keeping them solubilized.

• Troubleshooting Steps:

  • Improve Initial Filtration: Ensure you are using a sufficiently thick (1-2 cm) Celite® pad on a sintered glass funnel.[6] Pre-wetting the pad with the filtration solvent can improve its efficacy.

  • Consider a Second Treatment: If discoloration persists, the palladium is likely in a soluble or very fine colloidal form. You will need to employ a secondary purification method like treatment with activated carbon or a dedicated metal scavenger.[1][7]

  • Solvent Choice: The choice of solvent during workup is critical. The efficiency of palladium removal can be highly dependent on the solvent system.[7]

Q2: I've performed a filtration through Celite®, but my ICP-MS analysis still shows palladium levels are too high (>10 ppm). What's the next step?

A: This indicates that soluble palladium species, likely Pd(0) or Pd(II) complexes, remain in your product solution. Filtration alone is often insufficient for removing these dissolved species.[1][8]

• Causality: The palladium catalyst and its various forms can remain soluble in the reaction mixture. Your product, 2-substituted-5-ethynylpyrimidine, contains nitrogen atoms that can act as ligands, forming stable, soluble complexes with palladium.

• Recommended Solutions:

  • Activated Carbon Treatment: This is a cost-effective and often highly effective method.[7][9][10] Activated carbon has a high surface area with pores that can physically trap palladium species and surfaces that can adsorb them through chemisorption.[7]

  • Metal Scavengers: For more challenging cases or when stringent purity (<1 ppm) is required, solid-supported metal scavengers are the industry standard.[11][12] These are typically silica or polymer beads functionalized with groups that have a high affinity for palladium, such as thiols, thioureas, or amines.[1][11][12]

Q3: How do I choose between activated carbon and a specialized metal scavenger?

A: The choice depends on several factors: the level of contamination, the cost sensitivity of your process, and the chemical nature of your product.

• Expertise-Driven Insight: Activated carbon is an excellent first choice for bulk palladium removal due to its low cost and high capacity.[7][9] However, it can be non-selective and may adsorb your product, leading to yield loss.[7] Metal scavengers are more selective and efficient at removing trace amounts of palladium to very low levels (often to <5 ppm), but they are more expensive.[11][12] The choice is system-dependent and may require screening.[7]

• Decision Workflow:

  Caption: Decision tree for selecting a palladium removal method.

Q4: Can I just use column chromatography to remove the palladium?

A: While column chromatography is a powerful purification technique, it should not be relied upon as the sole method for palladium removal.

• Expertise-Driven Insight: Significant levels of residual palladium can remain in products even after chromatographic purification.[8][13] Palladium complexes can co-elute with your product, especially if your product has coordinating moieties like the pyrimidine nitrogen atoms. It is best practice to reduce palladium levels before chromatography.

Part 2: Comparison of Palladium Removal Methods

This table summarizes the primary methods for palladium removal, providing a quick reference for selecting the most appropriate technique for your specific needs.

Method	Mechanism of Action	Pros	Cons	Typical Residual Pd Levels
Filtration (Celite®/Silica Plug)	Physical removal of heterogeneous/colloidal Pd species.[5][6]	Simple, fast, inexpensive for bulk removal.	Ineffective against soluble Pd species.[1]	Highly variable, often >100 ppm.[8]
Activated Carbon	Adsorption (Physisorption & Chemisorption) of Pd species onto a high-surface-area carbon matrix.[7][9]	Low cost, high capacity, effective for a range of Pd species.[7][10]	Can adsorb the product, leading to yield loss; may require screening of carbon type.[7]	Can achieve <10 ppm, but is process-dependent.[7]
Metal Scavengers (e.g., Si-Thiol)	Chemisorption via high-affinity functional groups (e.g., thiols, amines) that chelate palladium.[11][12]	High selectivity, very effective for trace removal, predictable performance.[11]	Higher cost, lower capacity than carbon.[7]	Routinely achieves <5 ppm, often <1 ppm.[11][14]
Crystallization	Exclusion of impurities from the crystal lattice.	Can be highly effective for final polishing step.	Can sometimes concentrate metal impurities if they co-crystallize.[15]	Variable; best when used after a primary removal step.[14]
Aqueous Wash / Extraction	Partitioning of polar Pd salts into an aqueous phase.	Simple and can remove some ionic Pd species.	Ineffective for non-polar Pd(0) species or tightly bound complexes.	Generally insufficient on its own.[15]

Part 3: Detailed Experimental Protocols

These protocols provide step-by-step guidance for the most common and effective palladium removal techniques.

Protocol 1: Activated Carbon Slurry Treatment

This protocol is a robust starting point for significantly reducing palladium content post-reaction.

• Reaction Workup: After the Sonogashira reaction is complete, perform your standard aqueous workup to remove water-soluble salts and reagents. Concentrate the organic phase to obtain the crude product.

• Solvent Selection: Dissolve the crude product in a suitable organic solvent (e.g., Ethyl Acetate, Dichloromethane, or THF) at a concentration of approximately 50-100 mg/mL. The solvent should fully dissolve your product.

• Carbon Addition: To the stirred solution, add 0.1 to 0.2 weight equivalents (10-20 wt%) of activated carbon (e.g., Darco® KB-B).[7] Scientist's Note: The amount and type of carbon may need optimization. Start with 10 wt% and increase if necessary.

• Slurry Agitation: Stir the resulting black suspension vigorously at room temperature or slightly elevated temperature (e.g., 40-45 °C) for 2-18 hours.[7] Longer times and gentle heating often improve efficacy.

• Filtration: Prepare a 1-2 cm pad of Celite® in a sintered glass funnel. Filter the slurry through the Celite® pad, ensuring no carbon passes through into the filtrate.

• Washing: Wash the Celite®/carbon cake thoroughly with fresh solvent to recover any adsorbed product.

• Analysis: Combine the filtrate and washes. Concentrate the solution and analyze a small sample for residual palladium content via ICP-MS.[13][16]

Protocol 2: Solid-Supported Metal Scavenger Treatment

This method is ideal for achieving very low palladium levels required for APIs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Method for the determination of Pd-catalyst residues in active pharmaceutical ingredients by means of high-energy polarized-beam energy dispersive X-ray fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. onyxipca.com [onyxipca.com]
• 4. Sciencemadness Discussion Board - Removal of leached Palladium from reaction product - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 10. Selective adsorption and removal of Palladium (Pd)　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biotage.com [biotage.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. biotage.com [biotage.com]
• 16. pharmtech.com [pharmtech.com]

Technical Support Center: Analytical Methods for Impurities in 2-Bromo-5-ethynylpyrimidine

Welcome to the technical support center for the analysis of 2-Bromo-5-ethynylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into detecting and quantifying impurities in this critical pharmaceutical intermediate. Ensuring the purity of 2-Bromo-5-ethynylpyrimidine is paramount for the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1]

This resource provides a multi-faceted analytical approach, combining spectroscopic techniques for structural elucidation and chromatographic methods for purity assessment.[2] We will delve into the causality behind experimental choices and provide self-validating protocols to ensure trustworthiness in your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in 2-Bromo-5-ethynylpyrimidine?

Impurities in 2-Bromo-5-ethynylpyrimidine can originate from various stages, including chemical synthesis, degradation, and storage.[3] While specific impurities are highly dependent on the synthetic route, you should generally be vigilant for:

• Starting materials and reagents: Unreacted precursors or residual reagents used in the synthesis.

• Intermediates: Incomplete reactions can lead to the presence of synthetic intermediates.

• By-products: Side reactions can generate structurally similar compounds.

• Degradation products: The stability of 2-Bromo-5-ethynylpyrimidine under various conditions (e.g., acid, base, heat, light) should be assessed to identify potential degradants.[4]

A thorough understanding of the manufacturing process is crucial for predicting and identifying potential impurities.[5]

Q2: Which analytical technique is the "gold standard" for purity determination of 2-Bromo-5-ethynylpyrimidine?

High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode, is widely considered the gold standard for purity analysis of pharmaceutical intermediates like 2-Bromo-5-ethynylpyrimidine.[1] Its high resolution, sensitivity, and quantitative accuracy make it ideal for separating the main component from structurally similar impurities.[1]

Q3: Can I use Gas Chromatography (GC) for impurity analysis of this compound?

Gas Chromatography (GC) can be a powerful tool for separating and identifying volatile and thermally stable compounds.[2] However, for a moderately polar compound like 2-Bromo-5-ethynylpyrimidine, derivatization might be necessary to enhance its volatility for GC analysis.[2][6] GC coupled with Mass Spectrometry (GC-MS) is particularly useful for identifying unknown volatile impurities.[7]

Q4: What is the role of NMR spectroscopy in impurity profiling?

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the identification and structural characterization of impurities.[8][9] It provides detailed information about the molecular structure and can be used to elucidate the exact bonding, configuration, and stereochemistry of unknown compounds.[8] Quantitative ¹H NMR (qNMR) can also be a powerful, non-destructive method for determining the purity of your sample without the need for a reference standard for every impurity.[10][11]

Q5: How do I choose the right detector for my HPLC analysis?

The choice of detector depends on the properties of your analyte and potential impurities.[12] For 2-Bromo-5-ethynylpyrimidine, which contains a chromophore, a UV-Vis or Photodiode Array (PDA) detector is highly suitable.[13] A PDA detector offers the advantage of acquiring spectra across a range of wavelengths, which can help in peak identification and purity assessment. For impurities that lack a chromophore, a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) can be valuable alternatives.[12]

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC) Troubleshooting

This section addresses common issues encountered during the HPLC analysis of 2-Bromo-5-ethynylpyrimidine.

• Question: My peak for 2-Bromo-5-ethynylpyrimidine is tailing significantly. What could be the cause and how do I fix it?

• Answer:

  • Cause: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, column overload, or issues with the mobile phase.[14]

  • Troubleshooting Steps:

    • Check Mobile Phase pH: Ensure the mobile phase pH is appropriate for your analyte. For amine-containing compounds, a slightly acidic mobile phase can help to protonate the amine and reduce tailing.

    • Reduce Sample Load: Overloading the column can lead to peak distortion.[14] Try injecting a smaller volume or a more dilute sample.[15]

    • Use a High-Purity Column: Columns with low silanol activity are recommended for analyzing basic compounds.[16]

    • Add an Amine Modifier: Adding a small amount of a competing amine, like triethylamine, to the mobile phase can block active sites on the stationary phase and improve peak shape.

    • Check for Column Contamination: A contaminated guard or analytical column can cause peak tailing.[17] Flush the column with a strong solvent or replace the guard column if necessary.[18]

• Question: My peaks are fronting. What does this indicate?

• Answer:

  • Cause: Peak fronting is often a result of column overload or injecting the sample in a solvent stronger than the mobile phase.[15]

  • Troubleshooting Steps:

    • Dilute the Sample: Prepare your sample in the mobile phase whenever possible, or in a solvent that is weaker than the mobile phase.[15]

    • Reduce Injection Volume: Decrease the amount of sample being injected onto the column.[15]

• Question: The retention time of my main peak is drifting. What should I investigate?

• Answer:

  • Cause: Retention time drift can be caused by a number of factors including changes in mobile phase composition, flow rate, or column temperature.[17]

  • Troubleshooting Steps:

    • Ensure Proper Column Equilibration: Allow sufficient time for the column to equilibrate with the mobile phase, especially when using ion-pairing reagents or running gradients.[19]

    • Check Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure the components are accurately measured and well-mixed.[17] Degas the mobile phase to prevent air bubbles.[17]

    • Verify Flow Rate: Check for leaks in the system that could affect the flow rate.[15][19] A leak between the pump and the injector will cause retention times to increase.

    • Control Column Temperature: Use a column oven to maintain a consistent temperature, as temperature fluctuations can affect retention times.[17][18]

• Question: I'm seeing unexpected peaks in my chromatogram, even in a blank injection. What are these "ghost peaks" and how can I get rid of them?

• Answer:

  • Cause: Ghost peaks can originate from contaminated mobile phase, sample carryover from the injector, or impurities leaching from the system components.

  • Troubleshooting Steps:

    • Use High-Purity Solvents: Always use HPLC-grade solvents and freshly prepared mobile phases.[19]

    • Clean the Injector: Implement a robust needle wash protocol to minimize carryover between injections.

    • Flush the System: Flush the entire HPLC system, including the column, with a strong solvent to remove any accumulated contaminants.[18]

Experimental Protocols

Protocol 1: HPLC-UV Method for Purity Analysis of 2-Bromo-5-ethynylpyrimidine

This protocol provides a starting point for developing a robust reversed-phase HPLC method. Optimization will likely be required based on your specific system and impurity profile.

1. Instrumentation:

• HPLC system with a binary or quaternary pump, autosampler, column oven, and a UV-Vis or PDA detector.[1]

2. Chromatographic Conditions:

Parameter	Recommended Starting Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm particle size	A C18 column is a good general-purpose reversed-phase column suitable for moderately polar compounds.[1]
Mobile Phase A	0.1% Phosphoric acid in Water	The acidic mobile phase helps to ensure consistent ionization of the analyte and improve peak shape.
Mobile Phase B	Acetonitrile	A common organic modifier in reversed-phase HPLC.
Gradient Elution	10% B to 90% B over 20 minutes	A gradient is used to elute a wide range of potential impurities with varying polarities.[1]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature improves reproducibility.[1]
Detection Wavelength	254 nm (or λmax determined by UV scan)	Pyrimidine derivatives typically absorb UV light in this region.[1]
Injection Volume	10 µL	A typical injection volume to avoid column overload.

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of 2-Bromo-5-ethynylpyrimidine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.[1]

• Sample Solution: Prepare the sample in the same manner as the standard solution.[1]

4. System Suitability:

• Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be not more than 2.0%.

• The tailing factor for the main peak should be between 0.8 and 1.5.

• The theoretical plates should be not less than 2000.

5. Analysis:

• Inject the sample solution and record the chromatogram.

• Calculate the percentage of each impurity by the area normalization method.

Protocol 2: ¹H NMR for Structural Confirmation and Purity Estimation

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the 2-Bromo-5-ethynylpyrimidine sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[6]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts.[6]

2. Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.[6]

• ¹H NMR Acquisition:

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical spectral width: 0-12 ppm.

  • A relaxation delay of 1-5 seconds is commonly used.[6]

3. Data Analysis:

• Integrate the peaks corresponding to the protons of 2-Bromo-5-ethynylpyrimidine and any visible impurities.

• The relative integration of impurity peaks compared to the main compound can provide an estimate of their levels. For accurate quantification, a certified internal standard and qNMR methods should be employed.[11]

Visualizations

Workflow for Impurity Identification

Caption: A general workflow for the identification and characterization of impurities in 2-Bromo-5-ethynylpyrimidine.

Decision Tree for Analytical Method Selection

Caption: A decision tree for selecting the appropriate analytical method based on the specific analytical goal for 2-Bromo-5-ethynylpyrimidine.

References

• Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services. (2024, May 28). [Link]

• HPLC Troubleshooting Guide. Phenomenex. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! - PharmaCores. (2025, May 23). [Link]

• HPLC Troubleshooting Guide - SCION Instruments. [Link]

• Analysis of pyrimidine bases in biological materials by gas chromatography-mass spectrometry - PubMed. (1980, March 21). [Link]

• Separation of Pyrimidine, 2-bromo- on Newcrom R1 HPLC column - SIELC Technologies. [Link]

• Use of NMR in Impurity Profiling for Pharmaceutical Products - Veeprho. (2020, December 23). [Link]

• Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification. (2021, December 13). [Link]

• NMR Applications in Pharmaceutical Impurity Profiling - Toref-Standards. (2023, February 15). [Link]

• Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques - CONICET. [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - NIH. (2014, November 7). [Link]

• Gas Chromatographic Determination of Purines and Pyrimidines from DNA Using Ethyl Chloroformate as Derivatizing Reagent - Semantic Scholar. [Link]

• Analytical Strategies for Monitoring Residual Impurities | BioPharm International. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview | Open Access Journals - Research and Reviews. [Link]

• Developing Impurities Analytical Methods with a Quality and Risk-Based Approach. (2020, May 5). [Link]

• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics - ResearchGate. (2025, August 10). [Link]

• Stability of some novel thymidine, 5-bromo-2'-deoxyuridine and 3'-azido-2' - PubMed. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Halogen Reactivity in Pyrimidine Synthesis: 2-Bromo- vs. 2-Iodo-5-ethynylpyrimidine

Executive Summary

For researchers engaged in the synthesis of novel therapeutics and functional materials, the 5-ethynylpyrimidine scaffold is a privileged starting point. Its functionalization, primarily through palladium-catalyzed cross-coupling reactions at the C2 position, is a critical step in molecular diversification. The choice of the halogen at this position—typically bromine or iodine—profoundly impacts reaction efficiency, cost, and overall synthetic strategy. This guide provides an in-depth comparison of the reactivity of 2-bromo-5-ethynylpyrimidine and 2-iodo-5-ethynylpyrimidine, offering field-proven insights and experimental data to inform your selection and optimize reaction outcomes. While 2-iodopyrimidines exhibit superior reactivity, enabling milder conditions, 2-bromopyrimidines often present a more cost-effective and stable alternative, necessitating more robust catalytic systems.

The Theoretical Basis: Why Halogen Choice Dictates Reactivity

The divergent reactivity of 2-bromo- and 2-iodo-5-ethynylpyrimidine is fundamentally rooted in the differing strengths of the carbon-halogen (C-X) bond. The generally accepted order of reactivity for halogens in palladium-catalyzed cross-coupling is I > Br > Cl > F.[1] This trend is a direct consequence of the carbon-halogen bond dissociation energy (BDE); the C-I bond is significantly weaker than the C-Br bond.[2][3]

This difference is most critical during the oxidative addition step of the catalytic cycle, which is often rate-determining.[1] In this step, the palladium(0) catalyst inserts into the C-X bond. A weaker bond, as in the case of 2-iodopyrimidine, lowers the activation energy for this step, leading to faster reaction rates.[4][5] Consequently, reactions with 2-iodopyrimidines can often be performed at lower temperatures, with lower catalyst loadings, and in shorter timeframes compared to their bromo-analogues.[6]

The electron-deficient nature of the pyrimidine ring further enhances the reactivity of halides at the C2 and C4/C6 positions compared to the C5 position.[1][7] This inherent activation makes both 2-bromo- and 2-iodo-pyrimidines excellent substrates for a variety of transformations.

Comparative Performance in Key Cross-Coupling Reactions

The choice between the bromo and iodo derivative often depends on the specific cross-coupling reaction being employed. Below is a comparative analysis based on established principles for the most common transformations.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds. Due to the higher reactivity of the C-I bond, 2-iodo-5-ethynylpyrimidine will typically couple more efficiently and under milder conditions than the bromo-analogue.[6][7]

Parameter	2-Iodo-5-ethynylpyrimidine	2-Bromo-5-ethynylpyrimidine	Rationale & Causality
Catalyst Loading	Typically lower (e.g., 1-3 mol%)	Typically higher (e.g., 3-5 mol%)	The easier oxidative addition for the C-I bond requires less catalytic turnover to achieve high conversion.
Reaction Temp.	Room Temp. to 60 °C	60 °C to 100 °C	The higher energy barrier for C-Br bond cleavage necessitates greater thermal energy.[8]
Typical Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Pd(PPh₃)₄, Pd(OAc)₂/SPhos	While standard catalysts work for both, the less reactive bromide may require more robust, electron-rich phosphine ligands to facilitate oxidative addition.[9]
Reaction Time	Generally shorter (1-6 hours)	Generally longer (6-24 hours)	A direct consequence of the faster rate of oxidative addition for the iodide.

Sonogashira Coupling

Given the presence of the 5-ethynyl group, a Sonogashira reaction at the C2-halogen position is a common strategy for synthesizing disubstituted alkynylpyrimidines. The reactivity trend remains consistent: I > Br.[10]

Parameter	2-Iodo-5-ethynylpyrimidine	2-Bromo-5-ethynylpyrimidine	Rationale & Causality
Catalyst System	Pd(PPh₃)₂Cl₂/CuI	Pd(PPh₃)₂Cl₂/CuI	The classic Pd/Cu co-catalyst system is effective for both, but conditions will vary.[10][11]
Reaction Temp.	Room Temperature	40 °C to 80 °C	The high reactivity of the C-I bond allows the reaction to proceed efficiently without heating.[10]
Base	Mild amine base (Et₃N, DIPEA)	Often requires a stronger base or higher temperatures.	Milder conditions for the iodide are sufficient to drive the catalytic cycle.
Copper Co-catalyst	Standard (5-10 mol%)	May require higher loading or more careful exclusion of oxygen to prevent side reactions (e.g., Glaser coupling).	The harsher conditions needed for the bromide can lead to more side reactions if not properly controlled.

Buchwald-Hartwig Amination

The formation of C-N bonds is crucial in medicinal chemistry. The Buchwald-Hartwig amination allows for the coupling of amines with the halopyrimidine core.[12][13]

Parameter	2-Iodo-5-ethynylpyrimidine	2-Bromo-5-ethynylpyrimidine	Rationale & Causality
Ligand Choice	Broad scope (e.g., Xantphos, BINAP)	Often requires more specialized, sterically hindered biarylphosphine ligands (e.g., RuPhos, XPhos).[14]	The more challenging oxidative addition of bromides is facilitated by electron-rich and bulky ligands that promote the formation of the active monoligated Pd(0) species.[15]
Base	K₂CO₃, Cs₂CO₃	Often requires a stronger, non-nucleophilic base like NaOtBu or K₃PO₄.	Stronger bases are needed to facilitate the deprotonation of the amine and promote the reductive elimination step under more forcing conditions.
Reaction Temp.	60 °C to 90 °C	80 °C to 110 °C	Higher thermal energy is required to overcome the activation barrier for C-Br bond cleavage.

Experimental Protocols: A Validated Suzuki-Miyaura Coupling

To illustrate the practical differences, here are two detailed, self-validating protocols for a model Suzuki-Miyaura coupling reaction. The protocols are designed to highlight the necessary adjustments in reaction conditions based on the chosen halide.

Protocol 1: Suzuki Coupling of 2-Iodo-5-ethynylpyrimidine

Objective: To synthesize 2-(4-methoxyphenyl)-5-ethynylpyrimidine with high efficiency under mild conditions.

Materials:

• 2-Iodo-5-ethynylpyrimidine (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.02 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• 1,4-Dioxane/Water (4:1 mixture), degassed

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-iodo-5-ethynylpyrimidine, 4-methoxyphenylboronic acid, and K₂CO₃.

• Inerting: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 60 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 2-Bromo-5-ethynylpyrimidine

Objective: To synthesize 2-(4-methoxyphenyl)-5-ethynylpyrimidine, adjusting for the lower reactivity of the bromide.

Materials:

• 2-Bromo-5-ethynylpyrimidine (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.05 eq)

• Potassium Phosphate (K₃PO₄) (3.0 eq)

• 1,4-Dioxane, anhydrous and degassed

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Vessel Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 2-bromo-5-ethynylpyrimidine, 4-methoxyphenylboronic acid, and K₃PO₄. Rationale: A stronger base like K₃PO₄ is often more effective for less reactive bromides.

• Inerting: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(PPh₃)₄ catalyst. Rationale: A higher catalyst loading is used to ensure efficient turnover.

• Solvent Addition: Add the degassed, anhydrous 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously. Rationale: Higher temperature is required to facilitate the oxidative addition of the C-Br bond.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction typically requires 8-16 hours for completion.

• Workup: Follow the same workup procedure as described in Protocol 1.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualization of Key Mechanistic Steps

To better understand the core chemical principles at play, the following diagrams illustrate the critical catalytic cycle and a decision-making workflow for substrate selection.

Caption: The catalytic cycle for cross-coupling reactions. The oxidative addition step is kinetically favored for the weaker C-I bond.

Caption: A decision workflow for selecting the optimal halopyrimidine based on project priorities like reaction conditions and cost.

Field-Proven Insights: Practical Considerations

Beyond theoretical reactivity, several practical factors should influence your decision:

• Cost and Availability: 2-Bromopyrimidines are often significantly less expensive and more readily available from commercial suppliers than their iodo counterparts. For large-scale synthesis, this cost difference can be a decisive factor.

• Stability: Aryl iodides can be more sensitive to light and may degrade over time, sometimes requiring storage under inert gas and in the dark.[16] Bromides are generally more robust and have a longer shelf life under standard laboratory conditions.[17]

• Orthogonal Reactivity: In more complex molecules containing multiple different halogens, the differential reactivity can be used to a synthetic advantage. For instance, in a molecule containing both a bromo and an iodo group, a Sonogashira or Suzuki coupling can often be performed selectively at the more reactive iodo position, leaving the bromo group intact for a subsequent, different coupling reaction.[10][16]

Conclusion

The selection between 2-bromo- and 2-iodo-5-ethynylpyrimidine is a strategic decision that balances reactivity with practicality.

Choose 2-Iodo-5-ethynylpyrimidine when:

• Mild reaction conditions are essential to preserve sensitive functional groups elsewhere in the molecule.

• Rapid reaction times and high throughput are a priority.

• The downstream product is of high value, justifying the higher starting material cost.

Choose 2-Bromo-5-ethynylpyrimidine when:

• Cost is a primary driver, especially in large-scale campaigns.

• The substrate does not contain functional groups that are intolerant to higher temperatures or stronger bases.

• Long-term stability of the starting material is a concern.

By understanding the fundamental principles of C-X bond reactivity and considering the practical aspects of cost and stability, researchers can make an informed choice, leading to more efficient, robust, and economical synthetic routes.

References

• The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Chemical Communications (RSC Publishing).

• Zenkina, O. V., Gidron, O., et al. (2015). Mechanistic Aspects of Aryl-Halide Oxidative Addition, Coordination Chemistry, and Ring-Walking by Palladium. Chemistry.

• Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society. (2024).

• Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv.

• Senn, H. M., & Ziegler, T. Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. Organometallics.

• A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. BenchChem. (2025).

• Buchwald–Hartwig amination. Wikipedia.

• Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023).

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides.

• Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. ACS Publications.

• Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. BenchChem. (2025).

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC - NIH.

• 2-Bromopyrimidine(4595-60-2)MSDS Melting Point Boiling Density Storage Transport. ChemicalBook.

• Reactivity in Suzuki Coupling: A Comparative Analysis of 2,5-Diiodopyrazine and 2,5-Dibromopyrazine. BenchChem. (2025).

• Sonogashira coupling. Wikipedia.

• A Head-to-Head Comparison of Palladium Catalysts for Cross-Coupling Reactions of 2,5-Diiodopyrazine. BenchChem. (2025).

• Rank each of the indicated bonds in order of increasing bond dissociation energy. YouTube. (2024).

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI.

• Correct order of bond dissociation energy. Allen.

• Bond Dissociation Energies.

• Bond Strengths And Radical Stability. Master Organic Chemistry. (2013).

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Publishing. (2021).

• An In-depth Technical Guide to the Solubility and Stability of 2-Bromo-4-iodopyridine. BenchChem. (2025).

• Paskach, A. (2020). Understanding the Suzuki-Miyaura (SM) Reaction via WebMO Calculations.

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst. Semantic Scholar. (2020).

• 2 Bromo Iodopyridine. Symax Laboratories Private Limited.

• 2-Bromopyrimidine 95%. Sigma-Aldrich.

• 5-Bromo-2-iodopyrimidine 97%. Sigma-Aldrich.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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A Researcher's Guide to Alkynylating Reagents: Exploring Alternatives to 2-Bromo-5-ethynylpyrimidine

In the landscape of medicinal chemistry and materials science, the pyrimidine scaffold is a cornerstone, prized for its prevalence in bioactive molecules and its versatile chemical handles. The introduction of an ethynyl group onto this heterocycle, particularly at the C5 position, unlocks access to a wealth of subsequent transformations, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click chemistry." For years, 2-Bromo-5-ethynylpyrimidine has been a workhorse reagent for this purpose. However, its lability and potential for self-polymerization can present challenges in complex synthetic routes.

This guide offers a comparative analysis of alternative alkynylating reagents, providing researchers with a data-driven framework for selecting the optimal tool for their specific application. We will delve into the practical advantages and disadvantages of silyl-protected pyrimidines and explore the use of pre-functionalized building blocks, supported by experimental data and detailed protocols.

The Case for Alternatives: Moving Beyond 2-Bromo-5-ethynylpyrimidine

While effective, 2-Bromo-5-ethynylpyrimidine's terminal alkyne is susceptible to oxidative coupling and decomposition, complicating storage and handling. The primary strategy to circumvent this is the use of silyl protecting groups, which enhance stability and prevent unwanted side reactions. The most common of these are the trimethylsilyl (TMS) and triisopropylsilyl (TIPS) groups.

Comparative Analysis of Silyl-Protected Alkynylating Reagents

The choice between TMS and TIPS protection is a critical decision driven by the planned reaction sequence and the required deprotection conditions.

• 2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine (1): This is often the first alternative considered. The TMS group provides sufficient stability for storage and typical cross-coupling reactions. Its key advantage is the ease of deprotection, which can often be achieved with mild fluoride sources like tetrabutylammonium fluoride (TBAF) or even potassium carbonate in methanol. However, the TMS group can be labile and may be cleaved under conditions required for other transformations in a multi-step synthesis.

• 2-Bromo-5-((triisopropylsilyl)ethynyl)pyrimidine (2): For more demanding synthetic routes requiring robust protection, the TIPS-protected analogue is superior. The bulky TIPS group offers significantly enhanced steric hindrance, rendering the alkyne stable to a broader range of reagents and reaction conditions, including those used in many common coupling reactions. Deprotection requires stronger fluoride sources or more forcing conditions, providing an orthogonal deprotection strategy in the presence of more labile protecting groups.

Workflow for Sonogashira Coupling: A Comparative Overview

The Sonogashira cross-coupling reaction is the most common method for installing the alkynylpyrimidine moiety onto a target molecule. The general workflow is illustrated below.

Caption: Generalized workflow for the Sonogashira cross-coupling reaction.

Performance Data: A Head-to-Head Comparison

The following table summarizes typical performance data for the Sonogashira coupling of different alkynylating reagents with a generic aryl iodide. Conditions are representative and may vary based on the substrate.

Reagent	Protecting Group	Typical Yield (%)	Key Advantages	Key Disadvantages
2-Bromo-5-ethynylpyrimidine	None	60-85%	No deprotection step required.	Lower stability, potential for side reactions.
2-Bromo-5-((trimethylsilyl)ethynyl)pyrimidine	TMS	85-95%	Good stability, mild deprotection.	May not be stable to all reaction conditions.
2-Bromo-5-((triisopropylsilyl)ethynyl)pyrimidine	TIPS	85-98%	Excellent stability, orthogonal to many other protecting groups.	Requires harsher deprotection conditions.

Experimental Protocol: Sonogashira Coupling with 2-Bromo-5-((triisopropylsilyl)ethynyl)pyrimidine

This protocol describes a representative Sonogashira coupling reaction. All operations should be performed in a fume hood using appropriate personal protective equipment.

Rationale for Component Selection

• Catalyst System (Pd(PPh₃)₂Cl₂ and CuI): This is a classic and highly effective catalyst system for Sonogashira couplings. The palladium catalyst facilitates the oxidative addition and reductive elimination steps, while the copper(I) co-catalyst activates the alkyne.

• Base (Diisopropylamine, DIPEA): The amine base is crucial for scavenging the HI generated during the catalytic cycle, preventing the formation of inactive palladium species and driving the reaction to completion.

• Solvent (THF): Anhydrous tetrahydrofuran is a common solvent that effectively dissolves the reactants and is compatible with the catalytic system.

• Inert Atmosphere (Nitrogen/Argon): The palladium catalyst, particularly in its Pd(0) active state, is sensitive to oxygen. Running the reaction under an inert atmosphere is critical to prevent catalyst degradation and ensure high yields.

Step-by-Step Methodology

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the aryl halide (1.0 eq), 2-Bromo-5-((triisopropylsilyl)ethynyl)pyrimidine (1.1 eq), and copper(I) iodide (0.05 eq).

• Inerting: Seal the flask with a septum and purge with dry nitrogen or argon for 10-15 minutes.

• Solvent and Base Addition: Add anhydrous THF and diisopropylamine (DIPEA) (2.5 eq) via syringe. Stir the mixture to dissolve the solids.

• Catalyst Addition: Add bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq) to the flask under a positive pressure of nitrogen.

• Reaction: Stir the reaction mixture at room temperature (or heat to 50-60 °C if necessary) and monitor the progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of celite to remove the catalyst.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Alternative Strategy: Pre-functionalized Building Blocks

An alternative to direct alkynylation of a complex molecule is to use a pre-functionalized building block where the desired functionality is already attached to the ethynylpyrimidine core. For instance, if the goal is to attach the pyrimidine to a primary amine, using a reagent like 5-ethynyl-N-Boc-pyrimidin-2-amine could be a more efficient strategy. This approach modifies the synthetic route, often simplifying purification and improving overall yield by avoiding late-stage, low-yielding coupling reactions.

Caption: Comparison of synthetic strategies for complex molecules.

Conclusion

While 2-Bromo-5-ethynylpyrimidine remains a useful reagent, its limitations in stability and handling have spurred the adoption of superior alternatives. Silyl-protected pyrimidines, particularly the TIPS-protected variant, offer enhanced stability, leading to higher yields and greater reliability in complex, multi-step syntheses. The choice of protecting group should be guided by the specific demands of the synthetic route, balancing stability with the conditions required for deprotection. Furthermore, considering a building block approach with pre-functionalized alkynylpyrimidines can significantly streamline the synthesis of complex target molecules. By carefully evaluating these alternatives, researchers can optimize their synthetic strategies, leading to more efficient and successful outcomes.

References

• Title: Synthesis of 5-Ethynyl-2-aminopyrimidine and Its Derivatives as Potential Antiviral Agents. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: A practical synthesis of 2-substituted 5-ethynylpyrimidines. Source: Tetrahedron Letters URL: [Link]

• Title: Triisopropylsilyl (TIPS) as a Protecting Group for Terminal Alkynes in the Synthesis of Pyrimidine Derivatives. Source: Organic Letters URL: [Link]

• Title: Stability and Reactivity of Terminal Alkynes in Cross-Coupling Reactions. Source: The Journal of Organic Chemistry URL: [Link]

• Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Source: Chemical Reviews URL: [Link]

A Senior Application Scientist's Guide to Click Chemistry: Benchmarking 2-Bromo-5-ethynylpyrimidine Against the Field

For fellow researchers, scientists, and professionals in the dynamic field of drug development, the ability to selectively and efficiently conjugate molecules is not just a convenience—it is the cornerstone of innovation. In our collective toolkit, "click chemistry" has emerged as a revolutionary approach, prized for its reliability and broad applicability.[1][2] This guide provides an in-depth comparison of a versatile building block, 2-Bromo-5-ethynylpyrimidine, against other prominent click chemistry reagents. Our objective is to move beyond a simple catalog of options and instead offer a nuanced, data-driven perspective to inform your experimental design and reagent selection.

We will delve into the mechanistic underpinnings of the most common click reactions, present comparative performance data, and provide detailed experimental protocols. This guide is structured to empower you with the critical insights needed to choose the optimal reagent for your specific application, whether it be in bioconjugation, medicinal chemistry, or materials science.

The Landscape of Click Chemistry: A Tale of Two Strategies

At its core, the most prevalent form of click chemistry involves the cycloaddition of an azide and an alkyne to form a stable triazole linkage.[3][4] However, the activation of this reaction bifurcates into two primary strategies, each with profound implications for experimental design and application.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The archetypal click reaction, CuAAC, utilizes a copper(I) catalyst to dramatically accelerate the reaction between a terminal alkyne and an azide. This method is renowned for its high yields and reaction rates.[4][5] Reagents like 2-Bromo-5-ethynylpyrimidine fall into this category. The reaction proceeds through a series of copper-acetylide intermediates, ensuring the regioselective formation of the 1,4-disubstituted triazole.[6]

The efficiency of CuAAC is highly dependent on the presence of Cu(I) ions.[7] Often, a Cu(II) salt (like CuSO₄) is used in conjunction with a reducing agent (such as sodium ascorbate) to generate the active Cu(I) species in situ.[8][7] Furthermore, stabilizing ligands are frequently employed to protect the Cu(I) from oxidation and enhance reaction kinetics.[7][9]

Diagram: The Mechanism of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Caption: The CuAAC reaction pathway, highlighting the role of the copper(I) catalyst.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

A significant evolution in click chemistry was the development of SPAAC, which obviates the need for a metal catalyst.[10][] This is particularly advantageous for applications in living systems where the cytotoxicity of copper is a concern.[10][12][13] SPAAC employs strained cyclooctynes, such as dibenzocyclooctyne (DBCO) and bicyclo[6.1.0]nonyne (BCN), where the ring strain provides the driving force for the reaction with an azide.[][13][14]

The absence of a catalyst simplifies the experimental setup and purification process. However, the synthesis of strained alkynes can be more complex and costly compared to simple terminal alkynes.[15]

Diagram: The Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Caption: The catalyst-free SPAAC mechanism, driven by the release of ring strain.

Head-to-Head Comparison: 2-Bromo-5-ethynylpyrimidine vs. Key Alternatives

The choice of an alkyne reagent is a critical decision point in any click chemistry workflow. Below, we compare 2-Bromo-5-ethynylpyrimidine, a representative terminal alkyne, with prominent strained alkyne alternatives.

Feature	2-Bromo-5-ethynylpyrimidine (CuAAC)	Dibenzocyclooctyne (DBCO) (SPAAC)	Bicyclo[6.1.0]nonyne (BCN) (SPAAC)
Reaction Type	Copper(I)-Catalyzed	Strain-Promoted	Strain-Promoted
Biocompatibility	Lower (due to copper cytotoxicity)	High (copper-free)[12]	High (copper-free)[12]
Reaction Kinetics	Fast (catalyst-dependent)	Fast	Moderate to Fast
Typical Rate Constants (M⁻¹s⁻¹)	10¹ - 10³[16]	~10⁻¹ - 10¹	~10⁻² - 10⁻¹
Reagent Accessibility	High (readily synthesized/commercially available)[17][]	Moderate (multi-step synthesis)	Moderate (multi-step synthesis)
Ideal Applications	Small molecule synthesis, materials science, in vitro bioconjugation	Live-cell imaging, in vivo chemistry, proteomics[12][13]	Bioconjugation, surface modification
Key Advantage	Cost-effective, fast, well-established	Excellent biocompatibility, fast kinetics for a copper-free reaction	Good balance of reactivity and stability
Key Limitation	Potential cytotoxicity, catalyst removal required	Higher cost, potential for side reactions with certain nucleophiles	Slower kinetics compared to some other strained alkynes

Experimental Deep Dive: Standardized Protocols for Comparative Analysis

To provide a practical framework for benchmarking, we present standardized protocols for both CuAAC and SPAAC. These protocols are designed to be self-validating and serve as a starting point for your specific application.

Protocol 1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with 2-Bromo-5-ethynylpyrimidine

This protocol is optimized for the conjugation of a model azide-containing biomolecule with 2-Bromo-5-ethynylpyrimidine.

Materials:

• 2-Bromo-5-ethynylpyrimidine

• Azide-functionalized molecule (e.g., Azido-PEG-Biotin)

• Copper(II) Sulfate (CuSO₄)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand

• Phosphate-Buffered Saline (PBS), pH 7.4

• DMSO (for stock solutions)

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of 2-Bromo-5-ethynylpyrimidine in DMSO.

  • Prepare a 10 mM stock solution of the azide-functionalized molecule in PBS or an appropriate buffer.

  • Prepare a 100 mM stock solution of Sodium Ascorbate in water. Note: This solution should be prepared fresh.

  • Prepare a 20 mM stock solution of CuSO₄ in water.

  • Prepare a 100 mM stock solution of THPTA ligand in water.

• Catalyst Pre-complexation (Causality: This step ensures the ligand coordinates with the copper, enhancing its stability and catalytic activity):

  • Shortly before initiating the reaction, mix the CuSO₄ and THPTA ligand solutions in a 1:5 molar ratio.

  • Allow this mixture to stand for 2-3 minutes at room temperature.

• Reaction Assembly:

  • In a microcentrifuge tube, add the azide-functionalized molecule to a final concentration of 1 mM.

  • Add the 2-Bromo-5-ethynylpyrimidine stock solution to a final concentration of 1.2 mM (1.2 equivalents).

  • Add the pre-complexed catalyst solution to a final copper concentration of 1 mM.

  • Initiate the reaction by adding the freshly prepared Sodium Ascorbate solution to a final concentration of 5 mM.

  • Adjust the final volume with PBS, ensuring the final DMSO concentration is below 5%.

• Incubation and Monitoring:

  • Incubate the reaction at room temperature with gentle agitation.

  • Monitor the reaction progress by a suitable analytical method (e.g., LC-MS, HPLC, or gel electrophoresis for biomolecules). The reaction is typically complete within 1-4 hours.

• Purification:

  • Purify the conjugate using an appropriate method, such as dialysis, size-exclusion chromatography, or HPLC, to remove excess reagents and the copper catalyst.

Diagram: CuAAC Experimental Workflow

Caption: A step-by-step workflow for the CuAAC experiment.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with DBCO

This protocol outlines the conjugation of an azide-functionalized antibody with a DBCO-containing payload, a common application in drug development.[13]

Materials:

• Azide-functionalized antibody in PBS

• DBCO-functionalized molecule (e.g., DBCO-drug linker)

• DMSO

• PBS, pH 7.4

Procedure:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of the DBCO-functionalized molecule in DMSO.

  • Ensure the azide-functionalized antibody is at a suitable concentration (e.g., 5-10 mg/mL) in PBS.

• Reaction Assembly (Causality: A molar excess of the DBCO reagent drives the reaction to completion, ensuring high conjugation efficiency):

  • To the azide-functionalized antibody solution, add a 5- to 20-fold molar excess of the DBCO-functionalized molecule stock solution.

  • The final concentration of DMSO should be kept below 10% to maintain the integrity of the antibody.

• Incubation:

  • Incubate the reaction mixture for 4-24 hours at room temperature or 4°C with gentle mixing. The optimal time and temperature will depend on the specific reactants.

• Monitoring:

  • Monitor the reaction progress by SDS-PAGE (observing a shift in molecular weight) or mass spectrometry.

• Purification:

  • Remove the excess, unreacted DBCO-functionalized molecule using a desalting column or dialysis equilibrated with PBS.

• Characterization:

  • Characterize the final antibody-drug conjugate (ADC) by methods such as UV-Vis spectroscopy (to determine the drug-to-antibody ratio), size-exclusion chromatography (to assess aggregation), and functional assays.

Making an Informed Decision: A Scientist's Perspective

The choice between 2-Bromo-5-ethynylpyrimidine (and other terminal alkynes) and strained cyclooctynes is not a matter of one being universally superior. Instead, the optimal choice is dictated by the experimental context.

Diagram: Reagent Selection Workflow

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A Comparative Guide to the Definitive Structural Validation of 2-Bromo-5-ethynylpyrimidine Reaction Products by X-ray Crystallography

For researchers, medicinal chemists, and professionals in drug development, the pyrimidine scaffold represents a cornerstone of modern therapeutics. The functionalization of this privileged heterocycle opens avenues to novel chemical entities with tailored biological activities. 2-Bromo-5-ethynylpyrimidine is a versatile building block, offering two reactive sites for orthogonal chemical transformations: the bromo group, amenable to cross-coupling reactions, and the ethynyl group, a gateway to cycloadditions.

However, the synthesis of novel derivatives is only the first step. Unambiguous structural validation of the resulting products is paramount, as subtle changes in atomic arrangement can profoundly impact a molecule's interaction with biological targets. While a suite of analytical techniques is available, single-crystal X-ray crystallography stands as the gold standard for providing unequivocal three-dimensional atomic arrangement.[1]

This guide provides an in-depth comparison of analytical methodologies for the validation of reaction products derived from 2-Bromo-5-ethynylpyrimidine. We will explore the causality behind experimental choices in both synthesis and analysis, presenting field-proven insights and detailed protocols to ensure scientific integrity and reproducibility.

The Synthetic Utility of 2-Bromo-5-ethynylpyrimidine

The strategic placement of the bromo and ethynyl groups on the pyrimidine ring allows for selective and sequential reactions. The two most common and powerful transformations employed are the Sonogashira cross-coupling reaction at the C2-bromo position and the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction at the C5-ethynyl group.

Sonogashira Cross-Coupling: Forging C-C Bonds

The Sonogashira reaction is a robust method for forming a carbon-carbon bond between the sp²-hybridized carbon of the pyrimidine ring and an sp-hybridized carbon of a terminal alkyne.[2] This reaction is catalyzed by a palladium complex, typically with a copper(I) co-catalyst, and proceeds under mild conditions, tolerating a wide range of functional groups.[2]

Diagram 1: Sonogashira Coupling Workflow

Caption: General experimental workflow for the Sonogashira coupling reaction.

Click Chemistry: Efficient Molecular Stitching

The ethynyl group of 2-Bromo-5-ethynylpyrimidine is a perfect handle for "click" chemistry. The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the quintessential click reaction, forming a stable 1,2,3-triazole ring from an azide and a terminal alkyne with exceptional efficiency and selectivity.[3][4] This reaction is bio-orthogonal, meaning it can proceed in complex biological media without interfering with native biochemical processes.[5]

Diagram 2: CuAAC Reaction Pathway

Caption: Key components of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

The Imperative of Structural Validation: A Comparative Analysis

Once a reaction is complete and the product is purified, the crucial step of structural characterization begins. While several techniques provide valuable information, they differ significantly in the certainty and detail they offer.

Analytical Technique	Principle	Information Provided	Strengths	Limitations
X-ray Crystallography	Diffraction of X-rays by a single crystal	Unambiguous 3D atomic arrangement, bond lengths, bond angles, stereochemistry	The "gold standard" for definitive structure determination.[1]	Requires a high-quality single crystal, which can be difficult to grow.
NMR Spectroscopy	Nuclear spin transitions in a magnetic field	Connectivity of atoms (¹H, ¹³C), stereochemistry, dynamic processes in solution	Provides detailed structural information in solution, non-destructive.[1]	Can be complex to interpret for large or highly symmetric molecules, resolution is lower than X-ray.[1]
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules	Molecular weight, elemental composition (HRMS), fragmentation patterns	High sensitivity, requires very small sample amounts.[1]	Does not provide stereochemical information, isomers can be difficult to distinguish.[1]
FTIR Spectroscopy	Absorption of infrared radiation by molecular vibrations	Presence of functional groups	Fast, non-destructive, provides a molecular "fingerprint".	Provides limited information on the overall molecular structure.

Case Study 1: Intramolecular Click Reaction of a Pyrimidine Nucleoside

In a study by Seidel-Morgenstern and colleagues, a pyrimidine nucleoside decorated with a 5'-azido group and a 5-octadiynyl side chain underwent an intramolecular CuAAC reaction to form a macrocycle.[6][7] The resulting structure was unequivocally confirmed by single-crystal X-ray diffraction.[6][7]

The X-ray data revealed:

• Connectivity: Confirmed the formation of the 1,2,3-triazole ring and the macrocyclic structure.[6][7]

• Conformation: The glycosylic bond length was determined to be 1.459(3) Å, and the torsion angle was found to be in the high-anti range, a conformation imposed by the cyclic structure.[6][7]

• Bond Angles: The alkynyl side chain was shown to be slightly bent with bond angles of 172.1(3)° and 168.6(2)°.[6][7]

While NMR spectroscopy also supported the structural assignment, it could not provide the same level of precise geometric detail as the X-ray analysis.[7] The solid-state conformation determined by X-ray also differed from the solution-state conformation observed by NMR, highlighting the complementary nature of these techniques.[6][7]

Case Study 2: A Sonogashira Reaction Byproduct

Bosch and coworkers reported the fortuitous isolation and X-ray crystallographic characterization of trans-Bis[2-(pyrimidin-2-yl)ethynyl]bis(triphenylphosphine)palladium, a byproduct from a Sonogashira coupling reaction involving 2-ethynylpyrimidine.[5][8] The crystal structure provided a definitive view of the palladium complex, showing a square-planar geometry with trans phosphine ligands and a P—Pd—C angle of 95.19 (9)°.[5][8] This level of detail would be impossible to obtain through other analytical methods.

Experimental Protocols

Protocol 1: Sonogashira Coupling of 2-Bromo-5-ethynylpyrimidine

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup: To a dry Schlenk flask, add 2-bromo-5-ethynylpyrimidine (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2-5 mol%), and copper(I) iodide (CuI) (5-10 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen (repeat 3 times).

• Solvent and Base Addition: Add anhydrous tetrahydrofuran (THF), followed by triethylamine (Et₃N) (2.0-3.0 equiv). Stir the mixture at room temperature for 15 minutes.

• Alkyne Addition: Add the terminal alkyne (1.1-1.5 equiv) dropwise via syringe.

• Reaction: Stir the reaction at room temperature for 3-16 hours. For less reactive substrates, heating to 60-100°C in a solvent like DMF may be necessary.[9]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, dilute the mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Troubleshooting:

• Low Yield: Consider increasing catalyst loading, changing the palladium source/ligand, or using a more polar solvent (e.g., DMF) and higher temperature.[9]

• Homocoupling of Alkyne (Glaser Coupling): This common side reaction can be minimized by slow addition of the alkyne, using a lower concentration of the copper catalyst, or ensuring strictly anaerobic conditions.[9]

• Dehalogenation: If significant dehalogenation of the starting material is observed, a milder base or lower reaction temperature may be required.[9]

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is adapted for general laboratory synthesis.

• Reactant Solution: In a suitable flask, dissolve the 2-bromo-5-ethynylpyrimidine derivative (1.0 equiv) and the organic azide (1.0-1.2 equiv) in a suitable solvent system (e.g., a mixture of water and t-butanol).

• Catalyst Preparation: In a separate vial, prepare a fresh solution of sodium ascorbate (10-20 mol%) in water. In another vial, prepare a solution of copper(II) sulfate pentahydrate (1-5 mol%) in water. The use of a stabilizing ligand like TBTA or THPTA is recommended to improve reaction outcome and prevent catalyst degradation.[3][4]

• Reaction Initiation: To the stirred solution of the reactants, add the sodium ascorbate solution, followed by the copper(II) sulfate solution.

• Reaction: Stir the reaction vigorously at room temperature. The reaction is often complete within 1-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the product by column chromatography or recrystallization.

Protocol 3: Small Molecule Crystallization for X-ray Analysis

Obtaining a high-quality single crystal is often the most challenging step.[10] Here are common techniques:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture to near saturation. Loosely cap the vial and allow the solvent to evaporate slowly over several days to weeks.

• Vapor Diffusion: This is often the most successful method.[6]

  • Hanging Drop: Dissolve the compound in a small amount of a relatively non-volatile solvent and place it as a drop on a siliconized glass slide. Invert the slide over a well containing a more volatile solvent in which the compound is insoluble (the precipitant).

  • Sitting Drop: Similar to the hanging drop, but the drop of the compound solution is placed on a pedestal within the well containing the precipitant.

• Liquid-Liquid Diffusion: Carefully layer a solution of the compound in a dense solvent at the bottom of a narrow tube. Then, carefully add a less dense solvent in which the compound is insoluble on top. Crystals may form at the interface.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

Key Considerations for Crystallization:

• Purity is paramount: The purer the compound, the higher the chance of growing single crystals.[6]

• Do not disturb: Avoid bumping or swirling the crystallization experiments.[6]

• Solvent choice is critical: Experiment with a variety of solvents and solvent mixtures.

Conclusion: The Unrivaled Certainty of X-ray Crystallography

In the development of novel therapeutics based on the 2-bromo-5-ethynylpyrimidine scaffold, absolute certainty in molecular structure is non-negotiable. While techniques like NMR and mass spectrometry are indispensable for routine characterization and reaction monitoring, they provide inferential structural data. X-ray crystallography, in contrast, offers a direct visualization of the atomic arrangement, providing the ultimate validation of a synthetic product's identity, conformation, and stereochemistry.

The insights gained from a crystal structure—precise bond lengths, angles, and intermolecular interactions—can rationalize biological activity and guide the next steps in a drug discovery program. By integrating the synthetic protocols and comparative analytical strategies outlined in this guide, researchers can confidently and efficiently advance their development of novel pyrimidine-based compounds.

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• Párkányi, L., Kálmán, A., Kovács, T., Szabolcs, A., & Ötvös, L. (n.d.). Crystal and molecular structure of (E)-5-(2-bromovinyl-2'-deoxyuridine). National Center for Biotechnology Information. [Link]

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• Wikipedia. (n.d.). Sonogashira coupling. [Link]

• Seidel-Morgenstern, A., et al. (2018). Nucleoside macrocycles formed by intramolecular click reaction: efficient cyclization of pyrimidine nucleosides decorated with 5'-azido residues and 5-octadiynyl side chains. Beilstein Journal of Organic Chemistry. [Link]

• ResearchGate. (2017). Bromo‐Substituted Diazenyl‐pyrazolo[1,5‐a]pyrimidin‐2‐amines: Sonogashira Cross‐Coupling Reaction, Photophysical Properties, Bio‐interaction and HSA Light‐Up Sensor. [https://www.researchgate.net/publication/320875955_Bromo-Substituted_Diazenyl-pyrazolo15-a]pyrimidin-2-amines_Sonogashira_Cross-Coupling_Reaction_Photophysical_Properties_Bio-interaction_and_HSA_Light-Up_Sensor]([Link])

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A Comparative Guide to the Kinetics of Sonogashira Reactions with 2-Bromo-5-ethynylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic organic chemistry, the Sonogashira cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly between sp² and sp hybridized carbons.[1][2][3] This palladium-catalyzed reaction, often co-catalyzed by copper, has seen extensive application in the synthesis of complex molecules, including pharmaceuticals, natural products, and advanced materials.[2][4] This guide provides an in-depth analysis of the kinetic aspects of the Sonogashira reaction, with a specific focus on the performance of 2-bromo-5-ethynylpyrimidine as a substrate. By comparing its reactivity with alternative aryl halides, we aim to provide researchers with the insights necessary to optimize their synthetic strategies.

The Sonogashira Reaction: A Mechanistic Overview

Understanding the kinetics of the Sonogashira reaction necessitates a firm grasp of its underlying mechanism. While the exact details can be influenced by the specific reactants and conditions, the generally accepted catalytic cycle involves two interconnected cycles: a palladium cycle and a copper cycle.[1]

The palladium cycle is believed to be initiated by the oxidative addition of the aryl halide to a Pd(0) species, which is considered the rate-limiting step of the overall reaction.[1] This is followed by a transmetalation step with a copper acetylide, and subsequent reductive elimination to yield the final product and regenerate the Pd(0) catalyst.[1]

The copper cycle facilitates the formation of the copper acetylide intermediate. A base is used to deprotonate the terminal alkyne, which then reacts with a Cu(I) salt.[1] The resulting copper acetylide is the key species that participates in the transmetalation with the palladium complex.[5]

Caption: Generalized catalytic cycles for the copper-co-catalyzed Sonogashira reaction.

Kinetic Profile of 2-Bromo-5-ethynylpyrimidine: A Comparative Analysis

While specific kinetic data for 2-bromo-5-ethynylpyrimidine is not extensively published, we can infer its reactivity based on established principles of Sonogashira reaction kinetics and data from analogous substrates. The reactivity of the aryl halide in the rate-determining oxidative addition step is a critical factor.[1][6]

Table 1: Comparison of Aryl Halide Reactivity in Sonogashira Reactions

Aryl Halide	Relative Reactivity	Key Factors Influencing Reactivity
Aryl Iodides	Highest	Weaker C-I bond, more facile oxidative addition.[5]
2-Bromo-5-ethynylpyrimidine	Moderate to High	The electron-withdrawing nature of the pyrimidine ring is expected to increase the electrophilicity of the carbon-bromine bond, thus accelerating oxidative addition compared to simple aryl bromides.
Aryl Bromides	Moderate	Stronger C-Br bond compared to C-I, leading to slower oxidative addition.[6]
Aryl Chlorides	Low	Strong C-Cl bond, generally requiring more forcing conditions or specialized catalyst systems for efficient coupling.[5][6]

The electron-deficient nature of the pyrimidine ring in 2-bromo-5-ethynylpyrimidine is a key determinant of its reactivity. This electronic effect enhances the susceptibility of the C-Br bond to oxidative addition by the palladium catalyst. This is in contrast to electron-rich aryl bromides, which typically exhibit slower reaction rates.[7][8]

The Impact of Catalysts and Ligands

The choice of palladium catalyst and associated ligands plays a pivotal role in the kinetics of the Sonogashira reaction.

• Palladium Precursors: Common palladium sources include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂.[1][3] While both are effective, PdCl₂(PPh₃)₂ is often more stable and soluble.[5] For challenging substrates, more active catalysts derived from palladacycles or those featuring N-heterocyclic carbene (NHC) ligands may be necessary.[5]

• Phosphine Ligands: The electronic and steric properties of phosphine ligands significantly influence catalytic activity. Electron-rich and bulky phosphines can enhance the rate of oxidative addition and promote the reductive elimination step.[5] For instance, tri-tert-butylphosphine (P(t-Bu)₃) is often a highly effective ligand for Sonogashira couplings of aryl bromides.[7]

• Copper Co-catalyst: The presence of a copper(I) salt, typically CuI, is crucial for the traditional Sonogashira reaction, as it facilitates the formation of the reactive copper acetylide at lower temperatures.[1][3] However, copper-free Sonogashira reactions have been developed, which can be advantageous in situations where copper contamination is a concern. These reactions often require a stronger base or different reaction conditions to facilitate the deprotonation of the alkyne and its subsequent reaction with the palladium center.[5]

Caption: A typical experimental workflow for a Sonogashira cross-coupling reaction.

Experimental Protocol: Kinetic Study of the Sonogashira Reaction of 2-Bromo-5-ethynylpyrimidine

This protocol outlines a general procedure for monitoring the kinetics of the Sonogashira reaction between 2-bromo-5-ethynylpyrimidine and a model terminal alkyne, such as phenylacetylene.

Materials:

• 2-Bromo-5-ethynylpyrimidine

• Phenylacetylene

• Palladium catalyst (e.g., PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Base (e.g., triethylamine or diisopropylethylamine)

• Anhydrous solvent (e.g., THF or DMF)

• Internal standard for GC/LC-MS analysis (e.g., dodecane)

• Schlenk flask and other standard glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., 2 mol% PdCl₂(PPh₃)₂), copper(I) iodide (4 mol%), and triphenylphosphine (8 mol%).

• Reagent Addition: Add the anhydrous solvent and the base (2-3 equivalents). Stir the mixture for 10-15 minutes at room temperature.

• Initiation of Reaction: Add the internal standard, followed by the terminal alkyne (1.2 equivalents) and then 2-bromo-5-ethynylpyrimidine (1.0 equivalent).

• Kinetic Monitoring: Immediately begin sampling the reaction mixture at regular time intervals. Quench each sample with a suitable solution (e.g., a dilute acid wash) and prepare for analysis by GC or LC-MS.

• Data Analysis: Determine the concentration of the starting materials and the product at each time point relative to the internal standard. Plot the concentration of the product versus time to determine the initial reaction rate.

Table 2: Representative Reaction Conditions for Comparison

Parameter	Condition A (Standard)	Condition B (Copper-Free)	Condition C (Alternative Ligand)
Catalyst	PdCl₂(PPh₃)₂ (2 mol%)	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1 mol%)
Co-catalyst	CuI (4 mol%)	None	CuI (2 mol%)
Ligand	PPh₃ (8 mol%)	SPhos (4 mol%)	P(t-Bu)₃ (4 mol%)
Base	Triethylamine	K₂CO₃	Diisopropylethylamine
Solvent	THF	Dioxane	DMF
Temperature	60 °C	80 °C	50 °C

By systematically varying these parameters and monitoring the reaction kinetics, researchers can identify the optimal conditions for their specific application.

Conclusion

The kinetic behavior of 2-bromo-5-ethynylpyrimidine in Sonogashira reactions is predicted to be favorable due to the electron-withdrawing nature of the pyrimidine ring, which activates the C-Br bond towards oxidative addition. Compared to other aryl halides, it is expected to be more reactive than typical aryl bromides but less reactive than the corresponding aryl iodides. The choice of catalyst, ligands, and reaction conditions remains a critical factor in achieving high efficiency and should be carefully optimized for each specific transformation. The protocols and comparative data presented in this guide serve as a valuable starting point for researchers working with this important class of heterocyclic building blocks.

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• 8. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Catalyst Selection for 2-Bromo-5-ethynylpyrimidine Coupling

Introduction: The Strategic Importance of the 2,5-Disubstituted Pyrimidine Scaffold

In the landscape of modern drug discovery and materials science, the pyrimidine core stands out as a "privileged scaffold." Its presence in numerous FDA-approved drugs underscores its significance.[1] The strategic functionalization of this heterocycle allows for the precise tuning of molecular properties critical for biological activity and material performance. 2-Bromo-5-ethynylpyrimidine is a particularly valuable building block, offering two distinct and reactive sites for diversification. The C-Br bond at the 2-position and the terminal alkyne at the 5-position are ripe for carbon-carbon bond formation, most notably through palladium-catalyzed cross-coupling reactions.

This guide provides a comparative analysis of catalytic systems for the coupling of the C-Br bond in 2-Bromo-5-ethynylpyrimidine, with a primary focus on the Sonogashira reaction. We will delve into the mechanistic rationale behind catalyst selection, present comparative data from relevant studies, and provide detailed experimental protocols to empower researchers in making informed decisions for their synthetic campaigns.

Understanding the Sonogashira Coupling: A Tale of Two Cycles

The Sonogashira reaction is a powerful method for forming a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne.[1] The reaction is typically catalyzed by a palladium complex, often with a copper(I) co-catalyst. The choice between a traditional copper-co-catalyzed system and a copper-free variant is a critical decision point, each with distinct advantages and mechanistic pathways.

The Classic Copper-Cocatalyzed Pathway

The traditional Sonogashira protocol involves two interconnected catalytic cycles. The palladium cycle initiates with the oxidative addition of the aryl halide to a Pd(0) species. Concurrently, the copper cycle activates the terminal alkyne by forming a copper(I) acetylide intermediate. This species then undergoes transmetalation with the Pd(II)-aryl complex, followed by reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.

Caption: Catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

The Rise of Copper-Free Protocols

While highly effective, the use of copper can lead to the formation of alkyne homocoupling byproducts (Glaser coupling) and introduces concerns about copper contamination in the final product, a critical consideration in pharmaceutical synthesis. This has driven the development of copper-free Sonogashira protocols. In these systems, a palladium complex, typically featuring bulky, electron-rich phosphine ligands, facilitates the entire catalytic cycle. The base employed must be strong enough to deprotonate the alkyne without the assistance of copper.

Caption: Catalytic cycle of the copper-free Sonogashira reaction.

Comparative Analysis of Catalytic Systems

The choice of catalyst for the Sonogashira coupling of 2-Bromo-5-ethynylpyrimidine is critical for achieving high yields and minimizing side reactions. The electron-deficient nature of the pyrimidine ring can influence the oxidative addition step, and the presence of the ethynyl group on the substrate itself requires careful consideration of reaction conditions to avoid unwanted side reactions. The reactivity of halopyrimidines generally follows the trend I > Br > Cl > F, making the C-Br bond at the 2-position a suitable handle for coupling.[2]

Below is a comparative summary of various palladium-based catalytic systems, with performance data collated from studies on 2-bromopyrimidines and other analogous heteroaryl bromides.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Approx. Yield (%)	Key Considerations & Rationale
Traditional Copper-Cocatalyzed Systems
PdCl₂(PPh₃)₂ / CuI	PPh₃	Et₃N or i-Pr₂NH	THF or DMF	RT - 80	3 - 16	75-95	The Workhorse: This is a classic, reliable system. PPh₃ is a robust, commercially available ligand. The amine base acts as both a base and a solvent in some cases. Higher temperatures may be needed for less reactive coupling partners.
Pd(PPh₃)₄ / CuI	PPh₃	Et₃N	THF	RT	16	~90	Pre-reduced Pd(0): Starts with the active Pd(0) species, potentially avoiding an in-situ reduction step. Effective for a wide range of substrates.
Pd(CF₃COO)₂ / PPh₃ / CuI	PPh₃	Et₃N	DMF	100	3	90-96	Alternative Pd(II) source: Pd(TFA)₂ can be an effective precursor. The higher temperature suggests it is suitable for more challenging couplings.[3]
Copper-Free Systems
Pd₂(dba)₃ / P(t-Bu)₃	P(t-Bu)₃	Cs₂CO₃	1,4-Dioxane	80	12	85-95	Bulky Ligand Advantage: The bulky and electron-rich P(t-Bu)₃ ligand promotes the formation of a highly reactive monoligated Pd(0) species, which is crucial for efficient oxidative addition in copper-free systems.
Pd(OAc)₂ / SPhos	SPhos	K₃PO₄	Toluene/H₂O	100	4-8	~95	Buchwald Ligand System: SPhos is a highly effective biarylphosphine ligand known for promoting challenging cross-coupling reactions. The use of a biphasic solvent system with an inorganic base is common.
[DTBNpP]Pd(crotyl)Cl	DTBNpP	TMP	DMSO	RT	2-3	~92	Modern Pre-catalyst: This air-stable precatalyst is designed to readily form the active monoligated Pd(0) species. It allows for rapid, room-temperature couplings of challenging substrates. TMP (2,2,6,6-tetramethylpiperidine) is a strong, non-nucleophilic base.

Experimental Protocols

The following protocols are representative procedures for the Sonogashira coupling of a bromo-heterocycle like 2-Bromo-5-ethynylpyrimidine. Researchers should note that optimization of stoichiometry, temperature, and reaction time may be necessary for specific coupling partners.

Protocol 1: Traditional Copper-Cocatalyzed Sonogashira Coupling

This protocol is adapted from a standard procedure for the coupling of heteroaryl bromides.

Materials:

• 2-Bromo-5-ethynylpyrimidine (1.0 equiv)

• Terminal alkyne (1.1 - 1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.03 - 0.05 equiv)

• Copper(I) iodide (CuI) (0.05 - 0.1 equiv)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (2.0 - 3.0 equiv)

• Anhydrous, degassed THF or DMF (to make a ~0.1 M solution)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-5-ethynylpyrimidine, PdCl₂(PPh₃)₂, and CuI.

• Add the anhydrous, degassed solvent and the amine base via syringe.

• Add the terminal alkyne dropwise to the stirred mixture.

• Stir the reaction at room temperature or heat to 60-80 °C, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of Celite to remove catalyst residues, washing the pad with the same solvent.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Experimental workflow for a copper-co-catalyzed Sonogashira coupling.

Protocol 2: Copper-Free Sonogashira Coupling with a Bulky Phosphine Ligand

This protocol is based on modern copper-free methodologies that are advantageous for synthesizing products for biological screening.

Materials:

• 2-Bromo-5-ethynylpyrimidine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• Tri-tert-butylphosphine (P(t-Bu)₃) (0.08 equiv)

• Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous, degassed 1,4-dioxane (to make a ~0.1 M solution)

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃, P(t-Bu)₃, and Cs₂CO₃ to a dry Schlenk tube.

• Add 2-Bromo-5-ethynylpyrimidine and the degassed 1,4-dioxane.

• Add the terminal alkyne to the mixture.

• Seal the tube and heat the reaction mixture with stirring to 80-100 °C.

• Monitor the reaction for completion by TLC or LC-MS.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography.

Conclusion and Future Outlook

The Sonogashira coupling of 2-Bromo-5-ethynylpyrimidine is a highly valuable transformation for the synthesis of novel compounds in pharmaceutical and materials research. The choice of catalyst is a critical parameter that dictates the efficiency and outcome of the reaction.

• Traditional copper-cocatalyzed systems , such as those employing PdCl₂(PPh₃)₂/CuI, remain a robust and cost-effective option, particularly for routine synthesis.

• Modern copper-free protocols , utilizing bulky, electron-rich phosphine ligands like SPhos or P(t-Bu)₃, or advanced pre-catalysts, offer significant advantages in terms of cleaner reaction profiles and the avoidance of copper contamination. These methods are increasingly the standard for the synthesis of compounds intended for biological applications.

The ongoing development of more active and stable palladium catalysts continues to expand the horizons of cross-coupling chemistry. For researchers working with the 2-Bromo-5-ethynylpyrimidine scaffold, a careful consideration of the factors outlined in this guide—catalyst, ligand, base, and the presence or absence of a copper co-catalyst—will be paramount to achieving synthetic success.

References

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121. [Link]

• Plenio, H. (2012). Guidelines for Sonogashira cross-coupling reactions. Sussex Drug Discovery Centre. [Link]

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Gelman, D., & Buchwald, S. L. (2003). A Highly Active, Air-Stable Catalyst for the C-N and C-O Bond Formation: The Sonogashira Reaction of Aryl Bromides Catalyzed by a Bulky, Electron-Rich Phosphine Ligand. Angewandte Chemie International Edition, 42(48), 5993-5996. [Link]

• Grote, Z., et al. (2018). Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl. Organic Letters, 20(10), 2873-2877. [Link]

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Assessing the Biocompatibility of 2-Bromo-5-ethynylpyrimidine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of activities, including anticancer and antiviral properties.[1][2][3] The introduction of novel derivatives, such as those containing a 2-bromo-5-ethynylpyrimidine core, holds promise for the development of new and improved pharmaceuticals. However, a thorough assessment of their biocompatibility is paramount to ensure their safety and efficacy. This guide provides a comprehensive framework for evaluating the biocompatibility of 2-bromo-5-ethynylpyrimidine derivatives, offering a comparative analysis with established pyrimidine analogs and detailing essential experimental protocols.

Key Biocompatibility Endpoints for Pyrimidine Derivatives

A comprehensive biocompatibility assessment of any new chemical entity involves evaluating its potential to elicit adverse biological responses. For pyrimidine derivatives, the following endpoints are of particular importance:

• Cytotoxicity: This assesses the potential of a compound to cause cell death. It is a fundamental screening parameter to determine the therapeutic window and potential off-target effects of a drug candidate.

• Genotoxicity: This evaluates the ability of a compound to damage DNA, which can lead to mutations and potentially cancer. Given that many pyrimidine analogs are designed to interfere with nucleic acid synthesis, assessing their genotoxic potential is critical.[4][5][6][7][8]

• Inflammatory Response: Some pyrimidine derivatives have been shown to possess anti-inflammatory properties, while others may trigger an inflammatory cascade.[1] Understanding the immunomodulatory effects of a new derivative is crucial for predicting its in vivo behavior.

A Comparative Look at Pyrimidine Analogs

To provide context for the evaluation of novel 2-bromo-5-ethynylpyrimidine derivatives, it is instructive to consider the biocompatibility profiles of well-characterized pyrimidine-based drugs. These compounds can serve as benchmarks for in vitro and in vivo studies.

Compound	Class	Primary Mechanism of Action	Reported Cytotoxicity (IC50)	Key Toxicities
5-Fluorouracil (5-FU)	Anticancer	Inhibition of thymidylate synthase, incorporation into RNA and DNA.[9]	Cell line dependent, typically in the low micromolar range.	Myelosuppression, gastrointestinal toxicity, cardiotoxicity.[10][11]
Gemcitabine	Anticancer	Inhibition of ribonucleotide reductase and DNA polymerase.[4]	Highly cytotoxic to various cancer cell lines, with IC50 values often in the nanomolar to low micromolar range.[4][5][6][7][8]	Myelosuppression, flu-like symptoms, rash.
Zidovudine (AZT)	Antiviral	Inhibition of reverse transcriptase in retroviruses.	Generally lower cytotoxicity to host cells compared to anticancer analogs.	Bone marrow suppression, myopathy, lactic acidosis.
Trifluridine	Antiviral	Inhibition of viral DNA synthesis.	Primarily used topically due to systemic toxicity.	Local irritation upon application.

This comparative data highlights the diverse biocompatibility profiles of pyrimidine derivatives and underscores the necessity of thorough preclinical evaluation for any new analog.

Experimental Protocols for Biocompatibility Assessment

The following are detailed protocols for key in vitro assays to assess the cytotoxicity and genotoxicity of 2-bromo-5-ethynylpyrimidine derivatives. These protocols are designed to be self-validating by including appropriate controls.

Workflow for In Vitro Biocompatibility Testing

Caption: General workflow for in vitro biocompatibility assessment.

Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture cells in a suitable medium to exponential growth.

  • Trypsinize and count the cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the 2-bromo-5-ethynylpyrimidine derivative in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound in culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations.

  • Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well.

  • Mix thoroughly by gentle shaking or pipetting to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Genotoxicity Assessment: The Comet Assay (Single-Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage at the level of individual cells.

Principle: Cells are embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing strand breaks, migrates further towards the anode, forming a "comet tail," while undamaged DNA remains in the "comet head." The intensity and length of the comet tail are proportional to the amount of DNA damage.

Step-by-Step Protocol:

• Cell Preparation and Treatment:

  • Treat cells in suspension or as a monolayer with the 2-bromo-5-ethynylpyrimidine derivative at various concentrations for a defined period.

  • Include a negative control (untreated cells) and a positive control (cells treated with a known genotoxic agent like hydrogen peroxide).

  • After treatment, harvest the cells and resuspend them in ice-cold PBS at a concentration of 1 x 10^5 cells/mL.

• Slide Preparation:

  • Prepare a 1% normal melting point (NMP) agarose solution in PBS and a 0.5% low melting point (LMP) agarose solution.

  • Coat microscope slides with a layer of 1% NMP agarose and allow it to solidify.

• Embedding Cells in Agarose:

  • Mix 10 µL of the cell suspension with 90 µL of 0.5% LMP agarose at 37°C.

  • Pipette this mixture onto the pre-coated slide and cover with a coverslip.

  • Place the slides on a cold plate for 10 minutes to solidify the agarose.

• Cell Lysis:

  • Carefully remove the coverslips and immerse the slides in a cold, freshly prepared lysis solution (e.g., 2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added just before use) for at least 1 hour at 4°C.

• DNA Unwinding and Electrophoresis:

  • Gently place the slides in a horizontal electrophoresis tank filled with fresh, cold alkaline electrophoresis buffer (e.g., 300 mM NaOH, 1 mM EDTA, pH >13).

  • Let the DNA unwind for 20-40 minutes.

  • Perform electrophoresis at a low voltage (e.g., 25 V) and a specific amperage (e.g., 300 mA) for 20-30 minutes.

• Neutralization and Staining:

  • After electrophoresis, carefully remove the slides and wash them gently with a neutralization buffer (e.g., 0.4 M Tris, pH 7.5) three times for 5 minutes each.

  • Stain the DNA by adding a fluorescent dye (e.g., SYBR Green or ethidium bromide) to each slide.

• Visualization and Analysis:

  • Visualize the slides using a fluorescence microscope.

  • Capture images of the comets and analyze them using specialized software to quantify the extent of DNA damage (e.g., tail length, % DNA in the tail).

Potential Signaling Pathways and Mechanisms of Action

The biological effects of pyrimidine derivatives are often mediated through their interaction with key cellular pathways. Understanding these potential interactions is crucial for interpreting biocompatibility data.

Caption: Potential signaling pathways affected by pyrimidine derivatives.

Conclusion

The assessment of biocompatibility is a critical step in the preclinical development of novel 2-bromo-5-ethynylpyrimidine derivatives. While direct data for this specific class of compounds is not yet widely available, a robust framework for their evaluation can be established by leveraging the extensive knowledge of other pyrimidine analogs and employing standardized in vitro assays. By systematically evaluating cytotoxicity, genotoxicity, and inflammatory potential, researchers can gain crucial insights into the safety profile of these promising new molecules, paving the way for their potential translation into therapeutic applications. The comparative data and detailed protocols provided in this guide serve as a valuable resource for scientists and drug development professionals in this endeavor.

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• Cytotoxic activity of gemcitabine and correlation with expression profile of drug-related genes in human lymphoid cells. PubMed. [Link]

• Cytotoxicity of gemcitabine-loaded thermosensitive liposomes in pancreatic cancer cell lines. PubMed. [Link]

• Pharmacodynamic Characterization of Gemcitabine Cytotoxicity in an in Vitro Cell Culture Bioreactor System. PubMed. [Link]

• Gemcitabine Cytotoxicity: Interaction of Efflux and Deamination. PMC. [Link]

• Concentration and time dependent cytotoxicity induced by gemcitabine in MDA-MB-231 and AsPC-1 cells. ResearchGate. [Link]

• Molecular Basis of 5-Fluorouracil-related Toxicity: Lessons from Clinical Practice. In Vivo. [Link]

• 5-Fluorouracil's cytotoxicity is enhanced both in vitro and in vivo by concomitant treatment with hyperthermia and dipyridamole. PubMed. [Link]

• Increased Cytotoxicity and Decreased In Vivo Toxicity of FdUMP[12] Relative to 5-FU. ResearchGate. [Link]

• Multidose 5-Fluorouracil is Highly Toxic to Growing Ovarian Follicles in Mice. Toxicological Sciences. [Link]

• Antiviral Activity of Pyrimidine Containing Compounds: Patent Review. PubMed. [Link]

• Pyrimidine Analogs. Holland-Frei Cancer Medicine. [Link]

• Dietary restriction rescues 5-fluorouracil-induced lethal intestinal toxicity in old mice by blocking translocation of opportunistic pathogens. Taylor & Francis Online. [Link]

• Antiviral Activity of Pyrimidine Containing Compounds: Patent Review. Ovid. [Link]

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. NIH. [Link]

• A REVIEW: ANTICANCER ACTIVITY OF PYRIMIDINE ANALOGUES. IJCRT.org. [Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI. [Link]

• Anticancer Potential of Novel Pyrimidine Analogs: Recent Updates. Medwin Publishers. [Link]

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. MDPI. [Link]

• Pyrimidine nucleoside analogs in cancer treatment. Taylor & Francis Online. [Link]

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. ResearchGate. [Link]

• Synthesis and anti-influenza virus activity of novel pyrimidine derivatives. PubMed. [Link]

• Evaluation of novel pyrrolopyrimidine derivatives as antiviral against gastroenteric viral infections. PubMed. [Link]

• Metabolism of pyrimidine analogues and their nucleosides. Mayo Clinic. [Link]

• The Role of Transporters in the Toxicity of Nucleoside and Nucleotide Analogs. PMC. [Link]

• Development of novel pyrimidine nucleoside analogs as potential anticancer agents: Synthesis, characterization, and In-vitro evaluation against pancreatic cancer. ScienceDirect. [Link]

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The 5-Ethynylpyrimidine Scaffold: A Comparative Guide to In Vitro Evaluation of Novel Kinase Inhibitors

The pyrimidine nucleus is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents due to its versatile biological activities.[1] Among its many derivatives, those featuring a 5-ethynyl group have garnered significant attention, particularly in the design of potent kinase inhibitors. This guide provides an in-depth comparative analysis of compounds synthesized from the 5-ethynylpyrimidine scaffold, with a focus on their in vitro evaluation as potential anticancer agents. While direct and extensive public data on derivatives of 2-Bromo-5-ethynylpyrimidine is limited, the structure-activity relationships (SAR) established for analogous 5-ethynylpyrimidine derivatives provide a robust framework for understanding their therapeutic potential. This guide will delve into the synthesis, in vitro bioactivity, and mechanistic insights of these compounds, offering valuable information for researchers and drug development professionals.

The Strategic Importance of the 5-Ethynylpyrimidine Moiety

The 5-ethynylpyrimidine scaffold is a privileged structure in the design of kinase inhibitors, particularly those targeting the ATP-binding site of enzymes like the Epidermal Growth Factor Receptor (EGFR). The ethynyl group at the 5-position is a key feature, often involved in crucial interactions within the enzyme's active site, contributing to high binding affinity and selectivity. The pyrimidine ring itself serves as a versatile anchor for various substituents that can be tailored to optimize potency, selectivity, and pharmacokinetic properties.[2][3]

Synthesis and In Vitro Evaluation of 4-Anilino-5-ethynylpyrimidine Derivatives as EGFR Inhibitors

A significant body of research has focused on the synthesis and evaluation of 4-anilino-5-ethynylpyrimidine derivatives as potent EGFR tyrosine kinase inhibitors.[4][5][6] These compounds have shown promise in inhibiting the proliferation of various cancer cell lines.

Comparative In Vitro Performance

The in vitro efficacy of these compounds is typically assessed through a combination of enzymatic assays to determine direct inhibition of the target kinase and cell-based assays to measure their antiproliferative effects on cancer cells. A representative set of 5-ethynylpyrimidine derivatives and their in vitro activity against EGFR and cancer cell lines are presented below.

Compound ID	R Group (at 4-anilino position)	EGFR Kinase IC50 (nM)[4]	A-549 Cell Growth Inhibition IC50 (µM)[4]	HL-60 Cell Growth Inhibition IC50 (µM)[4]
20a	3-chloro-4-fluoroaniline	45	<5	<5
20b	3-bromo-4-fluoroaniline	>1000	>50	>50
20c	3-methyl-4-fluoroaniline	120	<5	<5
20d	3-ethynyl-4-fluoroaniline	80	<5	<5
Erlotinib	(Reference Drug)	2	0.08	10.7

Note: The data presented is a selection from the cited literature to illustrate the structure-activity relationships.

Structure-Activity Relationship (SAR) Analysis

The data reveals critical structure-activity relationships for this class of compounds:

• Substitution at the 4-anilino position is crucial for activity. The nature of the substituent on the aniline ring significantly impacts EGFR inhibition.

• A 3-chloro-4-fluoroaniline moiety (Compound 20a) confers the most potent EGFR inhibitory activity in this series. [4]

• Bulky substituents at the 3-position of the aniline ring, such as bromine (Compound 20b), can be detrimental to activity. [4]

• Smaller electron-donating or electron-withdrawing groups at the 3-position, like methyl (20c) or ethynyl (20d), can be well-tolerated and lead to potent compounds. [4]

These SAR insights are instrumental in guiding the design of more effective and selective kinase inhibitors based on the 5-ethynylpyrimidine scaffold.

Experimental Protocols for In Vitro Evaluation

To ensure the scientific integrity and reproducibility of the findings, standardized in vitro assays are employed. Below are detailed protocols for key experiments.

Protocol 1: In Vitro EGFR Kinase Inhibition Assay

This assay quantifies the ability of a test compound to inhibit the enzymatic activity of EGFR.

Materials:

• Recombinant human EGFR enzyme

• ATP (Adenosine triphosphate)

• Poly(Glu, Tyr) 4:1 peptide substrate

• Kinase buffer (e.g., Tris-HCl, MgCl2, MnCl2, DTT)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• Microplate reader

Procedure:

• Prepare a reaction mixture containing the EGFR enzyme and the peptide substrate in the kinase buffer.

• Add the test compounds at various concentrations (typically a serial dilution) to the wells of a 96-well plate. Include a positive control (a known EGFR inhibitor like Erlotinib) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using a detection reagent (e.g., ADP-Glo™).

• The luminescence signal, which is proportional to the amount of ADP generated, is read using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: MTT Cell Viability Assay

This colorimetric assay is widely used to assess the cytotoxic or antiproliferative effects of compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A-549, HL-60)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds. Include a positive control (a known cytotoxic drug) and a negative control (DMSO vehicle).

• Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

• Add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to a purple formazan product.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle-treated control cells and determine the IC50 value.

Visualizing the Drug Discovery Workflow

The process of identifying and evaluating novel kinase inhibitors from a given scaffold can be visualized as a logical workflow.

Caption: Workflow for the discovery of 5-ethynylpyrimidine-based kinase inhibitors.

Conclusion

The 5-ethynylpyrimidine scaffold represents a highly promising starting point for the development of novel kinase inhibitors. The in vitro evaluation of derivatives, guided by robust structure-activity relationship studies, allows for the identification of potent and selective anticancer agents. The methodologies outlined in this guide provide a framework for the systematic assessment of these compounds, ensuring the generation of reliable and comparable data. Further exploration of this chemical space, potentially starting from versatile building blocks like 2-Bromo-5-ethynylpyrimidine, holds significant promise for the future of targeted cancer therapy.

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A Comparative Spectroscopic Guide to 2-Bromo-5-ethynylpyrimidine and Its Analogues

Introduction

In the landscape of modern synthetic chemistry, heterocyclic compounds form the bedrock of many innovations, particularly in drug discovery and materials science. Among these, pyrimidine derivatives are of paramount importance. 2-Bromo-5-ethynylpyrimidine, with its unique combination of a halogenated pyrimidine core and a reactive ethynyl group, serves as a versatile building block for creating complex molecular architectures.[1] Its structure allows for diverse functionalization through reactions like Sonogashira coupling, making it a valuable precursor for synthesizing targeted therapeutics and novel organic materials.[2]

Understanding the precise structural and electronic properties of this molecule is critical for its effective application. Spectroscopic analysis provides the most direct window into these characteristics. This guide offers an in-depth comparative analysis of the spectroscopic signatures of 2-Bromo-5-ethynylpyrimidine. By contrasting its spectral data with key analogues—the parent scaffold 5-ethynylpyrimidine , the isomeric 5-Bromo-2-ethynylpyrimidine , and the analogous 2-Chloro-5-ethynylpyrimidine —we aim to provide researchers with a clear, experimentally grounded understanding of how substituent placement and identity influence spectroscopic outcomes.

Molecular Structures for Comparison

To visually anchor our discussion, the structures of the compounds under review are presented below.

Caption: Molecular structures of the pyrimidine analogues discussed.

¹H NMR Spectroscopy: Probing the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is indispensable for mapping the hydrogen framework of a molecule. The chemical shift (δ) of a proton is highly sensitive to its local electronic environment, providing key insights into the effects of adjacent functional groups.

Comparative ¹H NMR Data (Predicted & Experimental)

Compound	H-2/H-4/H-6 (δ, ppm)	Acetylenic H (δ, ppm)	Key Observations
2-Bromo-5-ethynylpyrimidine	δ ≈ 8.8 (s, 2H)	δ ≈ 3.5 (s, 1H)	The two pyrimidine protons (H-4, H-6) are equivalent and appear as a singlet, significantly downfield due to the deshielding effect of the pyrimidine ring nitrogens and the adjacent bromine.
5-Ethynylpyrimidine	δ ≈ 9.1 (s, 1H, H-2), δ ≈ 8.8 (s, 2H, H-4, H-6)	δ ≈ 3.4 (s, 1H)	H-2 is the most downfield proton, being situated between two electronegative nitrogen atoms. H-4 and H-6 are equivalent.[3]
5-Bromo-2-ethynylpyrimidine	δ ≈ 8.9 (s, 2H)	δ ≈ 3.6 (s, 1H)	The pyrimidine protons (H-4, H-6) are equivalent and their chemical shift is influenced by the adjacent bromine at C-5.
2-Chloro-5-ethynylpyrimidine	δ ≈ 8.7 (s, 2H)	δ ≈ 3.5 (s, 1H)	The chemical shift is similar to the 2-bromo analogue, but the slightly lower electronegativity of chlorine compared to bromine may result in a minor upfield shift.

Analysis and Interpretation:

The ¹H NMR spectra of these compounds are characterized by signals in the aromatic region (δ 8.5-9.2 ppm) and a distinct singlet for the acetylenic proton (δ 3.4-3.6 ppm).

• Effect of Halogens: The presence of a halogen at the C-2 position (as in 2-Bromo- and 2-Chloro-5-ethynylpyrimidine) removes the H-2 proton signal. The electron-withdrawing nature of the halogen deshields the adjacent protons at C-4 and C-6, causing them to resonate at a downfield position. The effect is generally proportional to the electronegativity of the halogen.

• Positional Isomerism: Comparing 2-Bromo-5-ethynylpyrimidine with its isomer, 5-Bromo-2-ethynylpyrimidine, reveals the importance of substituent position. In the 5-bromo isomer, the bromine atom influences the H-4 and H-6 protons, while the ethynyl group is at C-2. The symmetry in both isomers results in the H-4 and H-6 protons being chemically equivalent, thus appearing as a singlet.

• Acetylenic Proton: The acetylenic proton consistently appears as a sharp singlet around 3.4-3.6 ppm. Its chemical shift is less affected by the substituents on the pyrimidine ring, demonstrating its relative electronic isolation.

¹³C NMR Spectroscopy: A Look at the Carbon Skeleton

Carbon-13 NMR provides a direct map of the carbon backbone. Chemical shifts are spread over a wider range than in ¹H NMR (~200 ppm), making it possible to resolve individual carbon atoms, including quaternary carbons.[4]

Comparative ¹³C NMR Data (Predicted)

Compound	Pyrimidine Carbons (δ, ppm)	Alkyne Carbons (δ, ppm)	Key Observations
2-Bromo-5-ethynylpyrimidine	C2(Br): ~150, C4/C6: ~159, C5(C≡CH): ~118	C≡CH: ~82, C≡C H: ~80	The carbon atom directly bonded to bromine (C-2) is significantly deshielded and appears far downfield.
5-Ethynylpyrimidine	C2: ~158, C4/C6: ~157, C5: ~115	C≡CH: ~83, C≡C H: ~78	All pyrimidine carbons are in the expected aromatic region. C-2 is the most deshielded among the protonated carbons.
5-Bromo-2-ethynylpyrimidine	C2(C≡CH): ~145, C4/C6: ~160, C5(Br): ~117	C≡CH: ~85, C≡C H: ~79	The C-5 carbon attached to bromine is significantly downfield compared to the unsubstituted analogue.
2-Chloro-5-ethynylpyrimidine	C2(Cl): ~152, C4/C6: ~158, C5(C≡CH): ~119	C≡CH: ~81, C≡C H: ~81	The C-2 carbon attached to chlorine shows a characteristic downfield shift, though typically slightly less than that for bromine.

Analysis and Interpretation:

The interpretation of ¹³C NMR spectra hinges on understanding the influence of hybridization and electronegativity.[5]

• Carbon-Halogen Bond: The most prominent feature is the chemical shift of the carbon atom directly bonded to the halogen (C-X). These carbons are significantly deshielded due to the halogen's electron-withdrawing inductive effect, causing them to appear at a lower field (higher ppm value). For instance, in 2-Bromo-5-ethynylpyrimidine, the C-2 signal is expected around 150 ppm.

• Alkyne Carbons: The sp-hybridized carbons of the ethynyl group typically resonate in the range of δ 70-90 ppm. The terminal carbon (≡C-H) is usually found slightly upfield compared to the internal carbon (C-C≡).

• Ring Carbons: The chemical shifts of the other pyrimidine carbons are influenced by their position relative to the nitrogen atoms and the substituents. The carbons adjacent to nitrogen (C-2, C-4, C-6) are generally found further downfield than C-5.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a powerful tool for identifying the functional groups present in a molecule by detecting their characteristic vibrational frequencies.[6]

Comparative IR Data (cm⁻¹)

Compound	≡C-H Stretch	C≡C Stretch	Pyrimidine Ring Vibrations	C-X Stretch
2-Bromo-5-ethynylpyrimidine	~3300 (strong, sharp)	~2150 (weak-medium)	~1550-1400	~600-500 (C-Br)
5-Ethynylpyrimidine	~3290 (strong, sharp)	~2145 (weak-medium)	~1560-1410	N/A
5-Bromo-2-ethynylpyrimidine	~3310 (strong, sharp)	~2155 (weak-medium)	~1540-1390	~610-510 (C-Br)
2-Chloro-5-ethynylpyrimidine	~3300 (strong, sharp)	~2150 (weak-medium)	~1550-1400	~750-650 (C-Cl)

Analysis and Interpretation:

The IR spectra provide clear, diagnostic peaks for the key functional groups.

• Alkyne Group: The most definitive signals are from the alkyne moiety. The sharp, strong absorption around 3300 cm⁻¹ corresponds to the ≡C-H stretching vibration of the terminal alkyne.[7] The C≡C triple bond stretch appears as a weaker absorption in the 2100-2200 cm⁻¹ region. Its intensity is variable; in highly symmetric molecules, it can be very weak or absent.

• Pyrimidine Ring: The aromatic pyrimidine ring gives rise to a series of complex absorptions in the fingerprint region, typically between 1600 cm⁻¹ and 1400 cm⁻¹, corresponding to C=C and C=N stretching vibrations.

• Carbon-Halogen Bond: The C-Br stretching vibration is found in the low-frequency region of the spectrum (typically 650-500 cm⁻¹), while the C-Cl stretch appears at a slightly higher frequency (800-600 cm⁻¹). These peaks reside in the complex fingerprint region but their presence is a key diagnostic feature.[8]

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, enabling the determination of its molecular weight and elemental composition.

Comparative Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight	Expected Molecular Ion (M⁺)	Key Fragmentation/Isotope Pattern
2-Bromo-5-ethynylpyrimidine	C₆H₃BrN₂	182.01	m/z 182, 184	Characteristic 1:1 ratio for M⁺ and M+2 peaks due to ⁷⁹Br and ⁸¹Br isotopes.[9]
5-Ethynylpyrimidine	C₆H₄N₂	104.11	m/z 104	Loss of HCN (m/z 27) is a common fragmentation pathway for pyrimidines.[10]
5-Bromo-2-ethynylpyrimidine	C₆H₃BrN₂	182.01	m/z 182, 184	Identical M/M+2 pattern to its isomer, confirming the presence of one bromine atom.
2-Chloro-5-ethynylpyrimidine	C₆H₃ClN₂	138.55	m/z 138, 140	Characteristic 3:1 ratio for M⁺ and M+2 peaks due to ³⁵Cl and ³⁷Cl isotopes.

Analysis and Interpretation:

• Isotopic Patterns: The most telling feature for the halogenated analogues is the isotopic pattern of the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. This results in two peaks of almost equal intensity in the mass spectrum, one for the molecular ion (M⁺) and one at M+2.[9] Chlorine, with isotopes ³⁵Cl and ³⁷Cl in a roughly 3:1 ratio, produces an M+2 peak that is about one-third the intensity of the M⁺ peak. This pattern is a definitive confirmation of the presence and number of these halogen atoms.

• Fragmentation: In electron ionization (EI) mass spectrometry, the molecular ion can fragment. For pyrimidine-containing molecules, a common fragmentation pathway is the loss of a neutral molecule of hydrogen cyanide (HCN, 27 Da), leading to a fragment ion at M-27.[10] For the bromo-derivatives, the loss of a bromine radical (·Br) is another plausible fragmentation pathway.

UV-Vis Spectroscopy: Exploring Electronic Transitions

UV-Visible spectroscopy measures the electronic transitions within a molecule, primarily the π→π* and n→π* transitions in conjugated systems. The wavelength of maximum absorbance (λmax) provides information about the extent of conjugation and the electronic nature of the molecule.

Comparative UV-Vis Data (Predicted in Ethanol)

Compound	Expected λmax (nm)	Type of Transition
2-Bromo-5-ethynylpyrimidine	~260 - 280 nm	π→π
5-Ethynylpyrimidine	~250 - 270 nm	π→π
5-Bromo-2-ethynylpyrimidine	~265 - 285 nm	π→π
2-Chloro-5-ethynylpyrimidine	~255 - 275 nm	π→π

Analysis and Interpretation:

• π→π Transitions:* The primary absorption band for these aromatic, conjugated systems corresponds to π→π* transitions. The pyrimidine ring conjugated with the ethynyl group forms a chromophore that absorbs in the UV region.[11]

• Effect of Halogens (Auxochromes): Halogens act as auxochromes, groups that can modify the absorption of a chromophore. The lone pair electrons on the bromine or chlorine atom can interact with the π-system of the ring. This interaction, along with the inductive effect, typically leads to a small bathochromic shift (a shift to longer wavelengths) compared to the unsubstituted parent compound, 5-ethynylpyrimidine.[12]

• Solvent Effects: The position and intensity of absorption bands can be influenced by the polarity of the solvent. It is crucial to use the same solvent for accurate comparison.

Standard Operating Protocol: ¹H NMR Acquisition

This protocol outlines the standard procedure for acquiring a high-resolution ¹H NMR spectrum for a small organic molecule like 2-Bromo-5-ethynylpyrimidine.

1. Sample Preparation: a. Weigh approximately 5-10 mg of the solid sample directly into a clean, dry vial. b. Add ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃). Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS) at 0.03% v/v, which defines the 0 ppm reference point. c. Gently swirl the vial until the sample is completely dissolved. If necessary, use a vortex mixer. d. Using a Pasteur pipette, transfer the solution into a clean, 5 mm NMR tube. e. Cap the NMR tube securely.

2. Instrument Setup & Data Acquisition: a. Insert the NMR tube into the spinner turbine and adjust its depth using the spectrometer's depth gauge. b. Place the sample into the NMR magnet. c. Lock the spectrometer onto the deuterium signal of the solvent (e.g., CDCl₃ at 7.26 ppm). d. Shim the magnetic field to achieve maximum homogeneity, which is critical for obtaining sharp, well-resolved peaks. This is often an automated process. e. Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 30° pulse, 1-2 second relaxation delay, 16-32 scans for good signal-to-noise).

3. Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID) to generate the spectrum. b. Phase the spectrum to ensure all peaks are in the positive absorptive mode with a flat baseline. c. Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm. d. Integrate the signals to determine the relative number of protons corresponding to each peak. e. Analyze the peak multiplicities (singlet, doublet, etc.) and coupling constants (J-values) to determine the connectivity of protons.

Workflow Visualization

The general workflow for the spectroscopic characterization of a novel pyrimidine derivative is outlined below.

Caption: General workflow for spectroscopic analysis.

Conclusion

The spectroscopic analysis of 2-Bromo-5-ethynylpyrimidine and its analogues provides a clear illustration of fundamental structure-property relationships. ¹H and ¹³C NMR spectroscopy effectively map the electronic environment of the molecule, with the position and nature of the halogen substituent causing predictable shifts in the signals of nearby nuclei. Infrared spectroscopy offers unambiguous identification of the key ethynyl functional group, while mass spectrometry confirms the molecular weight and elemental composition through characteristic isotopic patterns. Finally, UV-Vis spectroscopy sheds light on the conjugated π-system. Collectively, these techniques provide a comprehensive and self-validating toolkit for researchers to confirm the identity, purity, and electronic nature of these valuable synthetic intermediates, enabling their confident use in the development of next-generation pharmaceuticals and materials.

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of 2-Bromo-5-ethynylpyrimidine

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 2-Bromo-5-ethynylpyrimidine. As a halogenated heterocyclic compound, this reagent demands meticulous adherence to safety and waste management procedures to protect laboratory personnel and ensure environmental compliance. The following guide is structured to provide not just procedural instructions, but also the scientific rationale behind them, empowering researchers to make informed safety decisions.

Hazard Profile and Scientific Rationale

2-Bromo-5-ethynylpyrimidine is a reactive molecule used in complex organic synthesis. While a specific, comprehensive Safety Data Sheet (SDS) for this exact compound is not widely available, its structural components—a brominated pyrimidine core—place it within a well-understood class of hazardous chemicals. Its hazard profile can be reliably inferred from closely related analogs like 2-Bromo-5-fluoropyrimidine and other brominated heterocyclic compounds.

The primary hazards are associated with its reactivity and toxicity. Brominated organic compounds are known irritants and can be harmful upon ingestion, inhalation, or skin contact.[1][2] Improper disposal, particularly through combustion under uncontrolled conditions, poses a significant risk of generating highly toxic polybrominated dibenzo-p-dioxins and/or dibenzofurans (PBDD/Fs).[3][4] Therefore, all waste streams containing this compound must be treated as hazardous chemical waste.

Quantitative Hazard and Safety Data

The following table summarizes the anticipated hazard classifications and essential safety information for 2-Bromo-5-ethynylpyrimidine, based on data from analogous compounds. This information is critical for conducting a proper risk assessment before handling or disposal.

Property	Value / Classification	Supporting Source(s)
GHS Hazard Statements	H302: Harmful if swallowedH312/H310: Harmful/Fatal in contact with skinH315: Causes skin irritationH319: Causes serious eye irritationH332: Harmful if inhaledH335: May cause respiratory irritation	[1][2][5]
GHS Pictograms	Irritant (Exclamation Mark), Acute Toxicity (Skull and Crossbones)	[2][5]
Signal Word	Danger / Warning	[2]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases	[2][6][7]
Required PPE	Nitrile gloves (double-gloving recommended), Chemical safety goggles, Face shield (if splash risk exists), Laboratory coat, Certified respirator (if dust/aerosols are generated outside a fume hood)	[1][7][8]

Experimental Protocol: Step-by-Step Disposal Procedure

This protocol outlines the mandatory workflow for disposing of 2-Bromo-5-ethynylpyrimidine and materials contaminated with it.

Step 1: Personal Protective Equipment (PPE) and Engineering Controls

1.1. Work Area: All handling of 2-Bromo-5-ethynylpyrimidine, including weighing and preparing for disposal, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][9] 1.2. Personal Protection: Don appropriate PPE as detailed in the table above. Nitrile gloves are a minimum requirement; consider double-gloving for added protection during waste handling.[7][10]

Step 2: Waste Segregation and Containerization

2.1. Designate a Waste Container: Use a dedicated, chemically compatible container, such as one made of high-density polyethylene (HDPE).[7][8] The container must be in good condition with a secure, screw-top lid to prevent leaks or vapor escape.[9] 2.2. Segregate Halogenated Waste: This is the most critical step. 2-Bromo-5-ethynylpyrimidine waste is classified as halogenated organic waste . It must never be mixed with non-halogenated solvent waste.[11][12] Co-mingling these waste streams significantly increases disposal costs and complexity, as the entire volume must be treated as the more hazardous halogenated category.[11] 2.3. Labeling: From the moment the first drop of waste is added, the container must be clearly labeled.[9] The label must include:

• The words "Hazardous Waste"
• The full chemical name: "2-Bromo-5-ethynylpyrimidine"
• An accurate list of all other constituents (e.g., solvents used for rinsing)
• The appropriate hazard pictograms (Irritant, Acute Toxicity)

Step 3: Collection of Chemical Waste

3.1. Solid Waste: Carefully sweep up solid 2-Bromo-5-ethynylpyrimidine using a dedicated brush and dustpan, avoiding any actions that could generate dust.[1][8] Place the solid directly into the designated hazardous waste container. 3.2. Contaminated Materials: Any disposable items that have come into direct contact with the chemical, such as weighing paper, contaminated gloves, pipette tips, and absorbent pads used for cleaning minor spills, must also be placed in the same sealed container.[10][13] 3.3. Rinsate: If rinsing glassware that contained the compound, use a minimal amount of an appropriate organic solvent (e.g., acetone, ethyl acetate). This rinsate is now halogenated waste and must be collected in a designated halogenated liquid waste container. Do not rinse into the sanitary sewer system.[13]

Step 4: Temporary Storage

4.1. Secure Location: Keep the sealed hazardous waste container in a designated satellite accumulation area. This area should be a well-ventilated, secure location, such as a secondary containment bin within a storage cabinet designed for chemical waste.[7] 4.2. Segregation: Store the container away from incompatible materials, particularly strong oxidizing agents and acids, to prevent accidental reactions.[7] 4.3. Container Management: Keep the waste container closed at all times except when actively adding waste.[9]

Step 5: Final Disposal

5.1. Professional Disposal: The ultimate disposal of 2-Bromo-5-ethynylpyrimidine must be handled by a licensed environmental waste management company.[8] These facilities are equipped for the high-temperature incineration with acid gas scrubbers required to safely destroy brominated compounds.[14] 5.2. Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal hazardous waste regulations.[15] Maintain accurate records of waste generation and disposal for regulatory inspection.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Bromo-5-ethynylpyrimidine.

Caption: Disposal workflow for 2-Bromo-5-ethynylpyrimidine.

References

• Ideal Response. (2025). What is bromine and what are the safe disposal and recycling methods? [Online].
• University of Wyoming.5-Bromo-2-Deoxyuridine (BrdU) Administration, Handling & Disposal. [Online].
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Personal protective equipment for handling 2-Bromo-5-ethynylpyrimidine

An In-Depth Technical Guide to Personal Protective Equipment for Handling 2-Bromo-5-ethynylpyrimidine

As a Senior Application Scientist, my primary objective extends beyond providing high-quality chemical reagents; it is to ensure you can use them with the utmost confidence and safety. This guide provides essential, field-proven safety and handling protocols for 2-Bromo-5-ethynylpyrimidine (CAS No. 1135283-08-7), a versatile building block in pharmaceutical and materials science research.[1] The procedural guidance herein is designed to establish a self-validating system of safety, empowering your research while minimizing risk.

Hazard Identification and Risk Assessment

2-Bromo-5-ethynylpyrimidine is a halogenated heterocyclic compound.[1] Before any handling, a thorough understanding of its potential hazards is critical. While comprehensive toxicological data is not always available for novel research chemicals, the structural motifs—a pyrimidine ring, a bromine atom, and an ethynyl group—necessitate a cautious approach. The primary hazards are associated with its classification as an irritant and an acute oral toxin.[1][2]

A summary of the hazard classification for the closely related compound, 5-Bromo-2-ethynylpyrimidine, provides a strong basis for risk assessment.[2]

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 3)	GHS06	Danger	H301: Toxic if swallowed.[2]
Skin Corrosion/Irritation (Category 2)	GHS07	Warning	H315: Causes skin irritation.[3]
Serious Eye Damage/Irritation (Category 2A)	GHS07	Warning	H319: Causes serious eye irritation.[3]
Specific Target Organ Toxicity - Single Exposure (Respiratory System)	GHS07	Warning	H335: May cause respiratory irritation.[3]

The causality is clear: the compound's reactivity, which makes it a valuable synthetic intermediate, also drives its potential to interact with biological systems. Therefore, the foundation of safe handling is preventing all routes of exposure—ingestion, inhalation, and dermal contact.

The Hierarchy of Controls: A Mandate for Safety

Personal Protective Equipment (PPE) is the final, essential barrier between you and the chemical. However, it should never be the only barrier. The most effective safety protocols are built on the hierarchy of controls, which prioritizes eliminating or minimizing the hazard at its source.

Caption: The Hierarchy of Controls prioritizes safety measures.

For 2-Bromo-5-ethynylpyrimidine, engineering controls (a certified chemical fume hood) and administrative controls (this guide and your institution's specific Standard Operating Procedures) are mandatory prerequisites to any work.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be deliberate and based on the specific risks posed by the chemical's physical form (solid) and the procedures being performed.[4][5]

Protection Type	Equipment	Specifications & Rationale
Eye and Face Protection	Tight-fitting Chemical Safety Goggles & Face Shield	Rationale: 2-Bromo-5-ethynylpyrimidine is a solid, but fine powders can become airborne during transfer, posing a significant risk of eye contact.[6] Standard safety glasses are insufficient. Tight-fitting goggles are mandatory to prevent particulate entry.[7] A face shield, worn over goggles, is required when handling larger quantities or during procedures with a heightened risk of splashing (e.g., dissolution).[4]
Hand Protection	Double-Gloving: Nitrile Gloves (Inner and Outer)	Rationale: The compound is classified as a skin irritant.[3] Double-gloving provides a robust barrier and a critical safety advantage: if the outer glove becomes contaminated, it can be removed and disposed of within the fume hood, leaving a clean inner glove to handle items outside the immediate work area.[8] For prolonged contact, consult the glove manufacturer's resistance data; however, for most research applications, frequent changes of nitrile gloves are a proven and effective strategy.[4] Always inspect gloves for tears or pinholes before use.[4]
Body Protection	Flame-Resistant Laboratory Coat & Chemical-Resistant Apron	Rationale: A fully buttoned, flame-resistant lab coat is the minimum requirement to protect skin from accidental contact.[4] For any procedure involving more than milligram quantities, a chemical-resistant apron worn over the lab coat provides an additional, impermeable barrier.[9]
Respiratory Protection	NIOSH-Approved Respirator (if required)	Rationale: All handling of solid 2-Bromo-5-ethynylpyrimidine must be performed within a certified chemical fume hood to control airborne particulates at the source.[10] A respirator should not be necessary under these conditions. However, in the event of a significant spill outside of a fume hood or if engineering controls are not available, a NIOSH-approved respirator with a particulate filter (e.g., N95) or a full-face respirator would be required.[7][8] Use of a respirator necessitates enrollment in your institution's respiratory protection program, which includes fit-testing and training.[11]

Operational Plan: A Step-by-Step Handling Procedure

This protocol ensures that safety is integrated into every step of the workflow.

Caption: Safe handling workflow for 2-Bromo-5-ethynylpyrimidine.

• Preparation :

  • Review this guide and the Safety Data Sheet (SDS).

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[10][12]

  • Prepare all necessary equipment (spatulas, weigh boats, solvent, reaction vessel) and place them inside the chemical fume hood.

  • Prepare a designated waste container within the fume hood.

• Engineering Controls & PPE Inspection :

  • Verify that the chemical fume hood has a current certification and that the airflow is functioning correctly.

  • Inspect all PPE for integrity (no cracks in goggles, no holes in gloves).

• Handling the Compound :

  • Don all required PPE as outlined in the table above.

  • Carefully transport the sealed container of 2-Bromo-5-ethynylpyrimidine to the fume hood.

  • Perform all manipulations, including opening the container, weighing, and transferring the solid, deep within the fume hood to ensure containment of any dust.

  • Use plastic-backed absorbent pads on the work surface to contain minor spills.[13]

  • Once the transfer is complete, securely close the primary container and the reaction vessel.

• Decontamination :

  • Wipe down any surfaces, including the spatula and the exterior of the primary container, with a suitable solvent (e.g., isopropanol) and a disposable wipe.

  • Place the used wipe and any contaminated disposable items (weigh boats, absorbent pads) directly into the designated hazardous waste container inside the hood.[13]

• Exiting the Work Area :

  • Remove the outer pair of gloves and dispose of them in the hood's waste container.

  • With the inner gloves still on, transport the sealed waste container for final disposal.

  • Doff the remaining PPE in the correct order: apron, lab coat, face shield, goggles, and finally, the inner gloves.

  • Wash hands thoroughly with soap and water.[6]

Disposal Plan

All waste generated from handling 2-Bromo-5-ethynylpyrimidine is considered hazardous.

• Solid Waste : All contaminated disposables, including gloves, absorbent pads, weigh paper, and empty containers, must be collected in a clearly labeled, sealed hazardous waste container.[6][14]

• Unused Compound : Unused or expired 2-Bromo-5-ethynylpyrimidine must be disposed of as hazardous chemical waste. Do not attempt to wash it down the drain or mix it with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Consult Local Regulations : Always follow your institution's and local regulations for hazardous waste disposal.[3] When in doubt, contact your EHS department for guidance.

Emergency Procedures: Immediate First Aid

In case of accidental exposure, immediate and correct action is crucial.[15]

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[14] Seek immediate medical attention.[10]

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes.[10] If skin irritation occurs, seek medical attention.[3]

• Inhalation : Move the affected person to fresh air and keep them in a position comfortable for breathing.[14] If they feel unwell, call a poison center or doctor.[3]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and provide the SDS to the medical personnel.[3][16]

By integrating these expert-validated protocols into your daily laboratory operations, you build a robust culture of safety. This allows the powerful potential of compounds like 2-Bromo-5-ethynylpyrimidine to be harnessed for scientific advancement while ensuring the well-being of the researchers who are the driving force of innovation.

References

• Sigma-Aldrich. 2-bromo-5-ethynylpyridine Safety Data Sheet.

• CHEMM. Personal Protective Equipment (PPE). Retrieved from [Link]

• University of California, Riverside. Personal Protective Equipment Selection Guide. (2015-07-22). Retrieved from [Link]

• University of Wyoming. 5-Bromo-2-Deoxyuridine (BrdU) Administration, Handling & Disposal. Retrieved from [Link]

• Hazmat School. 5 Types of PPE for Hazardous Chemicals. (2022-12-07). Retrieved from [Link]

• PubChem. 2-Bromo-5-fluoropyrimidine. Retrieved from [Link]

• Pharmacy Purchasing & Products Magazine. Personal Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• LookChem. Cas 1135283-08-7, 5-Bromo-2-ethynylpyrimidine. Retrieved from [Link]

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